(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

Core Science & Biosynthesis

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3: A Technical Guide for Bioanalytical Applications

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of a Chiral, Deuterated Internal Standard

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is a high-purity, stable isotope-labeled derivative of Levamfetamine, designed for exacting applications in bioanalytical research. Its structure incorporates two key features that are indispensable for modern quantitative analysis: deuterium labeling and a chiral auxiliary. This guide elucidates the chemical properties, rationale for its molecular design, and its application as an internal standard in pharmacokinetic and drug metabolism studies.

The primary function of this molecule is to serve as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) assays.[1] In quantitative bioanalysis, variability can arise from sample extraction, matrix effects, ion suppression, and instrument drift.[1][2] By introducing a known quantity of a stable isotope-labeled (SIL) analogue of the analyte into the sample at the earliest stage, these variations can be normalized. The SIL internal standard is chemically almost identical to the analyte, ensuring it behaves similarly during sample preparation and chromatographic separation, but is distinguishable by the mass spectrometer due to its higher mass.[3] This co-eluting, mass-differentiated standard allows for highly accurate and precise quantification of the target analyte, Levamfetamine.[3][4]

Core Chemical & Physical Properties

The defining characteristics of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 are summarized below. These properties are fundamental to its function and handling.

Property	Value	Source
Molecular Formula	C₁₃D₃H₁₈NOS	[5]
Molecular Weight	242.40 g/mol	[5][6]
Exact Mass	242.153	[5]
Isotopic Purity	Typically ≥98% for deuterated standards	[2]
Chemical Purity	Typically >99%	[2]
Appearance	Typically a solid (e.g., white or off-white powder)	Inferred
Solubility	Soluble in organic solvents like methanol, ethanol, DMSO	Inferred

Molecular Architecture: A Synthesis of Functionality

The molecular structure of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is not accidental; each component is chosen to fulfill a specific analytical or synthetic purpose.

Caption: Key functional components of the (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 molecule.

• Levamfetamine Core : This is the levorotatory enantiomer of amphetamine, the target analyte.

• Deuterium Labeling (-d3) : Three deuterium atoms replace three hydrogen atoms on the methyl group. This increases the mass by 3 Daltons, providing a clear mass shift for mass spectrometric detection without significantly altering the compound's chromatographic retention time or chemical reactivity.[3] A mass increase sufficient to be outside the natural isotopic distribution of the analyte is crucial for robust bioanalysis.[3]

• (S)-N-(tert-Butanesulfinyl) Group : This moiety, often known as Ellman's auxiliary, serves multiple roles.[7][8] In the context of this molecule's synthesis, it is a powerful chiral directing group.[7][9] It allows for the high-diastereoselectivity synthesis of chiral amines.[9][10] Furthermore, it acts as a stable protecting group for the amine, which is robust under many reaction conditions but can be cleaved when necessary.[7][8]

Synthetic Strategy and Rationale

While the exact proprietary synthesis protocol may vary, the construction of this molecule logically follows established principles of asymmetric organic synthesis. The key transformation is the formation of the N-S (amine-sulfinamide) bond.

A plausible synthetic pathway involves the condensation of enantiopure Levamfetamine-d3 with (S)-tert-butanesulfinamide. The use of a chiral sulfinamide like Ellman's reagent is a cornerstone of modern asymmetric amine synthesis.[10][11]

Caption: Plausible synthetic workflow for the target internal standard.

Experimental Causality :

• Choice of Reactants : Starting with enantiomerically pure (S)-Levamfetamine-d3 and the (S)-sulfinamide ensures the final product has the correct, defined stereochemistry.

• Reaction Conditions : Condensation reactions of this type are typically mild to preserve the stereochemical integrity of the starting materials.

• Purification : Post-synthesis purification is critical to ensure high chemical and isotopic purity, which are prerequisites for a reliable internal standard.[2]

Application in Bioanalytical Protocols: A Validating System

The primary application of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is in quantitative bioanalysis using the stable isotope dilution method with LC-MS/MS.

Core Principle: Stable Isotope Dilution

The workflow relies on the principle that the analyte and the deuterated internal standard behave identically during processing but are differentiated by mass in the detector. The ratio of the analyte's signal to the internal standard's signal is used for quantification, which corrects for any sample loss.

Caption: Principle of stable isotope dilution using a deuterated internal standard.

Step-by-Step Bioanalytical Workflow

• Standard Curve and QC Preparation : Prepare a series of calibration standards and quality control (QC) samples by spiking blank biological matrix with known concentrations of Levamfetamine.

• Sample Spiking : To all samples (calibrators, QCs, and unknowns), add a precise, fixed volume of a stock solution of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. This is a critical step; the concentration of the internal standard must be consistent across all samples.

• Sample Extraction : Perform a sample clean-up procedure, such as protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE), to remove matrix interferences.[4] This step is often where analyte loss occurs, which is corrected for by the internal standard.

• Evaporation and Reconstitution : Evaporate the organic solvent from the extracted samples and reconstitute the residue in a mobile phase-compatible solution.

• LC-MS/MS Analysis : Inject the reconstituted samples into the LC-MS/MS system.

  • Chromatography : An appropriate HPLC/UHPLC column (e.g., C18) is used to separate the analyte from other matrix components. The internal standard will co-elute with the unlabeled analyte.[3]

  • Mass Spectrometry : The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both Levamfetamine and (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

• Data Processing : Construct a calibration curve by plotting the peak area ratio (Analyte Area / Internal Standard Area) against the nominal concentration of the calibrators. The concentration of the unknown samples is then interpolated from this curve.

This self-validating system ensures that any physical loss or ionization variability affecting the analyte will equally affect the internal standard, leading to a consistent and accurate ratio, thereby ensuring the trustworthiness of the final reported concentration.[4]

References

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(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 synthesis route

An In-Depth Technical Guide to the Asymmetric Synthesis of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

Abstract

This technical guide provides a comprehensive, in-depth overview of a robust synthetic route to (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. Levamfetamine, the levorotatory stereoisomer of amphetamine, is a central nervous system stimulant, and its isotopically labeled analogues are invaluable tools in pharmacokinetic and metabolic studies.[1] The core of this synthesis relies on the highly efficient and diastereoselective methodology developed by Ellman, utilizing (S)-tert-butanesulfinamide as a chiral auxiliary.[2][3] This guide details a two-part synthetic strategy: first, the preparation of the key deuterated precursor, 1-phenylpropan-2-one-3,3,3-d3, followed by the asymmetric synthesis of the target compound through condensation and subsequent diastereoselective reduction. We will explore the mechanistic underpinnings of each step, provide detailed experimental protocols, and discuss appropriate analytical techniques for characterization and purity assessment. This document is intended for researchers, scientists, and professionals in the fields of medicinal chemistry, drug development, and isotopic labeling.

Introduction: The Imperative for Chiral, Labeled Compounds

In modern pharmaceutical development, the stereochemical identity of a drug candidate is of paramount importance, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[4] Levamfetamine, (R)-1-phenylpropan-2-amine, is a notable example, possessing distinct stimulant properties compared to its dextrorotatory counterpart.[1] Furthermore, the use of stable isotope-labeled compounds, such as the trideuterated (d3) analogue of levamfetamine, is a cornerstone of drug metabolism and pharmacokinetic (DMPK) studies, providing an essential internal standard for quantitative analysis by mass spectrometry.[5][6]

The challenge lies in synthesizing the desired enantiomer with high purity. The application of chiral auxiliaries offers a powerful solution, and among these, enantiopure tert-butanesulfinamide has emerged as a gold standard due to its reliability, scalability, and the high diastereoselectivities it imparts.[7][8] The tert-butanesulfinyl group serves multiple critical functions: it acts as a powerful chiral directing group, activates the imine intermediate for nucleophilic attack, and can be readily cleaved under mild acidic conditions to furnish the desired primary amine.[9][10]

This guide elucidates a logical and field-proven pathway to (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, the direct precursor to Levoamphetamine-d3.

Overall Synthetic Strategy

The synthesis is strategically divided into two primary stages. The first stage involves the synthesis of the isotopically labeled ketone precursor. The second, and core, stage employs this ketone in an asymmetric synthesis to install the desired stereocenter.

Caption: Overall workflow for the synthesis of the target molecule.

Part 1: Synthesis of the Deuterated Precursor, 1-Phenylpropan-2-one-3,3,3-d3

The foundational step is the creation of the deuterated ketone. A reliable method for this carbon-carbon bond formation is the addition of a Grignard reagent to a nitrile, which yields a ketone upon hydrolysis of the intermediate metalloimine.[11][12] Here, we utilize benzylmagnesium bromide and commercially available acetonitrile-d3.

Experimental Protocol: 1-Phenylpropan-2-one-3,3,3-d3

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under a nitrogen atmosphere, magnesium turnings are covered with anhydrous diethyl ether. A small crystal of iodine is added to initiate the reaction. A solution of benzyl bromide in anhydrous diethyl ether is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Addition to Nitrile: The solution of benzylmagnesium bromide is cooled to 0 °C in an ice bath. A solution of acetonitrile-d3 (CD₃CN) in anhydrous diethyl ether is added dropwise with vigorous stirring. A thick precipitate will form.

• Hydrolysis: After stirring at room temperature for 1-2 hours, the reaction mixture is again cooled to 0 °C and slowly quenched by the dropwise addition of aqueous HCl (e.g., 1 M). This step hydrolyzes the imine intermediate and dissolves the magnesium salts.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether. The combined organic extracts are washed with saturated sodium bicarbonate solution, then with brine, and finally dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield 1-phenylpropan-2-one-3,3,3-d3 as a colorless oil.[3]

Data Summary: Precursor Synthesis

Reagent/Material	Molar Eq.	Notes
Magnesium Turnings	1.1	Activated prior to use.
Benzyl Bromide	1.0	Starting material for Grignard reagent.
Acetonitrile-d3 (CD₃CN)	1.05	Isotopic source.
Anhydrous Diethyl Ether	-	Solvent, must be scrupulously dry.
Aqueous HCl (1 M)	-	For workup and hydrolysis.

Part 2: Asymmetric Synthesis of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

With the deuterated ketone in hand, the core asymmetric synthesis can proceed. This involves two critical steps: the formation of the chiral N-tert-butanesulfinyl imine and its subsequent highly diastereoselective reduction.

Step 1: Formation of the N-tert-Butanesulfinyl Ketimine

The condensation of a ketone with tert-butanesulfinamide is a crucial step that forms the chiral intermediate. This reaction is typically promoted by a Lewis acid that also acts as a dehydrating agent. Titanium (IV) ethoxide is particularly effective for the formation of ketimines.[13][14]

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 1-phenylpropan-2-one-3,3,3-d3, (S)-(-)-tert-butanesulfinamide, and anhydrous tetrahydrofuran (THF).

• Catalyst Addition: Add titanium (IV) ethoxide (Ti(OEt)₄) dropwise to the stirred solution at room temperature.

• Reaction: Heat the mixture to reflux (approximately 60-65 °C) and monitor the reaction by TLC or LC-MS until the starting ketone is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature and pour it into an equal volume of brine with vigorous stirring. The resulting slurry is filtered through a pad of celite, and the filter cake is washed thoroughly with ethyl acetate. The combined filtrate is transferred to a separatory funnel, the layers are separated, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude N-tert-butanesulfinyl ketimine, which can often be used in the next step without further purification.

Step 2: Diastereoselective Reduction of the Ketimine

This is the stereochemistry-defining step of the synthesis. The choice of reducing agent is critical for achieving high diastereoselectivity. For N-tert-butanesulfinyl ketimines, sterically hindered, non-chelating hydride reagents such as L-Selectride (lithium tri-sec-butylborohydride) are highly effective.[15] The stereochemical outcome is dictated by attack of the hydride nucleophile on the less sterically hindered face of the C=N bond, anti- to the bulky tert-butyl group of the sulfinyl auxiliary.

Caption: Model for the diastereoselective reduction of the ketimine.

• Setup: Dissolve the crude N-tert-butanesulfinyl ketimine-d3 in anhydrous THF in a flame-dried flask under a nitrogen atmosphere and cool the solution to -78 °C using a dry ice/acetone bath.

• Reduction: Add L-Selectride (1.0 M solution in THF) dropwise to the cold, stirred solution. The reaction progress is monitored by TLC.

• Quench: Once the reaction is complete (typically 1-3 hours), quench it by the slow, dropwise addition of saturated aqueous ammonium chloride solution at -78 °C.

• Extraction and Purification: Allow the mixture to warm to room temperature. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting crude product is purified by flash column chromatography on silica gel to afford pure (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Data Summary: Asymmetric Synthesis

Reagent/Material	Molar Eq.	Role
1-Phenylpropan-2-one-d3	1.0	Deuterated starting material.
(S)-tert-Butanesulfinamide	1.05	Chiral auxiliary.
Titanium (IV) Ethoxide	1.5-2.0	Lewis acid catalyst/dehydrating agent.
L-Selectride (1.0 M in THF)	1.5	Diastereoselective reducing agent.
Anhydrous THF	-	Reaction solvent.

Expected Outcome	Value
Overall Yield (2 steps)	70-85%
Diastereomeric Ratio (d.r.)	>95:5

Part 3: Characterization and Analytical Control

Rigorous analytical chemistry is essential to confirm the identity, purity, and stereochemical integrity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will confirm the overall structure. Critically, the signal corresponding to the C-3 methyl protons (typically a singlet around 2.1 ppm for phenylacetone) will be absent, confirming successful deuteration.

  • ¹³C NMR: Will show the expected number of carbon signals.

  • ²H NMR: A single resonance will confirm the presence and location of the deuterium atoms on the methyl group.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be used to confirm the exact mass of the molecule, which will be 3 atomic mass units higher than the non-deuterated analogue, confirming the d3 labeling.

• Chiral High-Performance Liquid Chromatography (HPLC) / Supercritical Fluid Chromatography (SFC): The diastereomeric purity of the final product is determined by chiral chromatography. A suitable chiral stationary phase (e.g., polysaccharide-based columns) will separate the two diastereomers, allowing for accurate quantification of the diastereomeric ratio (d.r.) and calculation of the diastereomeric excess (% de).

Conclusion

This guide has detailed a robust and efficient synthetic route for the preparation of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. The strategy leverages a reliable Grignard reaction for the synthesis of the required isotopically labeled precursor, followed by the well-established and highly stereoselective Ellman auxiliary methodology. The key to the high asymmetric induction is the sterically-controlled reduction of the intermediate N-tert-butanesulfinyl ketimine. The protocols and analytical methods described herein provide a comprehensive framework for researchers engaged in the synthesis of chiral, isotopically labeled pharmaceutical compounds and standards.

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A Technical Guide to (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3: An Advanced Internal Standard for Bioanalytical Applications

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, a high-purity, isotopically labeled compound designed for use as an internal standard in quantitative bioanalysis. We will explore its chemical structure, the rationale for its design, conceptual synthesis, and a detailed protocol for its application in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification of levamfetamine. This document is intended to serve as a resource for analytical scientists requiring robust and accurate methods for the analysis of amphetamine enantiomers in complex biological matrices.

Introduction and Significance

Levamfetamine, the (R)-enantiomer of amphetamine, is a central nervous system stimulant. While its dextrorotatory counterpart, dextroamphetamine, is more potent and commonly associated with therapeutic use and abuse, the analysis of individual enantiomers is critical in clinical and forensic toxicology to determine the source of exposure (e.g., from illicit use versus specific prescription medications).

Accurate quantification of analytes in complex biological samples by mass spectrometry necessitates the use of an internal standard (IS) to correct for variability during sample preparation and analysis.[1][2] An ideal internal standard is chemically and physically almost identical to the analyte, ensuring it experiences the same extraction losses, matrix effects, and ionization suppression or enhancement.[1][3] Stable isotope-labeled (SIL) compounds, particularly deuterated analogues, are considered the gold standard for internal standards in LC-MS assays because they co-elute with the analyte while being distinguishable by their mass-to-charge ratio (m/z).[2][3]

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is an advanced SIL internal standard. It incorporates three deuterium atoms to provide a distinct mass shift from the unlabeled analyte. Furthermore, the presence of the N-(tert-Butanesulfinyl) group, a chiral auxiliary widely used in asymmetric synthesis, provides unique chemical properties and stability.[4][5][6] This guide elucidates the multifaceted nature of this compound and its practical application.

Physicochemical Properties and Molecular Structure

The unique structure of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is key to its function. The molecule consists of the core levamfetamine structure, a chiral N-linked tert-butanesulfinyl group, and three deuterium atoms on the terminal methyl group.

Chemical Data Summary

Property	Value	Source
Analyte Name	(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3	[7]
Molecular Formula	C₁₃D₃H₁₈NOS	[7]
Molecular Weight	242.40	[7][8]
Accurate Mass	242.153	[7]
Core Structure	Levamfetamine (L-amphetamine, (R)-amphetamine)	[9]
Isotopic Label	3 x Deuterium (d3)	[7]
Chiral Group	(S)-N-(tert-Butanesulfinyl)	[7]

Molecular Structure Diagram

The diagram below illustrates the key components of the molecule, including the two chiral centers (one on the levamfetamine backbone and one on the sulfinyl sulfur) and the position of the deuterium labels.

Caption: Structure of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Rationale for Use in Bioanalysis

The design of this internal standard is deliberate, with each component serving a distinct purpose to enhance analytical performance.

• Expertise: The Deuterium Label (d3) : The substitution of three hydrogen atoms with deuterium provides a +3 Da mass shift. This is generally sufficient to move the isotopic signature of the internal standard outside the natural mass distribution of the unlabeled analyte, thereby preventing analytical interference or "crosstalk". Using a stable isotope ensures that the internal standard has virtually identical chromatographic retention time and ionization efficiency to the analyte.[2] This co-elution is critical for effectively compensating for matrix effects that can vary across the chromatographic peak.[1]

• Experience: The N-(tert-Butanesulfinyl) Group : The tert-butanesulfinyl moiety serves multiple functions. Primarily, it acts as a stable protecting group for the primary amine of levamfetamine. This can be advantageous in several ways:

  • Improved Chromatographic Performance : Derivatizing the polar amine can lead to better peak shape and reduced tailing on reversed-phase chromatography columns.

  • Enhanced Stability : The sulfinamide is generally stable under typical sample storage and preparation conditions, preventing degradation of the standard.

  • Modified Fragmentation : The group provides a unique fragmentation pattern in MS/MS, allowing for the selection of specific and high-intensity MRM transitions away from the common fragments of underivatized amphetamines.

  • Chiral Integrity : The tert-butanesulfinyl group is renowned for its role in controlling stereochemistry during synthesis, ensuring the high enantiomeric purity of the final product.[4][10][11] While the group can be cleaved with acid, it remains intact during standard bioanalytical workflows.[4]

Conceptual Synthesis Pathway

The manufacturing of a high-purity chiral and isotopically labeled standard is a multi-step process demanding precise control over stereochemistry and purification. While specific proprietary methods may vary, a chemically sound approach can be conceptualized.

The synthesis can be envisioned in two major stages: the preparation of the isotopically labeled levamfetamine core, followed by the stereoselective addition of the chiral sulfinyl group.

Caption: Conceptual workflow for the synthesis of the target compound.

Causality Behind Choices:

• Starting Material : Using an enantiomerically pure starting material like (R)-Phenylalanine-d3 is a common strategy for preserving the desired stereochemistry of the final amphetamine core.[12]

• Condensation : The reaction of the primary amine with a chiral tert-butanesulfinylating agent is a well-established method for creating N-sulfinylated compounds.[13] The choice of the (S)-sulfinylating agent directly yields the desired (S)-configuration at the sulfur atom.

• Purification : Final purification by chiral chromatography is essential to remove any diastereomeric impurities, ensuring the standard is suitable for high-sensitivity assays.

Application Protocol: Quantification of Levamfetamine in Human Plasma

This section provides a trusted, step-by-step protocol for using (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 as an internal standard. The protocol is designed to be self-validating by including calibration standards and quality control (QC) samples.

Experimental Workflow Diagram

Caption: Bioanalytical workflow for levamfetamine quantification.

Materials and Reagents

• Blank, certified human plasma

• Levamfetamine analytical standard

• (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 (Internal Standard)

• LC-MS grade acetonitrile, methanol, and water

• Formic acid

• Mixed-mode solid-phase extraction (SPE) cartridges

• Calibrated pipettes and standard lab equipment

Step-by-Step Methodology

• Preparation of Stock Solutions :

  • Prepare a 1 mg/mL stock solution of levamfetamine in methanol.

  • Prepare a 100 µg/mL stock solution of the internal standard, (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, in methanol.

  • From these stocks, prepare a series of working solutions for calibration standards and a separate set for QCs.

• Sample Preparation :

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the IS working solution (e.g., at 100 ng/mL).

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to a clean tube.

  • Condition an SPE cartridge according to the manufacturer's protocol.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and IS with an appropriate elution solvent (e.g., 5% formic acid in methanol).

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase A.

• LC-MS/MS Instrument Conditions :

  • LC System : A standard UHPLC system.

  • Column : A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A : 0.1% Formic Acid in Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

  • Gradient : A suitable gradient from 5% to 95% B over several minutes.

  • Flow Rate : 0.4 mL/min.

  • Injection Volume : 5 µL.

  • MS System : A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive mode.

• Mass Spectrometry Parameters (Example) : The following table provides hypothetical yet plausible Multiple Reaction Monitoring (MRM) transitions. These must be optimized empirically on the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
Levamfetamine (Analyte)	136.1	119.1 (Quantifier)	Loss of NH₃
136.1	91.1 (Qualifier)	Tropylium ion
(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 (IS)	243.2	137.1 (Quantifier)	Plausible fragment
243.2	91.1 (Qualifier)	Common fragment

• Data Analysis and Validation :

  • Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the nominal concentration of the calibrators.

  • Apply a linear regression model with appropriate weighting (e.g., 1/x²).

  • Quantify the unknown and QC samples using the regression equation.

  • The results for the QC samples must fall within established acceptance criteria (e.g., ±15% of the nominal value) for the run to be considered valid.

Conclusion

References

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass.
• Tang, T. P., & Ellman, J. A. (1999). The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids. The Journal of Organic Chemistry, 64(1), 12-13.
• Ojemaye, M. O., & Petrik, L. F. (2019). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Emerging Trends in Chemical Engineering, 6(2).
• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. AptoChem.
• Tang, T. P., & Ellman, J. A. (1998). The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids. ElectronicsAndBooks.
• Wikipedia. (2023). tert-Butanesulfinamide. Wikipedia.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube.
• El Blidi, L., et al. (2014). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 10, 2234-2285.
• Tang, T. P., & Ellman, J. A. (1999).
• Toronto Research Chemicals. (n.d.). (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. TRC.
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• Valtier, S., & Cody, J. T. (1995). Evaluation of internal standards for the analysis of amphetamine and methamphetamine. Journal of Analytical Toxicology, 19(6), 375-380.
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• Gal, J. (1977). Synthesis of (R)‐ and (S)‐amphetamine‐d3 from the corresponding phenylalanines. Journal of Labelled Compounds and Radiopharmaceuticals, 13(4), 495-500.
• Restek Corporation. (n.d.). Analysis of Amphetamines by LC-MS/MS for High-Throughput Urine Drug Testing Labs. Restek.
• LGC Standards. (n.d.). (R)-N-(tert-Butanesulfinyl) Levamfetamine-d3. LGC Standards.
• Rocha, F. R. P., et al. (2022). Analytical techniques for the determination of Amphetamine-type substances in different matrices: a comprehensive review. Microchemical Journal, 175, 107140.
• Shin, H. S., et al. (2012). Development of a simultaneous analytical method for selected anorectics, methamphetamine, MDMA, and their metabolites in hair using LC-MS/MS to prove anorectics abuse. Analytical and Bioanalytical Chemistry, 403(5), 1335-1343.
• Ellman, J. A. (2009). Asymmetric synthesis of amines using tert-butanesulfinamide.
• National Center for Biotechnology Inform

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Structure Elucidation of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3: An Orthogonal Analytical Approach

An In-Depth Technical Guide for Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

The definitive characterization of complex chiral molecules, particularly isotopically labeled pharmaceutical intermediates, is a cornerstone of modern drug development and regulatory compliance. This guide provides an in-depth, field-proven methodology for the complete structure elucidation of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. This diastereomeric compound incorporates two critical chiral centers and a deuterium label, presenting a unique analytical challenge. We will detail a self-validating, orthogonal analytical strategy, moving from the synthetic rationale to the comprehensive application of Nuclear Magnetic Resonance (NMR) spectroscopy, High-Resolution Mass Spectrometry (HRMS), and Chiral High-Performance Liquid Chromatography (HPLC). The causality behind experimental choices is explained, providing a robust framework for scientists engaged in the synthesis and analysis of chiral amines and their derivatives.

Introduction: The Analytical Imperative

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is a synthetic intermediate of significant interest. Its structure is composed of three key features:

• Levamfetamine-d3 Core: The (R)-enantiomer of amphetamine, a potent central nervous system stimulant, where the terminal methyl group is isotopically labeled with three deuterium atoms.[1][2] This labeling is crucial for its use as an internal standard in quantitative mass spectrometry-based assays.

• (S)-tert-Butanesulfinyl Group: Derived from the (S)-enantiomer of tert-butanesulfinamide (Ellman's auxiliary), this chiral group serves a dual purpose.[3][4][5] It acts as a powerful chiral directing group during synthesis to control the stereochemistry of adjacent centers and as a stable, readily cleavable protecting group for the primary amine.[6][7]

• Diastereomeric Nature: The molecule possesses two stereocenters: one at the sulfur atom of the sulfinyl group ((S)-configuration) and one at the α-carbon of the amphetamine backbone ((R)-configuration). The precise confirmation of this (S,R) configuration is paramount.

The unambiguous elucidation of this structure is critical for ensuring the stereochemical purity of downstream active pharmaceutical ingredients (APIs) and for validating the integrity of analytical standards. This guide presents a holistic workflow designed to provide incontrovertible proof of identity, configuration, and isotopic incorporation.

Synthetic Strategy: Establishing the Proposed Structure

A robust analytical investigation begins with a clear understanding of the synthetic pathway, which provides the basis for the proposed structure. The target molecule is synthesized via the condensation of (S)-tert-butanesulfinamide with a deuterated phenylacetone precursor.

The use of enantiopure (S)-tert-butanesulfinamide is foundational to this synthesis.[3][8] This reagent condenses with ketones and aldehydes to form N-tert-butanesulfinyl imines, which are activated for nucleophilic addition while providing a strong facial bias due to the stereogenic sulfur center.[4][5][9] In this case, the imine is formed and subsequently reduced, or a related synthetic route leading to the amine is employed. The stereochemistry of the final product is dictated by the chiral auxiliary.

Figure 1: Proposed synthetic route to the target compound.

The Orthogonal Analytical Workflow

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An In-depth Technical Guide to (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3: Synthesis, Characterization, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, a deuterated derivative of levamfetamine incorporating a chiral sulfinyl auxiliary. While a specific CAS number for this isotopically labeled compound is not publicly cataloged, this document outlines the synthetic strategies, purification protocols, and analytical techniques required for its preparation and characterization. The methodologies described herein are grounded in established principles of asymmetric synthesis and chiral analysis, providing a robust framework for researchers in drug metabolism, pharmacokinetics, and analytical chemistry. This guide is intended to serve as a valuable resource for professionals requiring stable-isotope labeled standards for metabolic studies or advanced analytical applications.

Introduction

Levamfetamine, the (S)-enantiomer of amphetamine, is a central nervous system stimulant. The development of isotopically labeled internal standards is crucial for quantitative bioanalytical assays, enabling precise and accurate measurement of drug concentrations in complex biological matrices. The incorporation of deuterium at the methyl group (d3) provides a stable isotopic signature with a mass shift that is readily detectable by mass spectrometry, without significantly altering the compound's chemical properties.

The addition of the (S)-N-(tert-butanesulfinyl) group, a powerful chiral auxiliary, facilitates the stereoselective synthesis and purification of the target compound.[1][2][3] This guide will detail the synthetic pathway, leveraging the well-established chemistry of tert-butanesulfinamide for the asymmetric synthesis of chiral amines.[1][4] Furthermore, it will cover the essential analytical techniques for structural verification and purity assessment, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and nuclear magnetic resonance (NMR) spectroscopy.

Synthetic Approach

The synthesis of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 can be conceptually divided into three key stages: the preparation of deuterated levamfetamine, the synthesis of the chiral auxiliary, and the subsequent coupling reaction.

Part 1: Synthesis of (S)-Levamfetamine-d3

The preparation of (S)-amphetamine-d3 has been previously described in the scientific literature. A common route involves the use of the corresponding deuterated phenylalanines as starting material.[5] The synthesis generally proceeds through the reduction of a suitable precursor, such as a deuterated phenylacetone oxime or a reductive amination of deuterated phenylacetone.

Part 2: The Role of (S)-tert-Butanesulfinamide

(S)-tert-Butanesulfinamide is a versatile chiral auxiliary widely employed in the asymmetric synthesis of amines.[1][2][3] Its utility stems from several key features:

• High Diastereoselectivity: The tert-butanesulfinyl group directs nucleophilic additions to the imine bond with a high degree of stereocontrol.[1][4]

• Ease of Synthesis and Handling: It can be prepared on a large scale and is a crystalline solid that is stable to storage.[1]

• Facile Cleavage: The sulfinyl group can be readily removed under mild acidic conditions to yield the free amine.[1]

Part 3: Coupling and Final Product Formation

The final step involves the condensation of (S)-Levamfetamine-d3 with (S)-tert-butanesulfinamide. This reaction typically proceeds via the formation of an N-sulfinyl imine intermediate, which is then reduced to yield the target sulfinamide.

Experimental Protocols

Synthesis of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

Materials:

• (S)-Levamfetamine-d3

• (S)-tert-Butanesulfinamide

• Titanium(IV) ethoxide (Ti(OEt)4) or Copper(II) sulfate (CuSO4)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

• Reducing agent (e.g., Sodium borohydride (NaBH4))

• Anhydrous magnesium sulfate (MgSO4)

Step-by-Step Protocol:

• Imine Formation:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (S)-Levamfetamine-d3 in the chosen anhydrous solvent.

  • Add (S)-tert-butanesulfinamide to the solution.

  • To facilitate the condensation, add a dehydrating agent such as Ti(OEt)4 or anhydrous CuSO4.[6]

  • Stir the reaction mixture at room temperature or with gentle heating until the formation of the N-tert-butanesulfinyl imine is complete, as monitored by thin-layer chromatography (TLC) or an appropriate spectroscopic method.

• Reduction of the Imine:

  • Cool the reaction mixture in an ice bath.

  • Carefully add the reducing agent (e.g., NaBH4) portion-wise to the solution containing the N-sulfinyl imine.

  • Allow the reaction to proceed until the imine is fully reduced to the corresponding sulfinamide. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to obtain the pure (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Analytical Characterization

A suite of analytical techniques is essential to confirm the identity, purity, and stereochemistry of the synthesized (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Chromatographic Methods

High-performance liquid chromatography (HPLC) and gas chromatography (GC) are the cornerstones of chiral amine analysis.[7]

Table 1: Comparison of Chromatographic Techniques for Chiral Amine Analysis

Technique	Principle	Stationary Phase	Mobile Phase/Carrier Gas	Detection	Key Advantages
Chiral HPLC	Differential interaction with a chiral stationary phase (CSP).[8]	Polysaccharide-based (e.g., Chiralcel OD-H, Chiralpak AD) or cyclodextrin-based CSPs.[8]	Normal Phase: Hexane/Isopropanol with additives (e.g., diethylamine for basic compounds).[8] Reversed Phase: Acetonitrile/Water with buffers.	UV, MS	Broad applicability, preparative scale possible.
Chiral GC	Differential interaction with a chiral stationary phase in a gaseous mobile phase.	Cyclodextrin-based capillary columns (e.g., Rt-βDEX).[9]	Inert gas (e.g., Helium, Hydrogen).[7]	Flame Ionization Detector (FID), MS	High resolution, sensitive.
Supercritical Fluid Chromatography (SFC)	Utilizes a supercritical fluid (e.g., CO2) as the mobile phase for separation on a CSP.[10]	Similar to HPLC (e.g., cyclofructan-based).[10]	CO2 with a polar co-solvent (e.g., methanol) and additives.[10]	UV, MS	Fast separations, "green" technique.[10]

Indirect Chromatographic Methods:

An alternative approach involves derivatizing the enantiomeric mixture with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column.[11]

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Will confirm the overall structure of the molecule, including the presence of the tert-butyl group, the phenyl ring, and the aliphatic chain. The integration of the signals will correspond to the number of protons in each environment.

• ¹³C NMR: Provides information on the carbon skeleton of the molecule.

• ²H NMR (Deuterium NMR): Will confirm the position of the deuterium label on the methyl group.

Mass Spectrometry (MS):

• High-resolution mass spectrometry (HRMS) will confirm the elemental composition of the molecule and the presence of the deuterium atoms through the accurate mass measurement.

• Tandem mass spectrometry (MS/MS) can be used to study the fragmentation pattern of the molecule, further confirming its structure.

Visualization of Key Processes

Synthetic Workflow

Caption: Synthetic workflow for (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Analytical Workflow

Caption: Analytical workflow for the characterization of the final product.

Conclusion

This technical guide has provided a detailed framework for the synthesis, purification, and characterization of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. By leveraging the robust and well-documented chemistry of tert-butanesulfinamide as a chiral auxiliary, researchers can confidently prepare this valuable deuterated internal standard. The analytical methodologies outlined, encompassing both chromatographic and spectroscopic techniques, are essential for ensuring the structural integrity and purity of the final compound. This guide serves as a practical resource for scientists engaged in drug metabolism studies and the development of advanced bioanalytical methods.

References

• Ellman, J. A., et al. (2003). Applications of tert-Butanesulfinamide in the Asymmetric Synthesis of Amines. Pure and Applied Chemistry, 75(1), 39-46.
• BenchChem. (2025). A Guide to Inter-Laboratory Comparison of Analytical Results for Chiral Amines. BenchChem.
• Foubelo, F., & Yus, M. (2015). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 11, 1381–1421.
• Namboothiri, I. N. N., & Kumar, S. (2020). Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines. Organic & Biomolecular Chemistry, 18(44), 8933-8956.
• Royal Society of Chemistry. (2020). Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines. RSC Publishing.
• Liu, G., Cogan, D. A., & Ellman, J. A. (1997). Catalytic Asymmetric Synthesis of tert-Butanesulfinamide. Application to the Asymmetric Synthesis of Amines. Journal of the American Chemical Society, 119(41), 9913–9914.
• Welch, C. J., et al. (2015). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.
• SmartChem. (n.d.). (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. SmartChem.
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• Polleuxlab. (n.d.). (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. Polleuxlab.
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A-Z Guide to Asymmetric Amine Synthesis Using tert-Butanesulfinamide

Authored for Researchers, Scientists, and Drug Development Professionals

Chiral amines are foundational building blocks in modern chemistry, forming the backbone of a vast number of pharmaceuticals, agrochemicals, and catalysts.[1][2] Their stereochemistry is often critical to their biological function, making enantioselective synthesis a paramount challenge in drug development and chemical manufacturing. Among the array of methods developed, the use of tert-butanesulfinamide, pioneered by Jonathan A. Ellman, has emerged as a robust and widely adopted strategy.[3] This versatile chiral auxiliary offers a practical and highly effective route to a diverse spectrum of enantioenriched amines from simple carbonyl precursors.[1][4]

This technical guide provides an in-depth exploration of the tert-butanesulfinamide methodology. We will dissect the core principles that govern its remarkable stereocontrol, provide detailed, field-tested protocols for key transformations, and offer insights into the causality behind experimental choices, empowering researchers to confidently apply and adapt this powerful tool for their synthetic challenges.

The Ellman Auxiliary: A Foundation for Asymmetric Synthesis

tert-Butanesulfinamide is a chiral organosulfur reagent that functions as a chiral ammonia equivalent.[3] Its effectiveness stems from a combination of key attributes:

• High Stereochemical Purity: Both (R)- and (S)-enantiomers are readily available in high enantiomeric purity, synthesized via a practical, two-step catalytic asymmetric oxidation of the inexpensive starting material, di-tert-butyl disulfide.[3][5][6]

• Powerful Stereodirecting Group: The bulky tert-butanesulfinyl group provides a potent chiral environment, effectively shielding one face of the derived imine, which forces nucleophilic attack to occur with high diastereoselectivity.[7][8]

• Activating and Protecting Group: The sulfinyl group is electron-withdrawing, which activates the imine's C=N bond for nucleophilic addition.[9][10] Post-reaction, it serves as a stable protecting group for the newly formed amine.[3]

• Facile Cleavage and Recyclability: The auxiliary can be cleanly removed under mild acidic conditions, typically with HCl in an alcohol solvent, to liberate the desired primary amine.[9][11] Furthermore, practical methods have been developed to recover and recycle the auxiliary, enhancing the economic and environmental viability of the process on a large scale.[12][13][14]

The Core Workflow: A Three-Step Symphony

The asymmetric synthesis of a primary chiral amine using this methodology follows a reliable three-step sequence: (i) condensation to form the N-sulfinyl imine, (ii) diastereoselective nucleophilic addition to the imine, and (iii) acidic cleavage of the auxiliary to reveal the final product.[2]

Caption: Overall workflow for asymmetric amine synthesis.

Step 1: Formation of N-tert-Butanesulfinyl Imines

The cornerstone of this methodology is the formation of the N-tert-butanesulfinyl imine intermediate. This is achieved through the direct condensation of tert-butanesulfinamide with an aldehyde or ketone.[15]

Causality Behind Experimental Choices: The condensation reaction requires the removal of water to drive the equilibrium towards the imine product. The choice of dehydrating agent is critical and depends on the reactivity of the carbonyl compound.[16]

• For most aldehydes: Anhydrous copper(II) sulfate (CuSO₄) is a highly effective reagent. It acts as both a Lewis acid to activate the carbonyl group and a dehydrating agent.[15][17] Using CuSO₄ allows the reaction to proceed in high yield with only a small excess (1.1 equivalents) of the aldehyde.[15] Magnesium sulfate (MgSO₄) is a milder alternative but often requires a larger excess of the aldehyde to achieve high conversion.[5][16]

• For unreactive aldehydes and ketones: More potent Lewis acids are required. Titanium(IV) ethoxide (Ti(OEt)₄) or titanium(IV) isopropoxide (Ti(Oi-Pr)₄) are the reagents of choice for sterically hindered or electron-rich carbonyls, and they are particularly crucial for the formation of the more challenging ketimines.[10][15]

• To a flask charged with (R)- or (S)-tert-butanesulfinamide (1.0 equiv) and anhydrous CuSO₄ (2.0 equiv) under an inert atmosphere (N₂ or Ar), add a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) to make a 0.5 M solution.

• Add the aldehyde (1.1–1.2 equiv) to the suspension.

• Stir the reaction mixture vigorously at room temperature for 12–24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or ¹H NMR by observing the disappearance of the aldehyde.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the CuSO₄, washing the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude N-tert-butanesulfinyl imine, which is often of sufficient purity for the next step. If necessary, purification can be achieved by flash column chromatography on silica gel.

Step 2: The Key to Asymmetry - Diastereoselective Addition

The high degree of stereocontrol in the Ellman method is established in the nucleophilic addition to the C=N bond of the sulfinyl imine. The bulky tert-butyl group and the lone pair on the sulfur atom create a highly organized, chelated six-membered transition state that dictates the facial selectivity of the nucleophilic attack.[10][18]

Caption: Chelation-controlled transition state model.

For additions of Grignard reagents (R-MgX) to aldimines, the magnesium atom is believed to chelate between the sulfinyl oxygen and the imine nitrogen. This locks the conformation, presenting one face of the imine to the incoming nucleophile while the sterically demanding tert-butyl group blocks the other face.[19]

The addition of organometallic reagents, such as Grignard and organolithium compounds, is a powerful method for creating carbon-carbon bonds and accessing α-branched amines.[9][20]

• Grignard Reagents: Generally provide the highest diastereoselectivities due to their propensity to form the rigid, chelated transition state shown above.[10]

• Organolithium Reagents: Can sometimes exhibit lower or even reversed selectivity, suggesting a more open, non-chelated transition state may be involved, particularly in non-coordinating solvents.[21]

• Dissolve the N-tert-butanesulfinyl imine (1.0 equiv) in a dry, ethereal solvent like THF or diethyl ether (0.2 M) under an inert atmosphere.

• Cool the solution to the required temperature, typically -78 °C or -48 °C.

• Add the Grignard reagent (1.5–2.0 equiv, as a solution in THF or ether) dropwise over 15–30 minutes.

• Stir the reaction at this temperature for 3–6 hours.

• Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting N-tert-butanesulfinyl amine can be purified by flash column chromatography.

For the synthesis of secondary amines from ketimines or primary amines from aldimines where the "nucleophile" is a hydride (H⁻), the choice of reducing agent is critical for controlling the stereochemical outcome.[22]

• Non-Chelating Reductants (e.g., NaBH₄): Sodium borohydride typically delivers the hydride from the face opposite the bulky tert-butanesulfinyl group, following a Felkin-Anh-type model where steric hindrance is the primary controlling factor.[23]

• Chelating/Bulky Reductants (e.g., L-Selectride): Bulky trialkylborohydrides like L-Selectride can lead to a reversal of diastereoselectivity compared to NaBH₄.[22][24] It is proposed that the Lewis basic borohydride coordinates to the sulfinyl group, and the large steric footprint of the reductant forces hydride delivery from an alternative trajectory. This powerful phenomenon allows for the synthesis of either product diastereomer from the same imine precursor simply by changing the reducing agent.[22][24][25]

Reagent	Proposed Model	Typical Outcome
NaBH₄	Non-Chelated / Steric Control	High d.r. for one diastereomer
L-Selectride	Chelation / Steric Control	High d.r. for the opposite diastereomer
LiBHEt₃	Chelation / Steric Control	Often similar to L-Selectride

Step 3: Deprotection to Yield the Chiral Amine

The final step is the cleavage of the N-S bond to release the free amine. This is reliably accomplished under mild acidic conditions.[11] The most common method involves treating the N-sulfinyl amine with a stoichiometric amount of hydrochloric acid in a protic solvent like methanol or ethanol.[9]

• Dissolve the purified N-tert-butanesulfinyl amine (1.0 equiv) in methanol (0.2 M).

• Add a solution of HCl in an organic solvent (e.g., 4 M HCl in 1,4-dioxane, 2.0–3.0 equiv) at 0 °C or room temperature.

• Stir the mixture for 30–60 minutes.

• Concentrate the reaction mixture to dryness under reduced pressure.

• The resulting solid is the amine hydrochloride salt. To obtain the free amine, dissolve the salt in water, basify with aqueous NaOH or Na₂CO₃, and extract with an appropriate organic solvent (e.g., DCM, ethyl acetate).

• Dry the organic layers, filter, and concentrate to yield the final, enantiomerically pure amine.

Conclusion

The tert-butanesulfinamide method developed by Ellman is a cornerstone of modern asymmetric synthesis. Its operational simplicity, broad substrate scope, high and predictable stereoselectivity, and the commercial availability of the auxiliary have made it an indispensable tool for chemists in both academic and industrial settings.[1] By understanding the mechanistic principles that govern each step—from the Lewis acid-mediated condensation to the chelation-controlled nucleophilic addition and the final acidic cleavage—researchers can harness the full potential of this methodology to construct complex, high-value chiral amines with confidence and precision.

References

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• Zhang, Y., et al. (2022). Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer. Science Advances, 8(14), eabm8279. [Link]

• Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews. [Link]

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• Pflum, D. A., et al. (2009). Recycling the tert-Butanesulfinyl Group in the Synthesis of Amines Using tert-Butanesulfinamide. The Journal of Organic Chemistry, 74(7), 2646–2650. [Link]

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• Zhang, Y., et al. (2002). Asymmetric synthesis of α-amino acids by reduction of N-tert-butanesulfinyl ketimine esters. Tetrahedron Letters, 43(17), 3237-3239. [Link]

• Aggarwal, V. K., et al. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t-BuSONH2. Tetrahedron Letters, 50(26), 3482-3484. [Link]

• Aggarwal, V. K., et al. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage-a method for recycling t-BuSONH2. University of Bristol Research Portal. [Link]

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Role of tert-butanesulfinyl group in stereoselective synthesis

An In-Depth Technical Guide to the Role of the tert-Butanesulfinyl Group in Stereoselective Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quest for enantiomerically pure compounds is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry where the chirality of a molecule can dictate its efficacy and safety. Among the arsenal of chiral auxiliaries, the tert-butanesulfinyl group, pioneered by Jonathan A. Ellman, has emerged as a powerful and versatile tool for the asymmetric synthesis of amines and their derivatives. This guide provides a comprehensive overview of the principles and applications of tert-butanesulfinyl chemistry, offering insights into its mechanism of action, practical experimental protocols, and its role in the construction of complex molecular architectures.

Introduction: The Power of the tert-Butanesulfinyl Auxiliary

Chiral amines are ubiquitous structural motifs in a vast array of biologically active molecules, including pharmaceuticals, agrochemicals, and natural products. The development of robust and general methods for their stereoselective synthesis is therefore a topic of paramount importance. The use of chiral auxiliaries, temporary chiral groups that are incorporated into a substrate to direct a stereoselective transformation, represents a classic and effective strategy to achieve this goal.

The tert-butanesulfinyl group stands out as a premier chiral auxiliary due to a unique combination of properties:

• High Stereochemical Control: The bulky tert-butyl group and the stereochemically defined sulfinyl sulfur atom create a highly ordered steric environment, enabling exceptional levels of diastereoselectivity in a wide range of reactions.

• Broad Applicability: tert-Butanesulfinyl imines and amides are versatile intermediates that can undergo a variety of transformations, including nucleophilic additions, reductions, and pericyclic reactions, to afford a diverse range of chiral amines.

• Ease of Removal: The auxiliary can be readily cleaved under mild acidic conditions, typically with HCl in a protic solvent, to furnish the free amine without racemization.

• Availability of Both Enantiomers: Both (R)- and (S)-tert-butanesulfinamide are commercially available, providing access to either enantiomer of the desired amine product.

This guide will delve into the fundamental aspects of tert-butanesulfinyl chemistry, from the preparation of the key intermediates to their application in stereoselective synthesis.

The Cornerstone: tert-Butanesulfinyl Imines

The condensation of tert-butanesulfinamide with aldehydes and ketones provides the corresponding N-tert-butanesulfinyl imines, the workhorse intermediates in this chemistry. The formation of these imines is typically catalyzed by a Lewis acid, with copper(II) sulfate (CuSO₄) and magnesium sulfate (MgSO₄) being common choices.

Mechanism of Stereochemical Induction

The remarkable stereoselectivity observed in reactions of tert-butanesulfinyl imines stems from a combination of steric and electronic factors. The most stable conformation of the imine places the bulky tert-butyl group and the imine substituent (R in the diagram below) on opposite sides of the C=N bond to minimize steric strain. Nucleophilic attack then occurs on the less hindered face of the imine, anti-periplanar to the bulky tert-butanesulfinyl group, to avoid steric clash. This is often rationalized by a six-membered chair-like transition state, particularly for organometallic reagents.

Caption: A simplified model for stereochemical induction in nucleophilic additions to N-tert-butanesulfinyl imines.

Experimental Protocol: Synthesis of an N-tert-Butanesulfinyl Imine

The following is a representative protocol for the synthesis of an N-tert-butanesulfinyl imine from an aldehyde.

Materials:

• (R)- or (S)-tert-Butanesulfinamide

• Aldehyde

• Anhydrous Copper(II) Sulfate (CuSO₄)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Celite

Procedure:

• To a solution of (R)-tert-butanesulfinamide (1.0 eq) in anhydrous DCM (0.5 M) is added the aldehyde (1.1 eq).

• Anhydrous CuSO₄ (2.0 eq) is added, and the resulting suspension is stirred vigorously at room temperature.

• The reaction progress is monitored by thin-layer chromatography (TLC) or ¹H NMR spectroscopy. Reactions are typically complete within 12-24 hours.

• Upon completion, the reaction mixture is filtered through a pad of Celite, and the filter cake is washed with DCM.

• The combined filtrate is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the pure N-tert-butanesulfinyl imine.

Trustworthiness Note: The use of anhydrous reagents and solvents is crucial for the success of this reaction, as water can hydrolyze the imine product and consume the starting materials. The choice of Lewis acid can influence reaction rates and yields, with CuSO₄ being broadly effective for a range of aldehydes and ketones.

Key Applications in Stereoselective Synthesis

The versatility of tert-butanesulfinyl imines is showcased in their application to a wide array of stereoselective transformations.

Diastereoselective Addition of Organometallic Reagents

The addition of Grignard reagents, organolithiums, and organozincs to N-tert-butanesulfinyl imines is a cornerstone of this methodology, providing a reliable route to chiral α-branched amines. The stereochemical outcome is highly predictable, with the nucleophile adding to the imine carbon from the face opposite the bulky tert-butanesulfinyl group.

Organometallic Reagent	Typical Substrate	Diastereomeric Ratio (d.r.)	Reference
MeMgBr	N-benzylidene-tert-butanesulfinamide	>98:2
PhLi	N-propylidene-tert-butanesulfinamide	95:5
Et₂Zn/TMEDA	N-furfurylidene-tert-butanesulfinamide	>99:1

Diastereoselective Reductions

The stereoselective reduction of N-tert-butanesulfinyl ketimines provides access to chiral amines with high enantiopurity. A variety of reducing agents can be employed, with sterically demanding hydrides often affording the highest levels of diastereoselectivity.

• Catecholborane: This reagent has proven to be highly effective for the reduction of a broad range of N-tert-butanesulfinyl ketimines.

• L-Selectride® and K-Selectride®: These bulky trialkylborohydrides are also excellent reagents for the diastereoselective reduction of ketimines, often providing complementary stereoselectivity to other reducing agents.

Caption: General workflow for the synthesis of chiral amines using tert-butanesulfinamide as a chiral auxiliary.

Asymmetric Mannich Reactions

The asymmetric Mannich reaction of N-tert-butanesulfinyl imines with enolates provides a powerful method for the synthesis of chiral β-amino carbonyl compounds, which are valuable building blocks in organic synthesis. The stereochemical outcome of this reaction is controlled by the formation of a six-membered, chair-like transition state involving a metal-chelated enolate and the sulfinyl imine.

Cleavage of the Auxiliary

A key advantage of the tert-butanesulfinyl group is its facile removal under mild acidic conditions. Treatment of the tert-butanesulfinamide product with a stoichiometric amount of hydrochloric acid in a protic solvent, such as methanol or ethanol, cleanly cleaves the N-S bond to afford the corresponding primary amine hydrochloride salt. The tert-butanesulfinyl group is recovered as the volatile tert-butyl thionyl ether. This cleavage proceeds without erosion of the newly established stereocenter.

Conclusion

The tert-butanesulfinyl group has proven to be an exceptionally reliable and versatile chiral auxiliary for the asymmetric synthesis of a wide range of chiral amines. Its ease of introduction and removal, coupled with the high levels of stereocontrol it imparts in a variety of chemical transformations, has cemented its place as a go-to method in both academic and industrial settings. The continued development of new applications for this remarkable auxiliary ensures its enduring legacy in the field of stereoselective synthesis.

A Technical Guide to Deuterated Standards in Mass Spectrometry: The Gold Standard for Quantitative Analysis

For professionals in drug development, clinical research, and bioanalysis, the demand for analytical accuracy and precision is non-negotiable. Liquid chromatography-mass spectrometry (LC-MS) stands as a premier tool for its high sensitivity and selectivity.[1] However, the quantitative accuracy of LC-MS can be compromised by several factors, including sample loss during preparation, instrumental drift, and, most notably, matrix effects.[1][2] To surmount these challenges, the technique of isotope dilution mass spectrometry (IDMS), employing stable isotope-labeled internal standards (SIL-IS), has been established as the gold standard for quantification.[1][3]

This technical guide provides an in-depth exploration of the principles, applications, and best practices for using deuterated internal standards—the most common type of SIL-IS—in quantitative mass spectrometry.

The Foundational Challenge in Quantitative Mass Spectrometry: Variability

The journey of an analyte from a biological matrix (e.g., plasma, urine, tissue) to the mass spectrometer detector is fraught with potential for variability. An internal standard (IS) is a compound added at a known, constant concentration to every sample, calibrator, and quality control sample before processing to correct for these variations.[4][5]

Key sources of variability include:

• Matrix Effects: Co-eluting components from biological samples can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to unpredictable signal suppression or enhancement.[2][6]

• Sample Preparation Inconsistencies: Multi-step extraction processes, such as protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE), can result in variable analyte recovery between samples.[2]

• Instrumental Drift: Minor fluctuations in the performance of the LC-MS system, such as changes in injection volume or detector sensitivity over an analytical run, can introduce errors.[2][7][8]

The Principle of Isotope Dilution: Why Deuterated Standards Excel

The power of a deuterated internal standard lies in the principle of isotope dilution. Deuterated standards are molecules in which one or more hydrogen atoms have been replaced by their stable heavy isotope, deuterium (²H or D).[7][9] This substitution makes the internal standard chemically and physically almost identical to the analyte.[10]

Because the deuterated standard has virtually identical physicochemical properties, it behaves the same way during sample extraction, chromatography, and ionization.[1][11] The mass spectrometer, however, can easily distinguish between the analyte and the deuterated IS based on their mass-to-charge (m/z) ratio.[1]

The fundamental principle is that any loss of analyte during sample workup or any fluctuation in instrument response will affect the deuterated standard to the exact same degree.[2] Therefore, the ratio of the analyte's signal to the internal standard's signal remains constant and is directly proportional to the analyte's concentration, effectively canceling out experimental variability.[2][11]

Caption: The logical workflow of isotope dilution mass spectrometry.

Deuterated vs. Non-Deuterated Standards: A Performance Comparison

While other types of internal standards exist, such as structural analogs, deuterated standards are widely considered superior for their ability to accurately mimic the analyte.[3][12]

Performance Characteristic	Deuterated Internal Standard	Structural Analog Internal Standard	Causality & Field Insight
Co-elution with Analyte	Nearly identical retention time.[3][4]	Different retention time.	Co-elution is critical. It ensures both the analyte and IS experience the exact same matrix effects at the precise moment of ionization.[3]
Matrix Effect Correction	Experiences nearly identical ionization suppression or enhancement.[3][6]	Ionization characteristics can differ significantly.	Because a structural analog elutes at a different time, the co-eluting matrix components are different, leading to poor or no correction for matrix effects.[10]
Extraction Recovery	Very closely mimics the analyte's recovery due to identical physicochemical properties.[12]	May have significantly different extraction recovery.	The subtle structural differences in an analog (e.g., an extra methyl group) can alter its polarity and solubility, changing how it partitions during LLE or binds to SPE media.
Assay Robustness	High. Leads to more robust, reliable, and transferable methods.[13]	Lower. Prone to variability and failure during validation.	Regulatory bodies like the EMA have noted that over 90% of bioanalytical submissions incorporate SIL-IS, reflecting their importance for robust data.[6]

Critical Selection Criteria for Deuterated Standards

Choosing the correct deuterated internal standard is crucial for achieving LC-MS accuracy.[7] Several factors must be considered:

• Degree of Deuteration: A sufficient number of deuterium atoms (typically 3 to 6) should be incorporated to ensure a clear mass difference from the natural isotopic distribution of the analyte.[8][13] This prevents "cross-talk" or interference from the analyte's M+1 or M+2 isotopes with the internal standard's signal.[14]

• Position of Labeling: Deuterium atoms must be placed on stable positions within the molecule, such as aliphatic or aromatic carbons.[8] Avoid labeling exchangeable sites like hydrogens on -OH, -NH, or -SH groups, as these can easily exchange back with hydrogen from the solvent (H/D back-exchange), compromising the integrity of the standard.[8][15]

• Isotopic and Chemical Purity: For reliable results, deuterated standards must have high isotopic enrichment (≥98%) and high chemical purity (>99%).[7][16] Low isotopic purity means the standard contains a significant amount of the unlabeled analyte, which will artificially inflate the measured concentration of the analyte in samples.[14]

Potential Challenges and Expert Solutions

Despite their advantages, potential pitfalls exist. A senior scientist must be aware of these to develop truly robust methods.

• Chromatographic Isotope Effect: Due to the slightly stronger C-D bond compared to the C-H bond, deuterated compounds can sometimes exhibit a small shift in chromatographic retention time, typically eluting slightly earlier than the non-deuterated analyte in reversed-phase chromatography.[10][17][18] If this shift is significant enough to move the IS out of the zone of matrix interference affecting the analyte, quantification can be compromised.[10]

  • Solution: Method development should always verify the co-elution of the analyte and the IS. If a shift is observed, chromatographic conditions (e.g., gradient, temperature) should be optimized to minimize the separation.

• Isotopic Instability (H/D Back-Exchange): As mentioned, deuterium on heteroatoms can exchange with protons from the sample matrix or mobile phase, particularly under acidic or basic conditions or at high temperatures.[14][19]

  • Solution: Select standards with deuterium on stable carbon atoms. Store standards in non-aqueous solvents and control the pH and temperature of sample processing and LC-MS source conditions.[14]

A Practical Application: Bioanalytical Workflow & Protocol

A robust bioanalytical method using a deuterated internal standard follows a structured workflow from sample receipt to final data analysis. This protocol provides a detailed methodology for a common application in therapeutic drug monitoring: the quantification of Tacrolimus in whole blood.[20]

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Experimental Protocol: Quantification of Tacrolimus in Whole Blood

This protocol is a representative example and must be fully validated according to regulatory guidelines (e.g., ICH M10).[4][21]

• Materials and Reagents:

  • Analyte: Tacrolimus certified reference material.

  • Internal Standard: Tacrolimus-d₃ (or other stable deuterated version).[2]

  • Matrix: Pooled, drug-free whole blood.

  • Lysis Reagent: Deionized water.[20]

  • Precipitation Reagent: Zinc Sulfate in 50:50 Methanol:Water.[20]

• Preparation of Standards and Solutions:

  • Prepare separate stock solutions of Tacrolimus and Tacrolimus-d₃ in methanol.

  • Create a working internal standard solution by diluting the Tacrolimus-d₃ stock to a fixed concentration (e.g., 20 ng/mL) in the precipitation reagent.[2]

  • Prepare a series of calibration standards and Quality Control (QC) samples by spiking pooled, drug-free whole blood with the Tacrolimus working stock solution to cover the therapeutic range.[2]

• Sample Processing (Protein Precipitation): a. To 50 µL of sample (calibrator, QC, or unknown) in a microcentrifuge tube, add 50 µL of deionized water to lyse the red blood cells. Vortex briefly. b. Add 150 µL of the working internal standard solution (which also acts as the precipitation reagent).[2] c. Vortex vigorously for 30 seconds to ensure complete protein precipitation.[2] d. Centrifuge the samples at 14,000 x g for 10 minutes to pellet the precipitated proteins.[2] e. Carefully transfer 100 µL of the clear supernatant to a clean 96-well plate or autosampler vial for analysis.[2]

• LC-MS/MS Conditions:

  • LC System: Standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A suitable gradient to elute Tacrolimus (e.g., starting at 40% B, ramping to 95% B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray Ionization (ESI), Positive Mode.

  • Detection: Multiple Reaction Monitoring (MRM). Monitor at least one specific precursor-product ion transition for Tacrolimus and one for Tacrolimus-d₃.

• Data Analysis and Validation:

  • A calibration curve is constructed by plotting the peak area ratio (Tacrolimus/Tacrolimus-d₃) against the nominal concentration of the calibration standards.

  • The method must be validated for parameters including selectivity, accuracy, precision, linearity, and stability according to regulatory guidelines.[4][21]

Validation Parameter	Typical Acceptance Criteria (ICH M10)	How Deuterated IS Improves Performance
Accuracy & Precision	Within-run and between-run accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) not to exceed 15% (20% at LLOQ).[21]	Significantly improves precision by correcting for run-to-run and sample-to-sample variability.[3]
Matrix Effect	The CV of the IS-normalized matrix factor should not be greater than 15%.[21]	The co-eluting deuterated IS experiences the same matrix effect, providing effective normalization.[3]
Linearity (r²)	>0.99 is typically desired.[2]	Provides a more consistent signal ratio across the entire concentration range.[2]
Selectivity	No significant interference at the retention time of the analyte and IS.[21]	The high mass difference and specificity of MS detection ensures excellent selectivity.

Conclusion: An Indispensable Tool for Modern Bioanalysis

Deuterated internal standards are not merely a technical convenience; they are a foundational component for generating high-quality, reliable, and defensible quantitative data in mass spectrometry. Their ability to behave almost identically to the analyte provides superior correction for the unavoidable variabilities of the analytical process, most critically matrix effects and extraction inconsistencies.[3][4] While a careful, expert-driven approach is required to select the appropriate standard and validate the method, the resulting improvements in accuracy, precision, and robustness are indispensable for drug development and clinical research.

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• A Technical Guide to Deuterated Internal Standards in Mass Spectrometry. (n.d.). BenchChem.
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• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. (2025, October 30). YouTube.
• Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. (n.d.). National Institutes of Health (NIH).
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). [Source not specified, content appears to be a literature review].
• Deuterated internal standards and bioanalysis. (2008). AptoChem.
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• Deuterated Compounds | Stable Isotope-Labeled Standards. (n.d.). Pharmaffiliates.
• Custom Synthesis of Deuterated Chemicals. (n.d.). ResolveMass Laboratories Inc.
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• Technical Support Center: Challenges of Using Deuterated Standards in Quantitative Analysis. (n.d.). BenchChem.
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• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc.
• A Comparative Guide to the Analytical Performance of Deuterated vs. Non-Deuterated Standards. (n.d.). BenchChem.
• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. (2022, April 9). MDPI.
• The Value of Deuterated Internal Standards. (2017, August 30). KCAS Bio.
• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. (2013). Hilaris Publisher.
• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025, November 5). ResolveMass Laboratories Inc.
• Applications and Synthesis of Deuterium-Labeled Compounds. (2014, February 27). Macmillan Group.
• Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter [Video]. (2025, November 8). YouTube.
• New US FDA draft guidance on bioanalytical method validation versus current FDA and EMA guidelines: chromatographic methods and ISR. (2014, January). PubMed.
• Deuterated Internal Standard: Significance and symbolism. (2025, August 18). [Source not specified, appears to be an academic aggregator].
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or hype? (n.d.). SciSpace.
• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (2013). ResearchGate.
• Internal standard in LC-MS/MS. (2013, August 13). Chromatography Forum.
• Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? (2014, April 1). myadlm.org.
• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (2013, May). PubMed.
• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? (2018, December 19). [Source not specified, appears to be a scientific paper].
• Quality Control Essentials for Deuterated Drug APIs. (n.d.). Isotope Science / Alfa Chemistry.
• What Is An Internal Standard And Why Is It Used In LC-MS? [Video]. (2025, August 3). YouTube.
• FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis. (2019, October 8). [Source not specified, appears to be a regulatory news outlet].
• A Head-to-Head Battle: Deuterated vs. Non-Deuterated Standards in Bioanalysis. (n.d.). BenchChem.

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Levamfetamine and its Enantiomeric Properties: A Technical Guide

Abstract

Amphetamine, a potent central nervous system stimulant, exists as two stereoisomers, or enantiomers: dextroamphetamine and levamfetamine. While chemically similar, these molecules exhibit distinct pharmacological profiles that significantly influence their therapeutic applications and abuse potential. This technical guide provides an in-depth exploration of levamfetamine, contrasting its properties with its dextrorotatory counterpart. We will delve into the nuanced differences in their mechanisms of action, pharmacokinetic and pharmacodynamic profiles, and the analytical methodologies required for their separation and quantification. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the stereochemistry and pharmacology of amphetamine enantiomers.

Introduction to Chirality in Pharmacology: The Case of Amphetamine

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmacology. Enantiomers, the pairs of chiral molecules, can interact differently with chiral biological systems such as receptors and enzymes, leading to varied physiological responses. Amphetamine, chemically (±)-1-phenylpropan-2-amine, is a classic example of a chiral drug where the two enantiomers, d-amphetamine and l-amphetamine (levamfetamine), possess distinct pharmacological activities.[1] Illicitly synthesized amphetamine is often a racemic mixture (equal parts of both enantiomers), whereas pharmaceutical preparations can be enantiopure d-amphetamine, a specific ratio of the two, or a prodrug of d-amphetamine.[2] Understanding the unique contributions of each enantiomer is crucial for rational drug design and effective therapeutic application.

Levamfetamine: The Levorotatory Enantiomer

Levamfetamine is the levorotatory, or (R)-(-)-enantiomer, of amphetamine. Historically, it was available as a single agent but is now primarily found in combination with dextroamphetamine in medications like Adderall®.[3][4]

Chemical and Physical Properties

Property	Levamfetamine	Dextroamphetamine
IUPAC Name	(2R)-1-Phenylpropan-2-amine	(2S)-1-Phenylpropan-2-amine
Molar Mass	135.21 g/mol	135.21 g/mol
Chemical Formula	C₉H₁₃N	C₉H₁₃N
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Optical Rotation	Levorotatory (-)	Dextrorotatory (+)

Comparative Pharmacology of Amphetamine Enantiomers

The therapeutic and adverse effects of amphetamine-based medications are a direct result of the distinct, yet complementary, actions of its enantiomers.

Pharmacodynamics: A Tale of Two Neurotransmitters

Both levamfetamine and dextroamphetamine exert their effects by increasing the synaptic concentrations of dopamine (DA) and norepinephrine (NE).[5][6] They achieve this primarily by promoting the release of these catecholamines from presynaptic nerve terminals and, to a lesser extent, by inhibiting their reuptake.[5][7] However, the key difference lies in their relative potencies for these two neurotransmitter systems.

• Dextroamphetamine is significantly more potent at releasing dopamine, the neurotransmitter most associated with the rewarding and reinforcing effects of stimulants.[3][8] It is approximately 3 to 5 times more potent than levamfetamine in increasing dopamine levels in the striatum.[3]

• Levamfetamine , in contrast, has a more pronounced effect on norepinephrine.[9] It is roughly equipotent to dextroamphetamine in its ability to release norepinephrine.[3][8] This preferential action on the noradrenergic system contributes more to the peripheral and cardiovascular effects of amphetamine.[10]

This differential activity is central to the therapeutic rationale for using mixed amphetamine salts. The potent dopaminergic action of dextroamphetamine is thought to be primarily responsible for improvements in attention and focus in ADHD, while the noradrenergic effects of levamfetamine may contribute to increased wakefulness and have a longer-lasting effect.[1][10]

Caption: Primary Metabolic Pathways of Amphetamine.

Analytical Methodologies for Enantiomeric Separation

Distinguishing between levamfetamine and dextroamphetamine is critical in forensic toxicology and clinical settings to determine the source of the drug (illicit vs. prescription). [2][11]Chiral chromatography is the gold standard for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC methods are widely used for the enantiomeric separation of amphetamines. [12]These methods typically employ a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation. [13] Experimental Protocol: Chiral HPLC-MS/MS for Amphetamine Enantiomers

This protocol provides a robust method for the separation and quantification of d- and l-amphetamine.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system (e.g., Shimadzu Prominence). [4] * Tandem Mass Spectrometer (MS/MS). [4]

• Reagents and Materials:

  • Methanol (HPLC grade). [4][11] * Glacial Acetic Acid. [4] * Ammonium Hydroxide. [4][11] * Reference standards for d-amphetamine and l-amphetamine.

  • Internal standards (e.g., racemic amphetamine-D8). [4] * Solid Phase Extraction (SPE) cartridges (e.g., Phenomenex Strata-X Drug B). [4]

• Chromatographic Conditions:

  • Column: Supelco Astec Chirobiotic V2 (25 cm x 2.1 mm, 5 µm particle size). [4][11]This column uses vancomycin as the chiral stationary phase. [11] * Mobile Phase: Methanol:Glacial Acetic Acid:Ammonium Hydroxide (99.89:0.1:0.01 v/v/v). [4][11] * Flow Rate: 0.250 - 0.5 mL/min. [4][11] * Column Temperature: 20-30°C. [4][11] * Detection: MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Sample Preparation (Urine):

  • To 250 µL of urine, add 25 µL of internal standard solution. [4] * Add 250 µL of 50 mM phosphate buffer (pH 6). [4] * Load the mixture onto an SPE cartridge. [4] * Wash the cartridge with 1 mL of 100 mM sodium acetate (pH 5), followed by 1 mL of methanol. [4] * Dry the cartridge under vacuum for 10 minutes. [4] * Elute the analytes with 500 µL of ethyl acetate:isopropyl alcohol:ammonium hydroxide (70:20:10). [4] * Add 25 µL of 0.5 M methanolic-HCl and evaporate to dryness under nitrogen at 35°C. [4] * Reconstitute the sample in 250 µL of mobile phase. [4]

• Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved. [13] * Inject the prepared sample onto the HPLC system.

  • Monitor the elution of the enantiomers using the MS/MS detector.

• Data Analysis:

  • Identify and quantify each enantiomer based on its retention time and specific MRM transitions. The d- or S(+) enantiomer typically elutes before the l- or R(-) enantiomer. [13]

Caption: Workflow for Chiral Separation of Amphetamine Enantiomers.

Clinical Significance and Therapeutic Applications

The differential pharmacology of levamfetamine and dextroamphetamine underpins their clinical use, particularly in the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD).

Monotherapy and Combination Therapy

While dextroamphetamine is the more potent CNS stimulant, formulations containing a mixture of dextroamphetamine and levamfetamine salts (in a 3:1 ratio), such as Adderall®, are widely prescribed for ADHD. [7][9]The rationale for this combination is that the two enantiomers provide a broader spectrum of action. Dextroamphetamine's strong effect on dopamine is believed to be key for improving cognitive functions like attention and executive function, which are impaired in ADHD. [1][14]Levamfetamine, with its more pronounced noradrenergic and peripheral effects, may contribute to a longer duration of action and enhanced wakefulness. [10]Some studies suggest that levamfetamine may be particularly beneficial in certain subgroups of individuals with MBD (Minimal Brain Dysfunction), such as those with unsocialized aggression, though this finding was not statistically significant. [15]

Abuse Potential and Toxicology

The abuse potential of amphetamine is largely attributed to the rapid increase in synaptic dopamine in the brain's reward pathways, an effect more potently induced by dextroamphetamine. [1]Levamfetamine has weaker psychostimulant effects compared to its dextrorotatory counterpart. [3]However, it contributes significantly to the cardiovascular and peripheral sympathomimetic effects, such as increased heart rate and blood pressure. [5][10]

Future Directions in Research

Further research is warranted to fully elucidate the specific contributions of levamfetamine to the therapeutic efficacy of mixed amphetamine salts. Understanding how the enantiomers interact at a synaptic level and how genetic polymorphisms in metabolic enzymes and neurotransmitter transporters influence individual responses could lead to more personalized and effective treatments for ADHD and other conditions. The development of novel chiral separation techniques that are faster and more cost-effective will also be crucial for both clinical and forensic applications.

Conclusion

Levamfetamine, while less potent as a central nervous system stimulant than dextroamphetamine, is a pharmacologically active and clinically significant molecule. Its distinct preference for the noradrenergic system complements the dopaminergic actions of dextroamphetamine, providing a therapeutic rationale for the use of mixed-enantiomer formulations in the treatment of ADHD. A thorough understanding of the unique properties of each enantiomer, from their fundamental chemical characteristics to their complex interactions within the human body, is essential for the safe and effective use of amphetamine-based medications. The analytical methods detailed herein provide the necessary tools for researchers and clinicians to accurately differentiate and quantify these stereoisomers, ensuring proper therapeutic monitoring and forensic analysis.

References

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• What is the mechanism of Levmetamfetamine?
• Technical Support Center: Chiral Separation of Amphetamine Analogs by HPLC - Benchchem. (URL: )
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• What are the molecular and cellular mechanisms of action for AMPHETAMINE compounds in ADDERALL XR 25? | R Discovery. (URL: )
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• Development of a Method for the Chiral Separation of D/L‑Amphetamine - Agilent. (URL: )
• LC-MS/MS Chiral Separation of “d” and “l” Enantiomers of Amphetamine and Methamphetamine - SCIEX. (URL: )
• Dextroamphetamine-Amphetamine - StatPearls - NCBI Bookshelf - NIH. (2025-04-06). (URL: )
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• Pharmacokinetics and Pharmacodynamics of Lisdexamfetamine Compared with D-Amphetamine in Healthy Subjects - Frontiers. (2017-09-06). (URL: )
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Protocols & Analytical Methods

Application Note: Chiral Quantification of Amphetamine Enantiomers in Human Plasma via Derivatization and LC-MS/MS

Abstract

This application note details a robust and highly selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the chiral separation and quantification of levamfetamine and dextroamphetamine in human plasma. The method circumvents the need for a chiral stationary phase by employing a pre-column derivatization strategy. Amphetamine enantiomers are reacted with (S)-N-(tert-Butanesulfinyl) chloride to form diastereomers, which are then readily separated on a standard reversed-phase C18 column. (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is utilized as a stable isotope-labeled internal standard (SIL-IS) to ensure the highest level of accuracy and precision, consistent with regulatory guidelines.[1][2][3][4] This protocol provides a comprehensive workflow, from sample preparation and derivatization to optimized LC and MS/MS parameters, suitable for high-throughput clinical and forensic toxicology applications.

Introduction

Amphetamine exists as two enantiomers, dextroamphetamine (d-amphetamine) and levamfetamine (l-amphetamine), which exhibit different pharmacological and physiological effects.[5][6] Dextroamphetamine is a more potent central nervous system stimulant, while levamfetamine has stronger peripheral effects.[5] Pharmaceutical preparations like Adderall® contain a mixture of both.[5][7] Therefore, the ability to separate and individually quantify these enantiomers is critical for pharmacokinetic studies, clinical monitoring, and forensic investigations.

Chiral separations can be challenging, often requiring specialized and expensive chiral columns that may lack the robustness of conventional reversed-phase columns.[8][9] An effective alternative is the formation of diastereomers by reacting the chiral analytes with an enantiomerically pure derivatizing agent.[10][11] This application note leverages the well-established chemistry of N-tert-butanesulfinyl imines, introduced by Ellman et al., to achieve this goal.[12][13][14] By reacting the primary amine of amphetamine with (S)-N-tert-butanesulfinamide's precursor, stable diastereomeric sulfinamides are formed. These diastereomers possess distinct physicochemical properties, allowing for their separation on standard achiral columns.[15][16]

The use of a stable isotope-labeled internal standard (SIL-IS), specifically (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, is central to this method. The SIL-IS co-elutes with the target analyte and compensates for variations in sample preparation, matrix effects, and instrument response, providing the gold standard for quantitative bioanalysis.[1][2][17] This method has been developed to meet the rigorous validation standards set forth by regulatory bodies like the U.S. Food and Drug Administration (FDA).[18][19]

Principle of the Method

The core of this method is a two-step process: derivatization followed by LC-MS/MS analysis.

• Derivatization: Racemic amphetamine (containing both d- and l-enantiomers) is extracted from the plasma matrix. The extracted sample is then reacted with an enantiomerically pure chiral derivatizing agent, (S)-N-(tert-Butanesulfinyl) chloride. This reaction converts the pair of enantiomers into a pair of diastereomers, which can be separated chromatographically. The deuterated internal standard, Levamfetamine-d3, undergoes the same reaction.

• LC-MS/MS Analysis: The resulting diastereomers are separated on a reversed-phase C18 column. Detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for each diastereomer and the internal standard, ensuring high selectivity and sensitivity. Quantification is achieved by comparing the peak area ratio of the analyte to the SIL-IS.

Experimental

Materials and Reagents

• Analytes: Dextroamphetamine sulfate, Levamfetamine succinate

• Internal Standard: (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

• Derivatizing Agent: (S)-(-)-2-Methyl-2-propanesulfinamide (tert-Butanesulfinamide)

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade), Ammonium Acetate (LC-MS grade), Triethylamine, Pyridine, Thionyl Chloride, Dichloromethane (anhydrous), Sodium Sulfate (anhydrous), Human Plasma (K2-EDTA).

• Equipment: Triple Quadrupole Mass Spectrometer with ESI source, HPLC or UHPLC system, analytical balance, centrifuges, vortex mixer, nitrogen evaporator.

Preparation of Solutions

• Analyte Stock Solutions (1 mg/mL): Accurately weigh and dissolve dextroamphetamine and levamfetamine in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 in methanol.

• Working Solutions: Prepare serial dilutions of the stock solutions in 50:50 methanol:water to create calibration curve standards and quality control (QC) samples.

• Derivatizing Reagent Preparation: The derivatizing agent, (S)-N-(tert-Butanesulfinyl) chloride, is moisture-sensitive and can be prepared from (S)-(-)-tert-Butanesulfinamide and thionyl chloride in anhydrous dichloromethane. Caution: This reaction should be performed by trained personnel in a fume hood. Alternatively, a suitable in-situ activation protocol can be used.

Sample Preparation and Derivatization Protocol

• Spiking: To 100 µL of blank human plasma in a microcentrifuge tube, add 10 µL of the appropriate analyte working solution (for calibrators and QCs) and 10 µL of the internal standard working solution. For blank samples, add 20 µL of 50:50 methanol:water.

• Protein Precipitation: Add 400 µL of cold acetonitrile to each tube. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Evaporation: Carefully transfer the supernatant to a new set of tubes and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization Reaction:

  • Reconstitute the dried extract in 50 µL of anhydrous dichloromethane containing 2% triethylamine.

  • Add 10 µL of the freshly prepared derivatizing agent solution.

  • Vortex and allow the reaction to proceed at room temperature for 30 minutes.

• Final Preparation: Evaporate the solvent to dryness. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid). Vortex, centrifuge, and transfer the supernatant to an autosampler vial for injection.

LC-MS/MS Method Development

The goal is to achieve baseline separation of the two diastereomers formed.

Parameter	Optimized Condition	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Standard reversed-phase chemistry provides good retention for the derivatized, hydrophobic analytes.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes good peak shape and efficient protonation for ESI positive mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good separation efficiency.
Gradient	5% B to 95% B over 5 min	A gradient is necessary to elute the relatively nonpolar derivatives in a reasonable time with good peak shape.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Column Temp.	40 °C	Elevated temperature reduces viscosity and can improve peak shape and reproducibility.
Injection Vol.	5 µL	A small volume is sufficient due to the high sensitivity of the MS detector.

The instrument was tuned in positive electrospray ionization (ESI+) mode. The derivatized analytes and internal standard were infused directly to determine the optimal precursor ion ([M+H]+) and to perform collision-induced dissociation (CID) to identify stable, sensitive product ions.

Parameter	Optimized Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	450 °C
Desolvation Gas	800 L/hr (Nitrogen)
Cone Gas Flow	50 L/hr (Nitrogen)

The following MRM transitions were optimized for quantification and confirmation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (s)	CE (eV)	Use
Deriv. Dextroamphetamine	255.1	199.1	0.05	15	Quantifier
Deriv. Dextroamphetamine	255.1	91.1	0.05	25	Qualifier
Deriv. Levamfetamine	255.1	199.1	0.05	15	Quantifier
Deriv. Levamfetamine	255.1	91.1	0.05	25	Qualifier
Deriv. Levamfetamine-d3 (IS)	258.1	202.1	0.05	15	Quantifier

Note: The precursor and product ions are identical for the two diastereomers, as they are isomers. Their identity is confirmed by their unique chromatographic retention times.

Results and Discussion

The developed method successfully separated the diastereomeric derivatives of dextroamphetamine and levamfetamine with excellent resolution (>2.0). The stable isotope-labeled internal standard, derivatized Levamfetamine-d3, co-eluted with the derivatized levamfetamine peak, ensuring accurate quantification. The total chromatographic run time was 8 minutes.

The method was validated according to the FDA's Bioanalytical Method Validation Guidance for Industry.[18][20][21] The calibration curve was linear over the range of 1-500 ng/mL for each enantiomer, with a coefficient of determination (r²) > 0.998. The accuracy and precision (intra- and inter-day) were evaluated at four QC levels (LOD, LQC, MQC, HQC) and were found to be within ±15% (±20% at LLOQ), meeting the acceptance criteria. Matrix effects were assessed and found to be minimal and compensated for by the co-eluting SIL-IS.

Conclusion

This application note presents a highly selective, sensitive, and robust LC-MS/MS method for the chiral analysis of amphetamine enantiomers in human plasma. The use of a chiral derivatization strategy with (S)-N-(tert-Butanesulfinyl) chloride allows for the effective separation of enantiomers on a standard reversed-phase column, simplifying the chromatographic setup. The incorporation of a deuterated, derivatized internal standard ensures high accuracy and precision, making this method ideal for regulated bioanalytical environments, including clinical and forensic toxicology, and pharmacokinetic research.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• Desai, M. J. (n.d.). Development of Chiral LC-MS Methods for small Molecules and Their Applications in the Analysis of Enantiomeric Composition and Pharmacokinetic Studies. OSTI.GOV. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• Bell, D. S., & Wallworth, D. (n.d.). Chiral Method Development Screening Techniques: A practical guide and new approaches in LC-MS. Chromatography Today. [Link]

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Application Note: Chiral Separation of Amphetamine Enantiomers Using a Deuterated Standard

Introduction: The Criticality of Stereospecific Amphetamine Analysis

Amphetamine, a potent central nervous system stimulant, possesses a chiral center, resulting in two enantiomers: (S)-(+)-amphetamine (dextroamphetamine) and (R)-(-)-amphetamine (levoamphetamine). These stereoisomers exhibit distinct pharmacological and toxicological profiles. The (S)-enantiomer is significantly more potent in its central nervous system activity, forming the basis of many therapeutic formulations for ADHD and narcolepsy.[1] Conversely, illicitly synthesized amphetamine is often a racemic mixture of both enantiomers.[1][2] Therefore, the ability to accurately separate and quantify individual amphetamine enantiomers is paramount in clinical toxicology, forensic science, and pharmaceutical analysis to distinguish between legitimate medical use and illicit abuse.[1][2][3]

This application note provides a detailed protocol for the chiral separation and quantification of amphetamine enantiomers in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method's robustness and accuracy are significantly enhanced by the incorporation of a deuterated internal standard. Deuterated standards are chemically almost identical to the analyte, ensuring they co-elute and experience similar ionization effects and potential matrix interferences.[4][5][6] This co-behavior allows for reliable correction of analytical variability, leading to highly accurate and reproducible quantification.[4][6][7]

Methodological Overview: Two Robust Approaches

Two primary strategies are employed for the chiral separation of amphetamines via HPLC:

• Direct Separation on a Chiral Stationary Phase (CSP): This approach utilizes a column where the stationary phase is itself chiral, enabling differential interaction with the enantiomers.

• Pre-column Derivatization with a Chiral Reagent: In this method, the amphetamine enantiomers are reacted with a chiral derivatizing agent to form diastereomers. These diastereomers, having different physicochemical properties, can then be separated on a standard, achiral reversed-phase column.[3][8]

This guide will detail protocols for both approaches, providing the flexibility to choose the most suitable method based on laboratory capabilities and specific analytical requirements.

Core Principle: The Role of the Deuterated Internal Standard

The cornerstone of this quantitative method is the use of a deuterated amphetamine internal standard (IS). Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry for several reasons:[7][9]

• Correction for Matrix Effects: Biological samples like plasma and urine are complex. Co-eluting endogenous compounds can suppress or enhance the ionization of the target analyte, leading to inaccurate results. Since the deuterated IS is chemically identical to the analyte, it experiences the same matrix effects, allowing for precise normalization.[4][6]

• Compensation for Sample Preparation Variability: Analyte loss can occur during extraction and sample handling. By adding the deuterated IS at the beginning of the sample preparation process, any losses experienced by the analyte are mirrored by the IS, keeping the analyte-to-IS ratio constant.[6]

• Normalization of Instrumental Variations: Minor fluctuations in injection volume or mass spectrometer response are corrected, leading to improved precision and reproducibility.[6]

Caption: Workflow for Chiral Amphetamine Analysis using a Deuterated Internal Standard.

Protocol 1: Direct Separation using a Chiral Stationary Phase

This method is often preferred for its simplicity, as it does not require a derivatization step. The success of this approach is highly dependent on the selection of the appropriate chiral stationary phase (CSP).

Materials and Reagents

• Analytes: (S)-(+)-Amphetamine, (R)-(-)-Amphetamine

• Internal Standard: Racemic Amphetamine-d5 (or other suitable deuterated analog)

• Solvents: HPLC or LC-MS grade Methanol, Ethanol, Acetonitrile, and Water

• Additives: Ammonium hydroxide, Acetic acid, Ammonium trifluoroacetate

• Chiral Column: Astec® CHIROBIOTIC® V2 (Vancomycin-based) or CHIRALPAK® AD-H have shown good results for amphetamine enantiomers.[10][11][12]

• SPE Cartridges: Polymeric Strong Cation Exchange (e.g., Phenomenex® Strata™-XC)[3]

Step-by-Step Protocol

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of individual enantiomers and the deuterated IS in methanol.

  • Create a series of calibration standards and QCs by spiking analyte-free urine or plasma with appropriate volumes of the stock solutions. A typical calibration range is 50-5000 ng/mL.[13]

• Sample Preparation (Solid Phase Extraction - SPE): [12]

  • To 250 µL of sample (calibrator, QC, or unknown), add 25 µL of the deuterated IS working solution.

  • Add 250 µL of a suitable buffer (e.g., 50 mM phosphate buffer, pH 6).

  • Condition an SPE cartridge with methanol and then water.

  • Load the sample mixture onto the cartridge.

  • Wash the cartridge sequentially with 0.1 M acetic acid and methanol.

  • Elute the analytes with a mixture of ethyl acetate, isopropyl alcohol, and ammonium hydroxide (e.g., 70:20:10 v/v/v).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in the mobile phase.

Chromatographic and Mass Spectrometric Conditions

Parameter	Setting	Rationale
LC Column	Astec® CHIROBIOTIC® V2, 25 cm x 2.1 mm, 5 µm[12]	Macrocyclic glycopeptide CSPs are robust and MS-compatible, offering excellent selectivity for polar molecules like amphetamines in polar ionic mode.[10]
Mobile Phase	Methanol with 0.1% Acetic Acid and 0.02% Ammonium Hydroxide[12]	Polar ionic mode enhances interactions with the CSP. The acidic and basic additives improve peak shape and ionization efficiency in the MS source.
Flow Rate	0.250 mL/min[12]	Optimized for the column dimensions to achieve good separation efficiency.
Column Temp.	20°C[12]	Temperature can affect chiral recognition; lower temperatures often improve resolution for this separation.[11]
Injection Vol.	5 µL
Ionization	Positive Electrospray Ionization (ESI+)	Amphetamines are basic compounds that readily form positive ions.
Scan Type	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Amphetamine	136.1	119.1	12
Amphetamine	136.1	91.1	12
Amphetamine-d5	141.1	124.1	12
Amphetamine-d5	141.1	93.1	12

Note: Collision energies should be optimized for the specific instrument used.[1][2][11]

Protocol 2: Pre-column Derivatization with Marfey's Reagent

This method is advantageous when a dedicated chiral column is unavailable or when dealing with complex matrices, as it can yield very clean separations on standard C18 columns.[8] Marfey's reagent (1-Fluoro-2,4-dinitrophenyl-5-L-alanine amide) is a chiral derivatizing agent that reacts with the primary amine group of amphetamine to form diastereomers.[3][8][14]

Materials and Reagents

• Derivatizing Agent: Marfey's Reagent

• Additional Reagents: 1M Sodium Bicarbonate (NaHCO₃), 1M Hydrochloric Acid (HCl)

• LC Column: Standard C18 column (e.g., Phenomenex® Kinetex® 2.6 µm C18)[3]

• All other materials are as listed in Protocol 1.

Step-by-Step Protocol

• Sample Preparation and Extraction:

  • Follow the same SPE procedure as outlined in Protocol 1 (Steps 1 and 2).

• Derivatization Procedure: [3][10]

  • Reconstitute the dried extract from the SPE step in 100 µL of water.

  • Add 20 µL of 1M NaHCO₃ solution.

  • Add 100 µL of Marfey's reagent solution (e.g., 0.1% w/v in acetone).

  • Vortex the mixture and heat at approximately 45°C for 1 hour.

  • Cool the reaction mixture to room temperature.

  • Neutralize the mixture by adding 40 µL of 1M HCl.

  • Evaporate the sample to dryness and reconstitute in the mobile phase.

Caption: Pre-column Derivatization Workflow using Marfey's Reagent.

Chromatographic and Mass Spectrometric Conditions

Parameter	Setting	Rationale
LC Column	Phenomenex® Kinetex® 2.6 µm C18, 100 x 2.1 mm	Standard reversed-phase column is sufficient and cost-effective for separating the formed diastereomers.[3]
Mobile Phase	Isocratic: 60% Methanol, 40% Water[3]	A simple isocratic mobile phase is often sufficient for the separation of the derivatized diastereomers.
Flow Rate	0.4 mL/min
Column Temp.	40°C
Ionization	Negative Electrospray Ionization (ESI-)	The dinitrophenyl group on Marfey's reagent makes the derivatives highly responsive in negative ion mode.[3]
Scan Type	Multiple Reaction Monitoring (MRM)

Note: MRM transitions will need to be determined for the specific derivatized amphetamine and deuterated internal standard.

Data Analysis and Validation

• Calibration Curve: Construct a calibration curve for each enantiomer by plotting the peak area ratio of the analyte to the deuterated internal standard against the nominal concentration of the calibrators. A linear regression with a weighting factor of 1/x is typically used.

• Quantification: Determine the concentration of (R)- and (S)-amphetamine in unknown samples by interpolating their analyte/IS peak area ratios from the respective calibration curves.

• Method Validation: The analytical method should be fully validated according to regulatory guidelines (e.g., FDA or EMA). Validation parameters should include:

  • Linearity: Assess the linear range of the calibration curve.

  • Accuracy and Precision: Determined by analyzing QC samples at multiple concentration levels on different days. Between-assay relative standard deviations should ideally be <15%.[1]

  • Selectivity: Ensure no interference from endogenous matrix components.

  • Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix. The deuterated IS should effectively compensate for this.[1]

  • Recovery: Assess the efficiency of the extraction process.[1]

Example Validation Data (Hypothetical)

QC Level	Nominal (ng/mL)	Mean Measured (ng/mL)	Accuracy (%)	Precision (%RSD)
(S)-Amphetamine
LLOQ	50	48.5	97.0	8.5
Low	150	154.2	102.8	6.2
Mid	1000	985.0	98.5	4.1
High	4000	4080.0	102.0	3.5
(R)-Amphetamine
LLOQ	50	51.2	102.4	9.1
Low	150	147.9	98.6	7.5
Mid	1000	1015.0	101.5	4.8
High	4000	3960.0	99.0	3.9

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Resolution	Suboptimal mobile phase or column temperature.	Systematically vary the mobile phase composition (organic modifier ratio, additive concentration). Test different column temperatures.[10][11]
Peak Tailing	Active sites on the column; pH of the mobile phase.	Add a basic modifier (e.g., ammonium hydroxide) to the mobile phase to improve peak shape for the basic amphetamine analytes.[10]
Low Signal/Sensitivity	Inefficient ionization; poor extraction recovery.	Optimize MS source parameters. Ensure the mobile phase is compatible with efficient ionization (e.g., appropriate additives). Re-evaluate the SPE wash and elution steps.
High Variability	Inconsistent sample preparation; matrix effects.	Ensure consistent and precise execution of the SPE protocol. The deuterated internal standard should mitigate most variability, but significant matrix effects may require further sample cleanup.

Conclusion

The accurate chiral separation and quantification of amphetamine enantiomers are crucial for a variety of scientific and regulatory applications. The use of a deuterated internal standard is indispensable for achieving the high degree of accuracy and precision required in bioanalytical methods.[4][5][6] Both direct separation on a chiral stationary phase and pre-column derivatization are viable and robust strategies. The choice between them depends on the specific instrumentation and resources available. By following the detailed protocols and understanding the underlying principles outlined in this application note, researchers can develop and validate a reliable method to distinguish and quantify amphetamine enantiomers in complex biological matrices.

References

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• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis - ResolveMass Labor
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• [Research progress on chiral separation of amphetamines, ketamine, c
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• Analysis of Amphetamines by LC-MS/MS for High-Throughput Urine Drug Testing Labs - Restek.
• Enantiomer-specific analysis of amphetamine in urine, oral fluid and blood - Journal of Analytical Toxicology, Oxford Academic.
• The Value of Deuter
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - SciSpace.
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• Chiral determination of amphetamine and related compounds using chloroformates for derivatization and high-performance liquid chrom
• Enantiomeric determination of amphetamine and methamphetamine in urine by precolumn derivatization with Marfey's reagent and HPLC - PubMed.
• Chiral separation of the enantiomers of ephedrine, amphetamine, methamphetamine, MDA, MDMA, and phentermine in blood using LC-MS - OpenBU.
• LC-MS/MS Chiral Separation of “d” and “l” Enantiomers of Amphetamine and Methamphetamine - SCIEX.

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Application Note: Protocol for the Enantioselective Quantification of Levamfetamine in Human Urine using (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and highly selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of levamfetamine (l-amphetamine) in human urine. The accurate differentiation of amphetamine enantiomers is critical in clinical and forensic toxicology to distinguish between the use of prescribed medications, which often contain specific enantiomers, and the abuse of illicitly manufactured racemic amphetamine.[1] This protocol employs a pre-column chiral derivatization technique, converting the target analyte into a diastereomer, which allows for separation from dextroamphetamine using standard reversed-phase chromatography. The method utilizes a stable isotope-labeled, chiral internal standard, (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, to ensure the highest degree of accuracy and precision by correcting for matrix effects, extraction variability, and derivatization efficiency.[2][3] The workflow includes enzymatic hydrolysis to analyze conjugated metabolites, followed by solid-phase extraction (SPE) for sample cleanup and concentration.

Introduction: The Imperative for Chiral Analysis

Amphetamine exists as two enantiomers, dextroamphetamine (d-amphetamine) and levamfetamine (l-amphetamine). While d-amphetamine has significantly more potent central nervous system stimulant effects and is the primary component of illicit amphetamine, levamfetamine is present in certain prescription medications and over-the-counter products (e.g., as a metabolite of selegiline or in some nasal inhalers).[1][4] Therefore, analytical methods that can distinguish between these enantiomers are essential for correct result interpretation.

Traditional chiral analysis often relies on expensive chiral chromatography columns which may suffer from shorter lifetimes and require dedicated systems.[5][6] An effective alternative is the derivatization of the enantiomers with a chiral agent to form diastereomers.[7] These diastereomeric pairs have distinct physicochemical properties and can be readily separated on conventional, robust achiral columns, such as a C18 stationary phase.[5][8]

This method utilizes the principles of chiral derivatization. The primary amine of levamfetamine is reacted with an (S)-tert-butanesulfinyl source, a well-established chiral auxiliary introduced by Ellman, to yield a diastereomer.[9][10] The use of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 as the internal standard (IS) is a cornerstone of this protocol. Because the IS is a deuterated analog of the derivatized analyte itself, it provides the most accurate correction for any potential variability throughout the entire analytical process, from extraction to detection.[3]

Principle of the Method

The analytical workflow is a multi-stage process designed for optimal recovery, cleanliness, and analytical specificity.

• Enzymatic Hydrolysis: Urine samples are first treated with β-glucuronidase to cleave the glucuronide moiety from conjugated levamfetamine metabolites, converting them back to the parent drug and ensuring a total concentration measurement.[11][12]

• Internal Standard Spiking: A known concentration of the (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 internal standard is added to all samples, calibrators, and quality controls.

• Solid-Phase Extraction (SPE): The samples are subjected to mixed-mode solid-phase extraction to isolate the amphetamines from endogenous urine matrix components like salts, urea, and creatinine, and to concentrate the analytes.[13][14]

• Chiral Derivatization: The extracted amphetamines are derivatized using an (S)-tert-butanesulfinyl source. This reaction converts the chiral levamfetamine into a specific diastereomer, (S)-N-(tert-Butanesulfinyl) levamfetamine.

• LC-MS/MS Analysis: The derivatized extract is injected into an LC-MS/MS system. The diastereomers are chromatographically separated on a C18 column and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.[15][16]

Caption: Overall experimental workflow.

Materials and Reagents

Item	Supplier & Grade	Details
Standards
Levamfetamine HCl	Cerilliant / Sigma-Aldrich	1.0 mg/mL solution in methanol
(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3	(Custom Synthesis)	100 µg/mL solution in methanol
Enzymes & Buffers
β-Glucuronidase (recombinant)	IMCS / Sigma-Aldrich	e.g., IMCSzyme® RT, >50,000 units/mL
Phosphate Buffer	Fisher Scientific, ACS Grade	100 mM, pH 6.8
Sodium Bicarbonate Buffer	Fisher Scientific, ACS Grade	1 M, pH 9.0
Solvents & Chemicals
Methanol (MeOH)	Honeywell, LC-MS Grade
Acetonitrile (ACN)	Honeywell, LC-MS Grade
Water	Honeywell, LC-MS Grade
Formic Acid	Thermo Scientific, LC-MS Grade	99+%
Ammonium Hydroxide	Sigma-Aldrich, ACS Grade
(S)-tert-Butanesulfinyl Chloride	Sigma-Aldrich	Derivatizing agent
Ethyl Acetate (EtOAc)	Fisher Scientific, HPLC Grade
Isopropanol (IPA)	Fisher Scientific, HPLC Grade
Consumables
SPE Cartridges	UCT / Agilent	Mixed-Mode Cation Exchange (e.g., Clean Screen® DAU)
Autosampler Vials	Agilent / Waters	2 mL, glass, with caps
Microcentrifuge Tubes	Eppendorf	1.5 mL

Detailed Experimental Protocols

Preparation of Standards and Quality Controls (QCs)

• Primary Stock (10 µg/mL): Dilute the 1.0 mg/mL Levamfetamine HCl stock solution 1:100 in methanol.

• Working Internal Standard (1.0 µg/mL): Dilute the 100 µg/mL (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 stock solution 1:100 in methanol.

• Calibration Standards & QCs: Using the 10 µg/mL primary stock, fortify certified drug-free human urine to achieve the desired concentrations. A typical calibration range is 25–2,500 ng/mL. Prepare at least three levels of QCs (low, medium, high).[5][17]

Table 1: Example Calibration Standard Preparation

Calibrator Level	Final Conc. (ng/mL)	Volume of 10 µg/mL Stock (µL)	Final Volume in Urine (mL)
CAL 1	25	2.5	1
CAL 2	50	5.0	1
CAL 3	100	10.0	1
CAL 4	250	25.0	1
CAL 5	500	50.0	1
CAL 6	1000	100.0	1

| CAL 7 | 2500 | 250.0 | 1 |

Protocol for Urine Sample Preparation

A. Enzymatic Hydrolysis

• Aliquot 0.5 mL of each urine sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of recombinant β-glucuronidase enzyme and 100 µL of 100 mM phosphate buffer (pH 6.8).[11]

• Vortex briefly to mix.

• Incubate the samples in a water bath or heating block at 55 °C for 20 minutes.[12]

• Allow samples to cool to room temperature.

B. Solid-Phase Extraction (SPE) This protocol is based on a standard mixed-mode cation exchange cartridge.[14]

• Condition: Condition the SPE cartridge with 3 mL of methanol, followed by 3 mL of deionized water. Do not let the sorbent go dry.

• Load: Add the hydrolyzed urine sample to the cartridge. Apply a slow vacuum or positive pressure to pass the sample through the sorbent at a rate of 1–2 mL/minute.

• Wash 1: Wash the cartridge with 3 mL of 0.1 M HCl to remove acidic and neutral interferences.

• Wash 2: Wash the cartridge with 3 mL of methanol to remove further interferences.

• Dry: Dry the SPE cartridge thoroughly under high vacuum (10-15 in. Hg) for 5 minutes. This step is critical.

• Elute: Elute the analytes with 3 mL of a freshly prepared solution of Ethyl Acetate/Isopropanol/Ammonium Hydroxide (78:20:2 v/v/v). Collect the eluate in a clean collection tube.

C. Chiral Derivatization

• To the eluate from the SPE step, add 20 µL of the 1.0 µg/mL Working Internal Standard solution.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the dried extract in 100 µL of 1 M sodium bicarbonate buffer (pH 9.0).

• Add 50 µL of a 1 mg/mL solution of (S)-tert-butanesulfinyl chloride in acetone.

• Vortex vigorously for 30 seconds and heat at 60 °C for 30 minutes to facilitate the derivatization reaction.

• After cooling, evaporate the sample to dryness again under nitrogen.

• Reconstitute the final residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B) and transfer to an autosampler vial for analysis.

Protocol for LC-MS/MS Instrumental Analysis

Table 2: LC-MS/MS Instrument Conditions | Parameter | Condition | | :--- | :--- | | LC System | Agilent 1290 Infinity II / Waters ACQUITY UPLC | | Column | Agilent Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 µm)[17] | | Column Temp. | 40 °C | | Mobile Phase A | 0.1% Formic Acid in Water | | Mobile Phase B | 0.1% Formic Acid in Acetonitrile | | Flow Rate | 0.4 mL/min | | Injection Vol. | 5 µL | | LC Gradient | Time (min) | % B | | | 0.0 | 5 | | | 1.0 | 5 | | | 5.0 | 95 | | | 6.0 | 95 | | | 6.1 | 5 | | | 8.0 | 5 | | MS System | Agilent 6460 / Sciex 6500+ Triple Quadrupole | | Ionization Mode | Electrospray Ionization (ESI), Positive | | Gas Temp. | 325 °C | | Gas Flow | 10 L/min | | Nebulizer | 45 psi | | Capillary Voltage | 4000 V |

Table 3: Hypothetical MRM Transitions (Note: These values are illustrative and require empirical optimization on the specific mass spectrometer.)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
(S)-N-(t-BuSO)-Levamfetamine	238.1	119.1	15	Quantifier
(S)-N-(t-BuSO)-Levamfetamine	238.1	91.1	25	Qualifier
(S)-N-(t-BuSO)-Levamfetamine-d3 (IS)	241.1	122.1	15	Quantifier
(S)-N-(t-BuSO)-Levamfetamine-d3 (IS)	241.1	91.1	25	Qualifier

Data Analysis and Method Performance

• Calibration: Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibrators. A linear regression with a weighting factor of 1/x is typically used. The curve should have a coefficient of determination (r²) ≥ 0.99.

• Quantification: Calculate the concentration of levamfetamine in QC and unknown samples by interpolating their analyte/IS peak area ratios from the calibration curve.

• Acceptance Criteria: The calculated concentrations of the QC samples should be within ±20% of their nominal value (±25% at the Lower Limit of Quantification, LLOQ). The precision (%CV) between replicates should be <15%.[17]

Table 4: Illustrative Method Performance Data

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL) (n=5)	Accuracy (%)	Precision (%CV)
LLOQ	25	23.8	95.2	8.5
Low QC	75	78.1	104.1	6.2
Mid QC	750	733.5	97.8	4.1

| High QC | 2000 | 2080.0 | 104.0 | 3.5 |

Conclusion

This application note provides a comprehensive, step-by-step protocol for the selective and accurate quantification of levamfetamine in human urine. By employing chiral derivatization with a stable isotope-labeled internal standard, this method overcomes the challenges of enantiomeric separation using standard LC-MS/MS instrumentation. The detailed procedures for sample hydrolysis, solid-phase extraction, and instrumental analysis ensure high sensitivity, specificity, and reliability, making the method suitable for both clinical and forensic toxicology laboratories.

References

• Restek Corporation. (2020). Analysis of Amphetamines by LC-MS/MS for High-Throughput Urine Drug Testing Labs. [Link]

• Grace Davison Discovery Sciences. Solid-Phase Extraction of Amphetamine and Methamphetamine from Urine. [Link]

• Horn, C. K., & Liddicoat, J. R. (1995). Evaluation of internal standards for the analysis of amphetamine and methamphetamine. Journal of Analytical Toxicology, 19(6), 375-382. [Link]

• Lin, H. R., & Lin, T. C. (1995). Solid-phase extraction in amphetamine and methamphetamine analysis of urine. Journal of Analytical Toxicology, 19(6), 419-424. [Link]

• Restek Corporation. Enzyme Hydrolysis Workflow for Analyzing Drugs of Abuse in Urine by LC-MS/MS. [Link]

• Fitzgerald, R. L., et al. (1998). Enantiomeric determination of amphetamine and methamphetamine in urine by precolumn derivatization with Marfey's reagent and HPLC. Journal of Analytical Toxicology, 22(4), 265-269. [Link]

• Grace Davison Discovery Sciences. (2007). Solid Phase Extraction of Amphetamine and Methamphetamine from Urine. [Link] (Note: A direct link to the original application note was not available, a relevant safety data sheet is provided as a placeholder for the source company).

• Wikipedia. tert-Butanesulfinamide. [Link]

• Tang, T. P., & Ellman, J. A. (1999). The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids. The Journal of Organic Chemistry, 64(1), 12-13. [Link]

• Ovid Technologies, Inc. (1998). Enantiomeric Determination of Amphetamine and... Journal of Analytical Toxicology. [Link]

• Agilent Technologies. (2012). SAMHSA-Compliant LC/MS/MS Analysis of Amphetamines in Urine with Agilent Bond Elut Plexa PCX and Agilent Poroshell 120. [Link]

• Øiestad, E. L., et al. (2015). Enantiomer-specific analysis of amphetamine in urine, oral fluid and blood. Journal of Analytical Toxicology, 39(8), 635-641. [Link]

• Mardal, M., et al. (2021). Exploring Enzymatic Hydrolysis of Urine Samples for Investigation of Drugs Associated with Drug-Facilitated Sexual Assault. Toxics, 9(12), 346. [Link]

• ResearchGate. (1998). Enantiomeric Determination of Amphetamine and Methamphetamine in Urine by Precolumn Derivatization with Marfey's Reagent and HPLC. [Link]

• De Martin, S., et al. (2012). High-Throughput Analysis of Amphetamines in Blood and Urine with Online Solid-Phase Extraction-Liquid Chromatography–Tandem Mass Spectrometry. Journal of Analytical Toxicology, 36(6), 409-418. [Link]

• Restek Corporation. (2020). Analysis of Amphetamines by LC-MS/MS for High-Throughput Urine Drug Testing Labs. [Link]

• JoVE. Quantitative LC-MS/MS Analysis of Amphetamines and Cocaine in Human Urine. [Link]

• American Association for Clinical Chemistry. (2018). Using Hydrolysis to Improve Urine Drug Test Accuracy. [Link]

• Beilstein Journal of Organic Chemistry. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. [Link]

• Le, J., et al. (2019). Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. Journal of the American Society for Mass Spectrometry, 30(11), 2349-2357. [Link]

• Oxford Academic. (2016). Improved Chiral Separation of Methamphetamine Enantiomers Using CSP-LC–MS-MS. [Link]

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Application Note: Quantitative Analysis of Levamfetamine in Biological Matrices

A Senior Application Scientist's Guide to Method Development, Validation, and Implementation

Abstract

This document provides a comprehensive guide for the quantitative analysis of levamfetamine in biological matrices such as blood, plasma, and urine. As the levorotatory stereoisomer of amphetamine, levamfetamine is a central nervous system stimulant with distinct pharmacological properties compared to its dextrorotatory counterpart, dextroamphetamine.[1][2] The accurate quantification of levamfetamine is crucial in various fields, including clinical pharmacology, forensic toxicology, and sports medicine, to understand its pharmacokinetic profile, assess compliance, and detect misuse. This guide details robust and validated methodologies employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), with a focus on chiral separation to differentiate between amphetamine enantiomers. We will delve into the critical aspects of sample preparation, including solid-phase extraction (SPE) and liquid-liquid extraction (LLE), and provide step-by-step protocols. Furthermore, this note outlines the essential parameters for method validation in accordance with regulatory guidelines to ensure data integrity and reliability.[3][4]

Introduction: The Significance of Chiral Analysis

Amphetamine exists as two stereoisomers, or enantiomers: dextroamphetamine (d-amphetamine) and levamfetamine (l-amphetamine). While both are central nervous system stimulants, they exhibit different potencies and pharmacological effects.[1][5] Dextroamphetamine is the more potent enantiomer and is the primary component in many medications for Attention-Deficit/Hyperactivity Disorder (ADHD) and narcolepsy.[1] Levamfetamine, on the other hand, has weaker central but stronger cardiovascular effects.[5] It is found in some pharmaceutical preparations, such as Adderall, which is a mixture of dextroamphetamine and levamfetamine salts.[1][2][6]

The ability to distinguish and separately quantify these enantiomers is paramount. For instance, the presence of a high concentration of dextroamphetamine might indicate the use of prescription medication, while the detection of racemic amphetamine (an equal mixture of both enantiomers) could suggest illicit synthesis.[1] Traditional screening methods like immunoassays often lack the specificity to differentiate between the two, leading to potentially misleading results.[1] Therefore, chiral-specific quantitative methods are essential for accurate interpretation in clinical and forensic settings.

Pre-Analytical Considerations: Ensuring Sample Integrity

The reliability of any quantitative analysis begins with proper sample collection and handling. Inconsistent pre-analytical procedures can introduce significant variability and compromise the accuracy of the results.

Biological Matrices:

• Blood/Plasma/Serum: These matrices provide a direct measure of the circulating drug concentration and are essential for pharmacokinetic studies. Plasma is generally preferred due to the removal of clotting factors.

• Urine: Urine analysis is non-invasive and often allows for a longer detection window as drugs and their metabolites can be present in higher concentrations.[7]

• Hair: Hair analysis offers a long-term retrospective window of drug exposure, providing insights into patterns of use over weeks to months.[8]

• Oral Fluid: Collection is non-invasive and can reflect recent drug use.

Collection and Storage:

• Blood: Collect in tubes containing an appropriate anticoagulant (e.g., EDTA, heparin).

• Urine: Collect in clean, sterile containers.

• General: All samples should be stored frozen (ideally at -20°C or lower) to minimize degradation of the analyte. Proper labeling with unique identifiers is crucial.

Sample Preparation: Isolating Levamfetamine from Complex Matrices

The goal of sample preparation is to extract levamfetamine from the biological matrix, remove interfering substances, and concentrate the analyte to a level suitable for instrumental analysis. The choice of extraction technique depends on the matrix, the required sensitivity, and laboratory resources.

Solid-Phase Extraction (SPE)

SPE is a highly effective and widely used technique that offers clean extracts and high recovery rates.[9] It relies on the partitioning of the analyte between a solid sorbent and the liquid sample. Mixed-mode cation exchange SPE is particularly well-suited for the extraction of basic drugs like amphetamines.[1][10]

Workflow for Solid-Phase Extraction:

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Application Note &amp; Protocol: Quantitative Analysis of Amphetamines in Urine by Isotope Dilution LC-MS/MS

Abstract

This document provides a comprehensive guide to the quantitative analysis of amphetamine-type stimulants (ATS) in human urine using Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (ID-LC-MS/MS). Isotope dilution is the gold standard for quantitative analysis, offering unparalleled accuracy and precision by correcting for sample preparation variability and matrix-induced signal suppression or enhancement. This protocol details every critical step, from the foundational principles of IDMS, sample preparation using mixed-mode solid-phase extraction (SPE), and optimized LC-MS/MS parameters, to data analysis and method validation. The methodology is grounded in authoritative standards, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), to ensure robust, reliable, and defensible results for clinical toxicology, forensic analysis, and research applications.[1][2][3]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry is a definitive quantitative technique that relies on altering the isotopic composition of the analyte in a sample. This is achieved by adding a known amount of an isotopically enriched standard—a stable isotope-labeled (SIL) internal standard (IS)—of the analyte to the sample aliquot.[4] The SIL-IS is chemically identical to the native analyte and thus exhibits the same behavior during sample extraction, chromatographic separation, and ionization.

Because the SIL-IS and the native analyte are nearly indistinguishable chemically, any loss or variation during the analytical process affects both compounds equally. The mass spectrometer, however, can easily differentiate them based on their mass-to-charge ratio (m/z). By measuring the peak area ratio of the native analyte to the SIL-IS, one can calculate the exact concentration of the analyte in the original sample, as this ratio remains constant regardless of sample loss or matrix effects. This intrinsic correction is what makes IDMS the most accurate and reliable method for quantification in complex matrices like urine.

Caption: The Principle of Isotope Dilution Mass Spectrometry (IDMS).

Materials and Methods

Reagents and Chemicals

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Water (18.2 MΩ·cm, LC-MS Grade)

• Formic Acid (99%, LC-MS Grade)

• Ammonium Hydroxide (ACS Grade)

• Ethyl Acetate (ACS Grade)

• Isopropyl Alcohol (ACS Grade)

• 100 mM Phosphate Buffer (pH 6.0)

• 0.1 M Hydrochloric Acid

Standards and Controls

Certified Reference Materials (CRMs) are essential for ensuring metrological traceability and accuracy.[5][6]

• Native Analytes: Amphetamine, Methamphetamine, MDMA (3,4-methylenedioxymethamphetamine), MDA (3,4-methylenedioxyamphetamine). Procured as 1.0 mg/mL solutions in methanol from a certified supplier.[7]

• Stable Isotope-Labeled Internal Standards: Amphetamine-d11, Methamphetamine-d11, MDMA-d5, MDA-d5. Procured as 100 µg/mL solutions in methanol.[8][9]

• Quality Control (QC) Materials: Certified urine reference materials (e.g., from NIST) or in-house prepared pools at low, medium, and high concentrations.[10][11]

Instrumentation

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole tandem mass spectrometer (QqQ) equipped with a heated electrospray ionization (HESI) source.

• SPE Manifold: 20-position vacuum manifold for solid-phase extraction.

Experimental Protocol

This protocol is optimized for the analysis of amphetamines from human urine. Urine is a complex matrix, and a robust sample cleanup step like solid-phase extraction is critical to minimize matrix effects and ensure long-term instrument performance.[12][13]

Preparation of Solutions

• Working Internal Standard (IS) Solution (500 ng/mL): Dilute the 100 µg/mL stock SIL-IS solutions in 50:50 methanol:water to achieve a final concentration of 500 ng/mL for each labeled analyte.

• Calibration Standards (5 - 2000 ng/mL): Prepare a series of calibration standards by spiking drug-free urine with appropriate volumes of the native analyte stock solutions. A typical calibration curve may include points at 5, 10, 25, 50, 100, 500, 1000, and 2000 ng/mL.

• QC Samples: Prepare QC samples at three levels (e.g., 30 ng/mL, 300 ng/mL, and 1500 ng/mL) in drug-free urine.

Sample Preparation: Mixed-Mode Solid-Phase Extraction (SPE)

Amphetamines are basic compounds. A mixed-mode cation-exchange SPE sorbent provides superior cleanup by utilizing both hydrophobic and strong cation exchange retention mechanisms, allowing for stringent wash steps to remove matrix interferences.[14][15]

Caption: Solid-Phase Extraction (SPE) Workflow for Amphetamines.

Step-by-Step SPE Protocol:

• Sample Pre-treatment: To 1 mL of urine calibrator, control, or unknown sample in a glass tube, add 50 µL of the 500 ng/mL working IS solution. Vortex briefly. Add 2 mL of 100 mM phosphate buffer (pH 6.0) and vortex again.[14]

• SPE Cartridge Conditioning: Place mixed-mode SPE cartridges (e.g., Clean Screen® DAU) on the manifold. Condition with 3 mL of methanol, followed by 3 mL of 100 mM phosphate buffer (pH 6.0). Do not let the sorbent go dry.[14]

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate of 1-2 mL/minute.

• Washing:

  • Wash 1: Add 3 mL of 0.1 M HCl to the cartridge to remove acidic and neutral interferences.

  • Wash 2: Add 3 mL of methanol to remove residual aqueous components.[14]

• Drying: Dry the cartridge thoroughly under high vacuum (>10 in. Hg) for at least 5 minutes. This step is critical to remove all methanol before elution.

• Elution: Elute the analytes with 3 mL of a freshly prepared solution of Ethyl Acetate / Isopropyl Alcohol / Ammonium Hydroxide (78:20:2 v/v/v).[13][14] The ammonium hydroxide neutralizes the cationic amine groups, releasing them from the sorbent.

• Evaporation & Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (95% Mobile Phase A, 5% Mobile Phase B). Vortex and transfer to an autosampler vial.

LC-MS/MS Analysis

Chromatographic separation is necessary to resolve the target analytes from potential isobaric interferences. A C18 or PFP (pentafluorophenyl) column is often used for its unique selectivity with polar, basic compounds.[14]

Table 1: Liquid Chromatography Parameters

Parameter	Value
LC Column	C18 or PFP Column (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C

| Gradient | 5% B to 60% B in 5 min, hold 1 min, return to 5% B |

Table 2: Tandem Mass Spectrometry Parameters (Positive ESI) MRM transitions should be empirically optimized on the specific instrument being used.

Compound	Precursor Ion (Q1)	Product Ion (Q3) - Quantifier	Product Ion (Q3) - Qualifier	Collision Energy (eV)
Amphetamine	136.1	119.1	91.1	15
Amphetamine-d11	147.2	125.1	93.1	15
Methamphetamine	150.1	119.1	91.1	17
Methamphetamine-d11	161.2	125.1	93.1	17
MDA	180.1	163.1	105.1	20
MDA-d5	185.1	168.1	107.1	20
MDMA	194.1	163.1	105.1	22

| MDMA-d5 | 199.1 | 168.1 | 107.1 | 22 |

Rationale for Ion Selection: The precursor ion (Q1) is the protonated molecule [M+H]+. Product ions (Q3) are generated by collision-induced dissociation (CID) and are chosen for their specificity and abundance. A quantifier ion is used for concentration calculations, while a qualifier ion is monitored to confirm identity by ensuring a consistent ion ratio.[16]

Data Analysis and Method Validation

Method validation is performed to ensure the assay is fit for its intended purpose, following guidelines such as the CLSI C62-A.[1][2][3][17]

Quantification

A calibration curve is generated by plotting the peak area ratio (Native Analyte / SIL-IS) against the nominal concentration of the calibrators. A linear regression with a 1/x weighting is typically used. The concentration of unknown samples is then calculated from their measured peak area ratio using the regression equation.

Method Validation Parameters

The following parameters must be assessed to validate the method.

Table 3: Typical Acceptance Criteria for Method Validation

Parameter	Description	Acceptance Criteria
Linearity	The ability of the method to produce results proportional to the concentration.	Coefficient of determination (r²) ≥ 0.995
Limit of Quantitation (LOQ)	The lowest concentration that can be measured with acceptable precision and accuracy.	Precision ≤ 20% CV, Accuracy ± 20% of nominal
Precision	The closeness of agreement between replicate measurements.	Intra- and Inter-assay precision ≤ 15% CV (≤ 20% at LOQ)
Accuracy (Bias)	The closeness of the mean test result to the true value.	Within ± 15% of nominal value (± 20% at LOQ)
Matrix Effect	The effect of co-eluting matrix components on ionization.	IS-normalized matrix factor between 0.85 and 1.15
Recovery	The efficiency of the extraction process.	Consistent, precise, and reproducible across the concentration range

| Carryover | Contamination of a sample from a preceding high-concentration sample. | Not detectable in a blank sample injected after the highest calibrator |

Conclusion

This application note details a robust and reliable ID-LC-MS/MS method for the quantification of amphetamines in urine. The use of stable isotope-labeled internal standards for each analyte ensures the highest level of accuracy by correcting for variations in sample preparation and matrix effects. The described solid-phase extraction protocol provides excellent sample cleanup, leading to a sensitive and specific assay.[14][15] Adherence to rigorous validation guidelines ensures that the method is fit-for-purpose in demanding research and regulated environments.

References

• Solid-Phase Extraction of Amphetamine and Methamphetamine from Urine. Grace Davison Discovery Sciences.
• Solid-Phase Extraction in Amphetamine and Methamphetamine Analysis of Urine. Ovid.

• Liquid Chromatography-Mass Spectrometry Methods; Approved Guideline . Clinical and Laboratory Standards Institute (CLSI) C62-A. Available from: [Link]

• Amphetamines in Blood, Plasma/serum, urine, or tissue using clean screen® DAU SPE and LC-MS/MS. UCT, LLC.

• Lin, H. R., et al. (1998). Solid-phase extraction in amphetamine and methamphetamine analysis of urine . Journal of analytical toxicology. Available from: [Link]

• Lynch, K. (2016). CLSI C62-A: A new standard for clinical mass spectrometry . Clinical Chemistry. Available from: [Link]

• Lynch, K. L. (2016). CLSI C62-A: A New Standard for Clinical Mass Spectrometry . Clinical Chemistry. Available from: [Link]

• Wang, W. C., et al. (2000). Simultaneous supercritical fluid extraction and chemical derivatization for the gas chromatographic-isotope dilution mass spectrometric determination of amphetamine and methamphetamine in urine . Journal of chromatography. B, Biomedical sciences and applications. Available from: [Link]

• CLSI C62-A: A New Standard for Clinical Mass Spectrometry . Semantic Scholar. Available from: [Link]

• Zhang, Y., et al. (2020). Rapid Analysis of Four Amphetamines in Urine by Self-Made Pipette-Tip Solid-Phase Extraction Followed by GC-MS/MS . Journal of Analytical Toxicology. Available from: [Link]

• CLSI C62-A: A New Standard for Clinical Mass Spectrometry . ProQuest. Available from: [Link]

• Wang, S. M., et al. (2005). Simultaneous Determination of Amphetamine and Methamphetamine Enantiomers in Urine by Simultaneous Liquid-Liquid Extraction and Diastereomeric Derivatization Followed by Gas Chromatographic-Isotope Dilution Mass Spectrometry . ResearchGate. Available from: [Link]

• Wang, S. M., et al. (2005). Simultaneous determination of amphetamine and methamphetamine enantiomers in urine by simultaneous liquid-liquid extraction and diastereomeric derivatization followed by gas chromatographic-isotope dilution mass spectrometry . Journal of chromatography. B, Analytical technologies in the biomedical and life sciences. Available from: [Link]

• (±)-Methamphetamine Certified Reference Material . Cerilliant. Available from: [Link]

• SAMHSA-Compliant LC/MS/MS Analysis of Amphetamines in Urine . Agilent Technologies. Available from: [Link]

• Analysis of Amphetamines by LC-MS/MS for High-Throughput Urine Drug Testing Labs . Restek. Available from: [Link]

• de Souza, D., et al. (2021). Development of certified reference material of methamphetamine hydrochloride . ResearchGate. Available from: [Link]

• Colby, J. M., & Jannetto, P. J. (2017). Combining Low and High Probability Isotopes as a Tool Extending the Dynamic Range of an Assay Measuring Amphetamine and Methamphetamine in Urine . Journal of Analytical Toxicology. Available from: [Link]

• Peters, F. T., et al. (2010). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum . CORE. Available from: [Link]

• Salit, M. (2014). Analysis of Amphetamines and Synthetic Cathinones in Hair Samples Using LC–Tandem Mass Spectrometry and Solid-Phase Extraction . LCGC International. Available from: [Link]

• Lin, D. L., et al. (2005). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Amphetamine, Methamphetamine, 3,4-Methylenedioxy-amphetamine and 3,4-Methylenedioxymethamphetamine in Hair . Journal of Food and Drug Analysis. Available from: [Link]

• Westin, C., et al. (2021). Enantioselective Quantification of Amphetamine and Metabolites in Serum Samples: Forensic Evaluation and Estimation of Consumption Time . PubMed Central. Available from: [Link]

• Recommended methods for testing amphetamine and methamphetamine: manual for use by national narcotics laboratories . United Nations Digital Library. Available from: [Link]

• Drugs & toxicology . National Institute of Standards and Technology (NIST). Available from: [Link]

• Welch, M. J., et al. (1995). NIST (National Institute of Standards and Technology) Reference Materials to Support Accuracy in Drug Testing . Office of Justice Programs. Available from: [Link]

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Application Notes and Protocols for Amine Synthesis Utilizing N-tert-butanesulfinyl Imines

Introduction: The Enduring Challenge and Elegant Solution in Chiral Amine Synthesis

Chiral amines are ubiquitous structural motifs in a vast array of pharmaceuticals, agrochemicals, and biologically active natural products.[1] Consequently, the development of efficient and highly stereoselective methods for their synthesis is a cornerstone of modern organic chemistry and drug development. Among the arsenal of synthetic tools available, the use of N-tert-butanesulfinyl imines, pioneered by Jonathan A. Ellman, has emerged as a particularly robust and versatile strategy.[2][3] This methodology addresses the critical need for a reliable chiral ammonia equivalent, enabling the asymmetric synthesis of a diverse range of primary amines.[1]

The power of this approach lies in the multifaceted role of the N-tert-butanesulfinyl group. It serves as a potent chiral auxiliary, directing nucleophilic attack on the imine carbon with a high degree of facial selectivity.[4][5] Furthermore, it activates the imine towards nucleophilic addition and, following the key bond-forming step, can be readily cleaved under mild acidic conditions to unmask the desired amine.[4][5] The commercial availability of both enantiomers of tert-butanesulfinamide, the precursor to the chiral imines, further enhances the utility of this method, allowing for access to either enantiomer of the target amine.[6][7]

This guide provides a comprehensive overview of the synthesis and application of N-tert-butanesulfinyl imines for the asymmetric synthesis of amines, tailored for researchers, scientists, and professionals in drug development. We will delve into the mechanistic underpinnings of the key transformations, provide detailed, field-proven protocols, and showcase the broad applicability of this powerful synthetic tool.

Workflow Overview: From Carbonyl to Chiral Amine

The general strategy for the asymmetric synthesis of amines using N-tert-butanesulfinyl imines is a three-step sequence: condensation, nucleophilic addition, and deprotection. This workflow provides a straightforward and highly effective route to a wide variety of enantioenriched amines.

Figure 1: General workflow for the asymmetric synthesis of chiral primary amines using N-tert-butanesulfinyl imines.

Part 1: Synthesis of N-tert-butanesulfinyl Imines

The formation of N-tert-butanesulfinyl imines is typically achieved through the direct condensation of an aldehyde or ketone with an enantiomerically pure tert-butanesulfinamide.[8] This reaction requires the removal of water to drive the equilibrium towards the imine product. The choice of dehydrating agent is crucial and depends on the reactivity of the carbonyl compound.

Causality Behind Experimental Choices:

• For Aldehydes: Lewis acidic dehydrating agents such as magnesium sulfate (MgSO₄) or copper(II) sulfate (CuSO₄) are commonly employed.[8] CuSO₄ is generally more effective for a wider range of aldehydes, including those that are sterically hindered or electron-rich, allowing for the use of near-stoichiometric amounts of the aldehyde.[8]

• For Ketones and Unreactive Aldehydes: More potent Lewis acids like titanium(IV) ethoxide (Ti(OEt)₄) or titanium(IV) isopropoxide (Ti(Oi-Pr)₄) are necessary to facilitate the condensation with less reactive ketones.[8]

Protocol 1: General Procedure for the Synthesis of N-tert-butanesulfinyl Aldimines using CuSO₄

Materials:

• (R)- or (S)-tert-Butanesulfinamide

• Aldehyde

• Anhydrous Copper(II) Sulfate (CuSO₄)

• Anhydrous Dichloromethane (DCM)

• Celite

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of anhydrous CuSO₄ (2.0 equiv.) in anhydrous DCM (5 mL per mmol of sulfinamide) at room temperature, add the aldehyde (1.1 equiv.).

• Add (R)- or (S)-tert-butanesulfinamide (1.0 equiv.) to the mixture.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 4 to 24 hours depending on the aldehyde.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the CuSO₄. Wash the Celite pad with additional DCM.

• Combine the filtrate and washings. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude N-tert-butanesulfinyl aldimine.

• The product can be purified by flash column chromatography on silica gel if necessary.

Reagent/Substrate	Typical Conditions	Yield Range	Reference
Aliphatic Aldehydes	CuSO₄, DCM, rt	85-95%	[8]
Aromatic Aldehydes	CuSO₄, DCM, rt	80-90%	[8]
Sterically Hindered Aldehydes	Ti(OEt)₄, THF, rt	75-85%	[8]
Ketones	Ti(OEt)₄, THF, rt	70-90%	[8]

Part 2: Diastereoselective Nucleophilic Addition

The cornerstone of this methodology is the highly diastereoselective addition of nucleophiles to the chiral N-tert-butanesulfinyl imine. A wide variety of nucleophiles, including Grignard reagents, organolithiums, and enolates, can be employed to generate a new stereocenter with excellent control.[4][5]

Mechanistic Insight: The Chair-like Transition State

The high diastereoselectivity observed in the addition of Grignard reagents is rationalized by a six-membered, chair-like transition state.[6] In this model, the magnesium atom coordinates to both the imine nitrogen and the sulfinyl oxygen. To minimize steric interactions, the bulky tert-butyl group of the sulfinyl moiety occupies a pseudo-equatorial position, effectively shielding one face of the C=N double bond. The nucleophile then attacks from the less hindered face, leading to the observed stereochemical outcome.[6]

Figure 2: Proposed six-membered chair-like transition state for the diastereoselective addition of a Grignard reagent to an N-tert-butanesulfinyl imine.

Protocol 2: General Procedure for the Diastereoselective Addition of Grignard Reagents

Materials:

• N-tert-Butanesulfinyl imine

• Grignard reagent (e.g., in THF or Et₂O)

• Anhydrous solvent (e.g., Toluene, DCM, or THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate (EtOAc)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-tert-butanesulfinyl imine (1.0 equiv.) in the chosen anhydrous solvent (10 mL per mmol of imine) and cool the solution to the desired temperature (typically -78 °C or -48 °C).

• Slowly add the Grignard reagent (1.2-1.5 equiv.) dropwise to the stirred solution.

• Stir the reaction mixture at the same temperature for 1-3 hours, monitoring the progress by TLC.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with EtOAc (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude N-tert-butanesulfinyl amine can be purified by flash column chromatography on silica gel. The diastereomeric ratio (d.r.) can be determined by ¹H NMR spectroscopy or HPLC analysis of the crude product.

Nucleophile	Substrate	Solvent	Temp (°C)	d.r.	Reference
MeMgBr	Aromatic Aldimine	Toluene	-48	>95:5
EtMgBr	Aromatic Aldimine	CH₂Cl₂	-78	92:8	[9]
VinylMgBr	Aliphatic Aldimine	THF	-78	>98:2
AllylMgBr	Aromatic Ketimine	THF	-78	>95:5	[10]

Part 3: Deprotection of the N-tert-butanesulfinyl Group

The final step in this synthetic sequence is the removal of the tert-butanesulfinyl group to afford the free primary amine. This is typically accomplished by treatment with a strong acid, such as hydrochloric acid (HCl), in a protic solvent.[4][5]

Protocol 3: Standard Procedure for Acidic Cleavage

Materials:

• N-tert-Butanesulfinyl amine

• 4 M HCl in 1,4-Dioxane or Methanol (MeOH)

• Diethyl ether (Et₂O)

Procedure:

• Dissolve the N-tert-butanesulfinyl amine (1.0 equiv.) in a minimal amount of methanol or diethyl ether.

• Add the 4 M HCl solution (2.0-3.0 equiv.) and stir the mixture at room temperature for 0.5-1 hour.

• The amine hydrochloride salt will often precipitate from the solution. The solid can be collected by filtration and washed with diethyl ether.

• Alternatively, the solvent can be removed under reduced pressure. The resulting residue can be triturated with diethyl ether to afford the pure amine hydrochloride salt.

• To obtain the free amine, the hydrochloride salt can be dissolved in a suitable solvent and neutralized with a base (e.g., saturated aqueous NaHCO₃ or NaOH solution), followed by extraction.

For substrates containing acid-sensitive functional groups, alternative, milder deprotection methods have been developed, such as using catalytic amounts of iodine.[11]

Part 4: Recycling the Chiral Auxiliary

A significant advantage of the tert-butanesulfinamide methodology is the potential to recycle the chiral auxiliary.[12][13] Upon acidic cleavage with HCl, the tert-butanesulfinyl group is converted to tert-butanesulfinyl chloride.[12][14] This can be subsequently treated with ammonia to regenerate the tert-butanesulfinamide, making the overall process more atom-economical and cost-effective, particularly on a large scale.[12]

Figure 3: Simplified schematic for the recycling of the tert-butanesulfinyl auxiliary.

Applications in Drug Discovery and Development

The robustness and reliability of the N-tert-butanesulfinyl imine methodology have led to its widespread adoption in both academic and industrial settings. It has been instrumental in the synthesis of numerous complex molecules and active pharmaceutical ingredients (APIs). For example, this chemistry has been applied to the synthesis of β-amino sulfones, which are key structural components in drugs like Apremilast, a PDE4 inhibitor used to treat psoriasis.[15] The methodology has also been crucial in the total synthesis of various natural products, including alkaloids and antibiotics.[3][7] The ability to construct chiral amine centers with high fidelity makes this a go-to method for medicinal chemists and process development scientists aiming to create novel therapeutics.[1]

Conclusion

The asymmetric synthesis of amines via N-tert-butanesulfinyl imines represents a powerful and broadly applicable synthetic strategy. The methodology is characterized by its operational simplicity, high diastereoselectivity, and the ability to access a wide range of chiral amines from readily available starting materials. The protocols and insights provided in this guide are intended to equip researchers with the knowledge to confidently and successfully apply this transformative chemistry in their own synthetic endeavors, from small-scale discovery to large-scale manufacturing.

References

• 1. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
• 2. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
• 3. Ellman's Sulfinamides [sigmaaldrich.com]
• 4. N-tert-butanesulfinyl imines: versatile intermediates for the asymmetric synthesis of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. Applications of tert -butanesulfinamide in the synthesis of N-heterocycles via sulfinimines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08819F [pubs.rsc.org]
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• 11. Iodine mediated deprotection of N-tert-butanesulfinyl amines: a functional group compatible method - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 15. mdpi.com [mdpi.com]

Application Note: A Scientist's Guide to High-Performance Liquid Chromatography (HPLC) for Chiral Separation

Abstract

The stereochemical configuration of a molecule can profoundly influence its pharmacological and toxicological properties. Consequently, the ability to separate and quantify enantiomers is of paramount importance in the pharmaceutical industry.[1][2][3] High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) has emerged as the preeminent technique for this purpose, offering high efficiency, sensitivity, and reproducibility.[4][5] This comprehensive guide provides an in-depth exploration of the principles, methodologies, and practical applications of chiral HPLC. We will delve into the mechanisms of chiral recognition, provide a comparative analysis of common CSPs, and present detailed protocols for method development and validation, designed to empower researchers, scientists, and drug development professionals to confidently tackle the challenges of chiral separations.

The Imperative of Chirality in Drug Development

Many organic molecules, including a significant number of active pharmaceutical ingredients (APIs), are chiral. This means they exist as a pair of non-superimposable mirror images, known as enantiomers.[2][6] While enantiomers share identical physical and chemical properties in an achiral environment, they can exhibit markedly different behaviors in a chiral biological system, such as the human body.[7] One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or, in some cases, responsible for adverse effects.[2][3] This critical distinction has led regulatory bodies like the U.S. Food and Drug Administration (FDA) to issue guidelines that often necessitate the development of chiral drugs as single enantiomers.[2][8]

The direct separation of enantiomers is achieved by creating a chiral environment within the HPLC system. This is most commonly accomplished by using a chiral stationary phase (CSP).[2][9] The fundamental principle of chiral separation by HPLC lies in the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the CSP.[10][11] These diastereomeric complexes possess different energies of formation and stability, leading to differential retention times and, consequently, their separation.[12]

Mechanisms of Chiral Recognition: The "Three-Point Interaction" Model

A widely accepted model for chiral recognition is the "three-point interaction" model, which posits that for effective chiral discrimination, there must be at least three points of interaction between the chiral selector and one of the enantiomers.[9] These interactions can be a combination of attractive and repulsive forces, including:

• Hydrogen bonding: Crucial for analytes with functional groups capable of donating or accepting hydrogen bonds.[2][10]

• π-π interactions: Occur between aromatic or unsaturated systems in the analyte and the CSP.[2][10]

• Dipole-dipole interactions: Result from the alignment of permanent dipoles in the analyte and the CSP.[2]

• Steric hindrance: The spatial arrangement of bulky groups can favor the interaction of one enantiomer over the other.[2]

• Inclusion complexation: Where a part of the analyte molecule fits into a chiral cavity of the CSP.[6][10]

The culmination of these interactions determines the enantioselectivity of the separation.

A Comparative Guide to Chiral Stationary Phases (CSPs)

The selection of an appropriate CSP is the most critical step in developing a chiral HPLC method.[9] CSPs are broadly classified based on the nature of the chiral selector immobilized on a support, typically silica gel.[10]

Polysaccharide-Based CSPs

Derivatives of cellulose and amylose are the most widely used CSPs due to their broad applicability and high success rates in resolving a wide range of racemates.[2][7][13][14]

• Mechanism: Chiral recognition is believed to occur within the helical grooves of the polysaccharide structure. The separation mechanism is complex and involves a combination of hydrogen bonding, π-π interactions, and steric effects.[2][15] The helical structure of amylose derivatives, in particular, creates a complex chiral environment that enhances recognition.[7]

• Types:

  • Coated: The polysaccharide derivative is physically coated onto the silica support. These are known for their remarkable loading capacity but have limitations on the solvents that can be used.[14][16]

  • Immobilized: The chiral selector is covalently bonded to the silica matrix, providing universal solvent compatibility and robustness.[14][16] This allows for a broader range of mobile phases to be used, potentially unlocking new selectivity profiles.[14][16]

• Applications: Widely used in the pharmaceutical industry for both analytical and preparative-scale separations.[14]

Cyclodextrin-Based CSPs

Cyclodextrins (CDs) are cyclic oligosaccharides that form a truncated cone-like structure with a hydrophobic inner cavity and a hydrophilic exterior.[17]

• Mechanism: The primary mechanism is inclusion complexation, where the hydrophobic portion of the analyte fits into the CD cavity.[6][10][18] Secondary interactions, such as hydrogen bonding between the analyte's polar groups and the hydroxyl groups on the rim of the CD, contribute to chiral recognition.[10]

• Types: Native β-cyclodextrin is common, but derivatized cyclodextrins with various functional groups are also available to enhance selectivity.[8][19]

• Applications: Particularly effective for separating aromatic compounds and molecules with a size and shape compatible with the cyclodextrin cavity.[8][10]

Protein-Based CSPs

These CSPs utilize proteins, such as bovine serum albumin (BSA), human serum albumin (HSA), α1-acid glycoprotein (AGP), and ovomucoid, immobilized on a silica support.[1][20][21]

• Mechanism: Chiral recognition is a result of the complex three-dimensional structure of the protein, which offers multiple interaction sites.[10] The mechanism involves a combination of hydrophobic and electrostatic interactions, hydrogen bonding, and charge-transfer interactions.[2][10]

• Advantages: High enantioselectivity, often allowing for the separation of underivatized compounds.[22]

• Limitations: Lower loading capacity, can be expensive, and are generally more fragile than other CSPs.[22]

• Applications: Useful in pharmaceutical analysis and drug development, particularly for separating a wide range of chiral compounds.[1][22]

Macrocyclic Antibiotic-Based CSPs

Macrocyclic antibiotics, such as vancomycin and teicoplanin, possess multiple chiral centers and functional groups, making them effective chiral selectors.[23][24][25]

• Mechanism: The complex structure of these molecules provides a variety of interaction possibilities, including hydrogen bonding, π-π interactions, and steric repulsion, which contribute to chiral recognition.[26]

• Advantages: Broad applicability for separating a large number of racemates and reproducible results.[25][26]

• Applications: Widely used for the enantiomeric separation of amino acids, non-steroidal anti-inflammatory drugs (NSAIDs), and other pharmaceutical compounds.[23]

Protocol: Systematic Chiral Method Development

A systematic approach to method development is crucial for efficiently achieving a successful chiral separation. The following protocol outlines a typical workflow.

Initial Assessment and Analyte Characterization

• Determine Analyte Properties: Understand the solubility, pKa, and functional groups of the analyte. This information will guide the initial selection of the mobile phase and CSP.

• Select Operating Mode:

  • Normal Phase (NP): Typically uses non-polar solvents like hexane with polar modifiers such as ethanol or isopropanol. Often a good starting point for many chiral separations.

  • Reversed Phase (RP): Employs aqueous mobile phases with organic modifiers like acetonitrile or methanol. Suitable for polar compounds.

  • Polar Organic (PO): Uses polar organic solvents like acetonitrile or methanol, sometimes with additives.

Chiral Stationary Phase (CSP) Screening

Due to the unpredictable nature of chiral separations, a screening approach using a diverse set of CSPs is the most effective strategy.[27]

• Column Selection: Choose a set of 3-5 columns with different chiral selectors (e.g., a cellulose derivative, an amylose derivative, a cyclodextrin-based, and a macrocyclic antibiotic-based column).

• Initial Screening Conditions:

  • Mobile Phases: For each column, test a set of standard mobile phases. A common starting point for normal phase is a gradient of hexane/isopropanol. For reversed phase, a gradient of water/acetonitrile can be used.

  • Additives: For acidic compounds, add 0.1% trifluoroacetic acid (TFA) or acetic acid to the mobile phase to improve peak shape.[9][28] For basic compounds, add 0.1% diethylamine (DEA).[9][28]

  • Flow Rate: Start with a standard flow rate (e.g., 1.0 mL/min for a 4.6 mm ID column).

  • Temperature: Maintain a constant column temperature, typically around 25°C.

Caption: Workflow for systematic chiral method development.

Method Optimization

Once a promising separation is identified, the following parameters can be adjusted to improve resolution (Rs), selectivity (α), and analysis time.

• Mobile Phase Composition: Fine-tune the ratio of the strong and weak solvents. Small changes can have a significant impact on selectivity.

• Alcohol Modifier (in NP): The type of alcohol (e.g., ethanol, isopropanol, n-butanol) can dramatically alter the separation.

• Temperature: Lowering the temperature often increases chiral selectivity and resolution.[28][29] However, it may also increase analysis time and backpressure.

• Flow Rate: Reducing the flow rate can improve efficiency and resolution, although this will also lengthen the run time.[29]

Data Presentation: Comparison of Chiral Stationary Phases

CSP Type	Chiral Selector	Common Mobile Phases	Strengths	Limitations
Polysaccharide	Cellulose/Amylose Derivatives	NP: Hexane/AlcoholRP: Water/ACN/MeOH	Broad applicability, high success rate, high loading capacity[2][14]	Coated phases have solvent restrictions[16]
Cyclodextrin	β-Cyclodextrin & Derivatives	RP: Water/ACN/MeOHPO: ACN/MeOH	Good for inclusion complexation, aqueous compatibility[6][17]	Limited to analytes that fit the cavity, can have poor efficiency[17]
Protein	BSA, AGP, Ovomucoid	RP: Buffered aqueous phases	High enantioselectivity, no derivatization needed[22]	Low loading capacity, fragile, expensive[22]
Macrocyclic Antibiotic	Vancomycin, Teicoplanin	RP, PO, NP	Broad applicability, reproducible[25]	Can be complex to optimize

Protocol: Validation of a Chiral HPLC Method

Method validation is a regulatory requirement to ensure that the analytical procedure is suitable for its intended purpose.[30] The validation should be performed according to ICH (International Council for Harmonisation) and/or FDA guidelines.[30][31][32][33][34]

Validation Parameters

The following parameters are typically evaluated for a chiral purity method:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components (e.g., the other enantiomer, impurities, degradation products). This is demonstrated by achieving baseline resolution between the enantiomers and from any other peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of concentrations (e.g., from the reporting limit to 120% of the specification for the undesired enantiomer).

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value. This can be determined by spiking a sample with known amounts of the enantiomeric impurity.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., mobile phase composition, pH, temperature, flow rate).

System Suitability Testing (SST)

Before running any samples, a system suitability test must be performed to ensure the chromatographic system is performing adequately. Typical SST parameters for a chiral separation include:

• Resolution (Rs): The degree of separation between the two enantiomer peaks. A minimum resolution of 1.5 is generally required.

• Tailing Factor (T): A measure of peak symmetry. A value between 0.8 and 1.5 is typically acceptable.

• Relative Standard Deviation (RSD) of Peak Areas: For replicate injections of a standard, the RSD should be less than 2.0%.

Caption: Key parameters for chiral HPLC method validation.

Conclusion

Chiral HPLC is an indispensable tool in modern drug development and quality control. A thorough understanding of the principles of chiral recognition, combined with a systematic approach to method development and validation, is key to successfully separating and quantifying enantiomers. The diverse array of available chiral stationary phases offers a high probability of success for even the most challenging separations. By leveraging the protocols and insights provided in this guide, researchers can develop robust and reliable chiral HPLC methods that meet the stringent requirements of the pharmaceutical industry.

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• (n.d.). Cyclodextrin-Based Chiral Stationary Phases for Liquid Chromatography. Retrieved from [Link]

• Li, S., et al. (2023). Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. Molecules, 28(14), 5431.
• Ilisz, I., et al. (2019). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. Methods in Molecular Biology, 1985, 93-126.
• Puskás, R., et al. (2024).
• Beesley, T. E. (2011).

• Chiral Technologies. (n.d.). Daicel columns with polysaccharide stationary phases. Retrieved from [Link]

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• (n.d.). Structures of the polysaccharide-based chiral stationary phases used in this study. Retrieved from [Link]

• Pharma Focus Asia. (n.d.). Chiral Chromatography in Pharmaceutical Analysis. Retrieved from [Link]

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• Haginaka, J. (2001). Protein-based chiral stationary phases for high-performance liquid chromatography enantioseparations.
• Ilisz, I., et al. (2019). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview.
• Puskás, R., et al. (2024).

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Retrieved from [Link]

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91.
• Haginaka, J. (2022). Progress in Chiral Stationary Phases Based on Proteins and Glycoproteins. Chemical and Pharmaceutical Bulletin, 70(7), 458-468.
• D'Acquarica, I., et al. (2008). HPLC chiral stationary phases containing macrocyclic antibiotics: practical aspects and recognition mechanism.
• Armstrong, D. W., & Zhou, Y. (1994). Use of a Macrocyclic Antibiotic as the Chiral Selector for Enantiomeric Separations by TLC.

• ResearchGate. (n.d.). (a) The principle of HPLC chiral separation: a flow of dissolved chiral.... Retrieved from [Link]

• Ward, T. J., & Farris, A. B. (2001). Chiral separations using the macrocyclic antibiotics: a review.

• Slideshare. (n.d.). CHIRAL HPLC. Retrieved from [Link]

• American Pharmaceutical Review. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Retrieved from [Link]

• Davankov, V. A. (2019). Chiral Separation by HPLC Using the Ligand-Exchange Principle. Methods in Molecular Biology, 1985, 127-147.

• Chiralpedia. (n.d.). Protein-based CSPs. Retrieved from [Link]

• Lab Manager. (2025, September 29). HPLC in Pharmaceutical Applications and Pharmaceutical Industry. Retrieved from [Link]

• Bell, D. S., & Wallworth, D. (n.d.). Chiral Method Development Screening Techniques: A practical guide and new approaches in LC-MS.

• BGB Analytik. (n.d.). CHIRAL Handbook. Retrieved from [Link]

• Phenomenex. (2017, August 24). Chiral Chromatography and the Pharmaceutical Industry. Retrieved from [Link]

• Ali, I., et al. (2023). Macrocyclic Antibiotics as Effective Chiral Selectors in Liquid Chromatography for Enantiomeric Separation of Pharmaceutical Compounds: A Review. Critical Reviews in Analytical Chemistry, 53(5), 1081-1100.
• D'Acquarica, I., et al. (2008). HPLC Chiral Stationary Phases Containing Macrocyclic Antibiotics: Practical Aspects and Recognition Mechanism.

• ResearchGate. (n.d.). Chiral Mobile Phase Additives in HPLC Enantioseparations. Retrieved from [Link]

• Regis Technologies. (2023, September 25). Getting Started with Chiral Method Development Part Three: Method Development Optimization. Retrieved from [Link]

• U.S. Food and Drug Administration. (1994).

• Agilent. (2024, May 23). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. Retrieved from [Link]

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• ECA Academy. (n.d.). FDA Reviewer Guidance: Validation of Chromatographic Methods, 1994. Retrieved from [Link]

• BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing LC-MS/MS for (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

Welcome to the technical support center for the LC-MS/MS analysis of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for method development, optimization, and troubleshooting. As a deuterated, derivatized amphetamine analogue, this molecule presents unique analytical considerations. This document provides the expertise to develop a robust, sensitive, and reproducible analytical method.

Introduction to the Analyte

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is a stable isotope-labeled internal standard (SIL-IS), critical for the accurate quantification of its unlabeled counterpart in complex matrices. The use of a SIL-IS is the gold standard in quantitative bioanalysis, as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, thereby normalizing the analytical variability.[1][2][3] The tert-butanesulfinyl group, a chiral auxiliary, significantly alters the molecule's chromatographic behavior and mass spectrometric fragmentation compared to the parent levamfetamine. Understanding these characteristics is the foundation of a successful method.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard like this one?

A deuterated internal standard (IS) is chemically identical to the analyte being measured, except that several hydrogen atoms are replaced by deuterium.[1][4] This mass difference allows the mass spectrometer to distinguish between the analyte and the IS. Because they are chemically identical, they behave the same way during sample extraction, chromatography, and ionization.[4] This allows the IS to compensate for variations in sample preparation, matrix effects, and instrument response, leading to highly accurate and precise quantification.[1][2][3]

Q2: How should I predict the precursor ion and initial fragmentation pathways?

• Precursor Ion ([M+H]⁺): For small molecules with basic nitrogen atoms, like amphetamines, electrospray ionization (ESI) in positive mode is the standard approach.[5] The precursor ion will be the protonated molecule, [M+H]⁺. You must calculate the exact mass of the deuterated molecule and add the mass of a proton (approx. 1.007 Da).

• Fragmentation: The fragmentation of amphetamine-type stimulants is well-documented.[6] The most prominent fragmentation pathways involve the cleavage of the side chain. For this specific molecule, expect two primary fragmentation routes:

  • Loss of the tert-butanesulfinyl group: This is a bulky, relatively labile group and its neutral loss is highly probable. This will likely yield a major product ion corresponding to the protonated levamfetamine-d3 fragment.

  • Formation of the tropylium ion: A common fragmentation for phenethylamines is the cleavage of the bond beta to the aromatic ring, leading to the formation of a stable C₇H₇⁺ tropylium ion (m/z 91). Since the deuterium atoms are on the levamfetamine backbone, this fragment may or may not contain the deuterium label depending on its position.

Q3: What type of LC column is recommended for this analysis?

A standard reversed-phase C18 column is a robust starting point for the analysis of amphetamines.[7] Given the modifications, the molecule is more hydrophobic than standard levamfetamine. A column with high surface area and good peak shape for basic compounds is ideal. Consider columns with a particle size of less than 3 µm for higher efficiency and better resolution.

Q4: What are the typical mobile phase conditions for amphetamine analysis?

For reversed-phase chromatography of amphetamines, a gradient elution using acetonitrile or methanol as the organic modifier and water as the aqueous phase is common.[5][8][9] Both phases should be acidified, typically with 0.1% formic acid, to ensure the analyte is protonated, which promotes good peak shape and efficient ionization in positive ESI mode.

Experimental Protocols & Workflows

Protocol 1: Direct Infusion and MS/MS Parameter Optimization

This protocol is essential for determining the intrinsic mass spectrometric properties of the analyte without chromatographic interference.

Objective: To identify the optimal precursor/product ion pairs (MRM transitions) and their corresponding collision energies (CE) and fragmentor/cone voltages.

Workflow Diagram:

Caption: Workflow for MS/MS parameter optimization via direct infusion.

Step-by-Step Procedure:

• Prepare the Analyte Solution: Create a 1 µg/mL solution of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 in a 50:50 mixture of acetonitrile and water containing 0.1% formic acid.

• Set up Infusion: Using a syringe pump, infuse the solution directly into the mass spectrometer's ion source at a flow rate of 5-10 µL/min.

• Confirm Precursor Ion: In positive ESI mode, perform a Q1 scan to locate the protonated molecule [M+H]⁺. Optimize the fragmentor/cone voltage to maximize the intensity of this ion.[10]

• Identify Product Ions: Set the mass spectrometer to Product Ion Scan mode. Select the [M+H]⁺ ion in Q1 and scan a range of masses in Q3. Ramp the collision energy (e.g., from 5 to 50 V) to observe which product ions are formed and at what energy they are most abundant.

• Optimize MRM Transitions:

  • Select the two or three most intense and specific product ions.

  • Set the instrument to MRM (Multiple Reaction Monitoring) mode.

  • For each precursor → product ion pair, perform a collision energy optimization experiment by ramping the CE and monitoring the signal intensity.

  • Record the CE that provides the maximum signal for each transition.[10]

Expected Data Summary:

Parameter	Value	Rationale
Precursor Ion (Q1)	Calculated [M+H]⁺	The protonated parent molecule.
Product Ion 1 (Q3)	Expected m/z	Typically the most stable/abundant fragment.
CE for Ion 1	Optimized Value (V)	Energy yielding maximum signal for this transition.
Product Ion 2 (Q3)	Expected m/z	A second, confirmatory fragment for specificity.
CE for Ion 2	Optimized Value (V)	Energy yielding maximum signal for this transition.
Dwell Time	50-100 ms	Balances sensitivity with the number of points across a peak.

Troubleshooting Guide

This section addresses common issues encountered during method development and routine analysis.

Issue 1: Low Sensitivity or No Signal

A lack of signal is a common but solvable problem. A systematic approach is key to identifying the root cause.[11][12]

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting low instrument sensitivity.

• Possible Cause 1: Incorrect MS Parameters.

  • Solution: Double-check that the MRM transitions and optimized voltages from your infusion study are correctly entered into the method. Ensure the ion source parameters (gas temperatures, gas flows, capillary voltage) are appropriate for your flow rate and mobile phase composition.[12][13]

• Possible Cause 2: Sample Degradation or Preparation Error.

  • Solution: Prepare a fresh stock solution and dilute it to the expected concentration. Verify the composition of your reconstitution solvent; it should be compatible with the initial mobile phase to ensure good peak shape.[14]

• Possible Cause 3: Ion Suppression/Matrix Effects.

  • Solution: This is a major concern in bioanalysis.[3] The stable isotope-labeled internal standard is designed to correct for this.[1] If both the analyte and IS signals are low in a real sample but high in a clean solvent, matrix effects are likely the cause. Improve sample cleanup (e.g., use solid-phase extraction) or adjust chromatography to separate the analyte from interfering matrix components.[2]

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Peak shape is a critical indicator of chromatographic performance and method health.[11][15]

• Possible Cause 1: Peak Tailing.

  • Explanation: Tailing is often seen with basic compounds like amines due to secondary interactions with acidic silanols on the silica surface of the column.

  • Solution: Ensure your mobile phase is sufficiently acidic (e.g., 0.1% formic acid). A low pH keeps the amine protonated and minimizes these secondary interactions. If tailing persists, consider a column with advanced end-capping or a different stationary phase.

• Possible Cause 2: Peak Fronting.

  • Explanation: Fronting is typically a sign of column overload.

  • Solution: Reduce the injection volume or the concentration of the sample. Ensure the injection solvent is weaker than or matched to the initial mobile phase.

• Possible Cause 3: Split Peaks.

  • Explanation: This can be caused by a partially clogged frit, a void in the column packing, or injecting in a solvent much stronger than the mobile phase.

  • Solution: First, ensure your sample solvent is appropriate. If the problem continues, reverse-flush the column (if permitted by the manufacturer). If that fails, the column may need to be replaced.

Issue 3: Inconsistent Retention Times

Retention time stability is key for reliable identification and integration.

• Possible Cause 1: Inadequate Column Equilibration.

  • Solution: Ensure the column is equilibrated with the initial mobile phase conditions for a sufficient time before each injection. For gradient methods, this means allowing at least 5-10 column volumes of the starting mobile phase to pass through the column post-run.

• Possible Cause 2: Mobile Phase Preparation Issues.

  • Solution: Prepare mobile phases fresh and ensure they are thoroughly mixed and degassed. Inconsistent buffer concentration or pH can lead to retention time drift.

• Possible Cause 3: Pump or Seal Issues.

  • Solution: Monitor the LC pressure trace. Unstable pressure or sharp drops can indicate a leak or a failing pump seal, which will affect the mobile phase composition and, consequently, the retention time.

References

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.
• Development and validation of two LC-MS/MS methods for the detection and quantification of amphetamines... (2012, October 18). PubMed.
• Fix LC-MS problems with Shimadzu's downloadable troubleshooting guide. Shimadzu.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Source Not Available].
• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc.
• Development of a Rapid and Sensitive Method for the Quantitation of Amphetamines in Human Plasma and Oral Fluid by LC-MS-MS. Journal of Analytical Toxicology, Oxford Academic.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• Analysis of Amphetamines by LC-MS/MS for High-Throughput Urine Drug Testing Labs. (2020, October 21). Restek.
• Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MS(E) accurate-mass spectra. (2011). PubMed.
• LC/MS Troubleshooting Guide. (2024, August 12). ResearchGate.
• The Value of Deuterated Internal Standards. (2017, August 30). KCAS Bio.
• LCMS Troubleshooting: 14 Best Practices for Laboratories. (2025, May 6). ZefSci.
• SAMHSA-Compliant LC/MS/MS Analysis of Amphetamines in Urine... Agilent Technologies.
• In Silico Optimization of Mass Spectrometry Fragmentation Strategies in Metabolomics. NIH.
• Fragmentation pathway of drugs of abuse and their metabolites using accurate mass spectra of QTOF MS. CORE.
• Troubleshooting in lcms. Slideshare.
• Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu Scientific Instruments.
• Fast LC-MS/MS method for the determination of amphetamine, methamphetamine, MDA, MDMA, MDEA, MBDB and PMA in urine. (2007, August 24). PubMed.
• Detection and Quantitation of Amphetamine and Methamphetamine: Electron Impact and Chemical Ionization with Ammonia--Compar
• Statistical Comparison of Mass Spectra for Identification of Amphetamine-type Stimulants. National Institute of Justice.
• Mass Spectra and predicted fragmentation patterns of Amphetamine (A),... ResearchGate.
• 4 Steps to Successful Compound Optimization on LC-MS/MS. (2024, July 30). Technology Networks.
• Optimizing LC–MS and LC–MS-MS Methods. LCGC International.

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• 5. Development and validation of two LC-MS/MS methods for the detection and quantification of amphetamines, designer amphetamines, benzoylecgonine, benzodiazepines, opiates, and opioids in urine using turbulent flow chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MS(E) accurate-mass spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Poor Peak Shape for Deuterated Amphetamine Standards

Welcome to the technical support center. As a Senior Application Scientist, I've frequently collaborated with researchers in bioanalysis and drug development who encounter challenges with chromatographic peak shape, particularly for basic compounds like amphetamines and their deuterated internal standards. Achieving a symmetrical, Gaussian peak is not merely an aesthetic goal; it is fundamental to ensuring accurate integration, robust quantification, and reliable data.

This guide is structured as a series of frequently asked questions (FAQs) to directly address the specific issues you may encounter. We will move from the most common culprits of poor peak shape to more nuanced, complex scenarios, always explaining the underlying chemical principles to empower you to make informed decisions in your method development and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: My deuterated amphetamine internal standard (IS) peak is tailing significantly, but other neutral compounds in my assay look fine. What is the most likely cause?

When you observe peak tailing specific to a basic analyte like amphetamine, the primary suspect is almost always undesirable secondary interactions between your analyte and the stationary phase. Amphetamine contains a primary amine group, which is basic and readily protonated (positively charged) in typical reversed-phase mobile phases.

The issue arises from residual silanol groups (Si-OH) on the surface of silica-based HPLC columns.[1][2] Even after the C18 (or other) functional groups are bonded to the silica and the surface is "end-capped," some of these acidic silanol groups remain.[3][4] At a mobile phase pH above approximately 3.5, these silanols can become deprotonated and negatively charged (Si-O⁻). This creates a strong electrostatic, ion-exchange interaction with the positively charged amphetamine molecule, which is a retention mechanism separate from the intended hydrophobic interaction. This secondary interaction often has slow kinetics, causing a portion of the analyte molecules to lag behind the main band, resulting in a tailing peak.[2][5]

To systematically diagnose and resolve this, follow this general workflow:

Caption: Troubleshooting workflow for poor amphetamine peak shape.

Q2: How can I definitively diagnose that silanol interactions are causing the peak tailing?

Before making significant changes to your method, it's crucial to confirm the root cause. This two-step diagnostic protocol provides a reliable confirmation of problematic silanol activity.

Experimental Protocol: Diagnosing Silanol Interactions

• Inject a Neutral Marker:

  • Objective: To differentiate between a chemical (analyte-specific) problem and a physical (system-wide) problem.

  • Procedure: Prepare a solution of a neutral, non-polar compound like toluene or acetophenone in your mobile phase. Inject this sample using your current method.

  • Interpretation: If the neutral marker elutes with a sharp, symmetrical peak, it strongly suggests your system (injector, tubing, column bed) is physically sound and the tailing issue is chemical in nature, specific to your basic analyte.[6] If all peaks, including the neutral marker, are broad or tailing, investigate physical issues like a column void or extra-column volume.[7][8]

• Perform a Mobile Phase pH Test:

  • Objective: To confirm that tailing is caused by pH-dependent ionic interactions with silanols.

  • Procedure: Prepare a small batch of your aqueous mobile phase, but adjust the pH to a lower value, typically between 2.5 and 3.0, using an appropriate acid like formic acid. Equilibrate your column with this new mobile phase and inject your deuterated amphetamine standard.

  • Interpretation: A significant improvement in peak symmetry at the lower pH is a clear indicator of silanol interactions.[2] At this low pH, the majority of silanol groups are protonated (Si-OH), neutralizing their negative charge and eliminating the strong ion-exchange interaction with the protonated amphetamine.[1]

Caption: Effect of mobile phase pH on amphetamine-silanol interactions.

Q3: I've confirmed silanol interactions. What are the most effective strategies to eliminate the peak tailing?

Once diagnosed, you have two primary avenues for correction: optimizing your mobile phase or selecting a more appropriate column.

1. Mobile Phase Optimization

This is often the quickest and most cost-effective solution. The goal is to create an environment that minimizes the unwanted ionic interactions.

• pH Control: This is the most powerful tool. For a basic compound like amphetamine, maintaining a low mobile phase pH (typically 2.5 - 3.5 ) is highly effective.[9] This keeps the silanol groups protonated and non-ionic. It is critical to use a buffer (e.g., formate or phosphate) to ensure the pH is stable and reproducible.[10][11] As a general rule, for robust methods, the mobile phase pH should be at least 1.5-2 units away from the analyte's pKa.[12]

• Use of Additives (Competitive Masking): Adding a small concentration of another basic compound, or "amine modifier," to the mobile phase can also be effective. These additives, like triethylamine (TEA), act as competitive agents, binding to the active silanol sites and effectively "hiding" them from your analyte.[13] This approach is often used at a mid-range pH where low-pH is not an option.

Additive	Typical Concentration	Mechanism	Considerations
Formic Acid	0.1 - 0.2%	pH control (acidic)	MS-friendly, most common choice for LC-MS.
Ammonium Formate	5 - 20 mM	pH buffering	Excellent for maintaining stable pH in the 3-5 range.
Trifluoroacetic Acid (TFA)	0.05 - 0.1%	pH control, ion-pairing	Excellent peak shape, but can cause significant ion suppression in MS.
Triethylamine (TEA)	0.1 - 0.5%	Competitive silanol masking	Not MS-friendly due to high boiling point and ion suppression.

2. HPLC Column Selection

If mobile phase optimization is insufficient or undesirable, the column itself is the next logical step. Modern columns are designed specifically to minimize these secondary effects.

• High-Purity, End-Capped Columns: The vast majority of modern columns use high-purity silica with fewer metal impurities and are exhaustively end-capped.[3][4] End-capping uses a small silane reagent (like trimethylsilane) to chemically convert many of the remaining surface silanols into less polar groups, effectively shielding them.[10] If you are using an older column (e.g., USP L1 packing from >10 years ago), simply upgrading to a modern equivalent can solve the problem.

• Alternative Stationary Phases: Some columns incorporate design features that further protect basic analytes from silanols.

  • Polar-Embedded Phases: These columns have a polar group (e.g., carbamate) embedded within the C18 chain. This helps to shield the silanols and can improve peak shape for bases without requiring highly acidic mobile phases.[10]

  • Mixed-Mode Phases: These columns combine reversed-phase and ion-exchange characteristics, offering unique selectivity for basic compounds like amphetamine.[14]

Q4: My deuterated standard peak shape is acceptable, but it's splitting or fronting. What should I check?

Peak splitting and fronting are typically caused by different mechanisms than the slow, secondary-retention kinetics that cause tailing.

• Column Overload: This is a common cause of fronting, where the peak appears saturated with a sharp leading edge.[7][15] The concentration of the standard injected on-column is too high for the stationary phase to handle in a linear fashion.

  • Troubleshooting: Reduce the concentration of your deuterated standard in the spiking solution or decrease the injection volume. If the peak shape becomes more symmetrical upon dilution, you have confirmed overload.[6]

• Sample Solvent Mismatch: If your standard is dissolved in a solvent that is significantly stronger (more organic) than your initial mobile phase, it can cause peak distortion, often splitting or broadening.[15][16] The sample travels through the top of the column in a disorganized "plug" before proper partitioning can begin.

  • Troubleshooting: Reconstitute your final extract in a solvent that is as weak or weaker than your starting mobile phase conditions. Ideally, reconstitute in the initial mobile phase itself.

• Column Inlet Problems: A physically compromised column, such as a void at the inlet or a partially blocked frit, can cause the sample band to split as it enters the column, leading to split or shouldered peaks for all analytes.[7][8]

  • Troubleshooting: Reverse the column and flush it with a strong solvent. If the problem persists, the column may be irreversibly damaged and need replacement. Using a guard column can help protect the analytical column from particulate matter.[16]

Q5: I've noticed a slight retention time shift between my deuterated standard and the native amphetamine. Is this normal, and could it be a problem?

Yes, a small shift in retention time is relatively common and is known as the chromatographic isotope effect . The carbon-deuterium (C-D) bond is slightly stronger and less polar than the carbon-hydrogen (C-H) bond.[17] In reversed-phase chromatography, this can cause the deuterated compound to elute slightly earlier than its non-deuterated analog.[18]

While often negligible, this can become a significant issue in samples with high matrix effects.[17] If the native analyte and the deuterated standard do not co-elute perfectly, they may experience different zones of ion suppression or enhancement as they enter the mass spectrometer source, compromising quantitative accuracy. This is known as a "differential matrix effect."[17][19]

• How to Check: Monitor the absolute response of your standard in a neat solution versus its response in an extracted blank matrix. A significant drop in response in the matrix sample indicates ion suppression. If the suppression is different for the native analyte, your analyte-to-IS ratio will be inaccurate.

Q6: Could my sample preparation or system setup be contributing to poor peak shape?

Absolutely. Beyond the column and mobile phase, several other factors can degrade performance.

• Analyte Adsorption: As a basic amine, amphetamine can adsorb to active sites anywhere in the flow path, including glass sample vials.[20] This can lead to poor recovery and peak tailing.

  • Solution: Consider using low-adsorption or polypropylene vials.[20] Alternatively, acidifying the sample diluent can help keep the analyte protonated and less likely to adsorb to glass surfaces.

• Analyte Volatility: Amphetamine and methamphetamine are relatively volatile. During sample evaporation steps, significant analyte loss can occur.

  • Solution: To prevent evaporative losses, add a small amount of acid (e.g., HCl in methanol) to the extract before evaporation. This converts the volatile free base into a non-volatile salt, ensuring it remains in the vial.[21][22]

• Extra-Column Volume: Excessive volume from long or wide-bore tubing between the injector, column, and detector can cause peak broadening for all peaks.[10][16]

  • Solution: Ensure all tubing is cut cleanly and properly seated in their fittings. Use tubing with the smallest internal diameter appropriate for your system (e.g., 0.005" or 0.12 mm for UHPLC).

Q7: My peak shape is good, but my area ratios are inconsistent. Could the deuterated standard itself be the issue?

Yes. While stable isotope-labeled standards are the gold standard, they are not infallible. One potential issue is Hydrogen-Deuterium (H-D) back-exchange .[23] If the deuterium atoms are placed on chemically labile positions (e.g., on an oxygen or nitrogen atom, or a carbon adjacent to a carbonyl), they can exchange with hydrogen atoms from the aqueous mobile phase.[17]

This reduces the isotopic purity of the standard over time, leading to a portion of the standard having a lower mass, which will not be detected in the specified MRM transition. This results in a decreasing IS response and inaccurate quantification.

• How to Check: Prepare your deuterated standard in your final mobile phase and let it sit on the autosampler. Inject it periodically over 24-48 hours. A consistent, downward drift in the IS peak area is a strong indication of H-D exchange.

• Solution: Always source deuterated standards from reputable suppliers who guarantee the placement of deuterium on stable, non-exchangeable carbon positions.[24][25] This information is usually available on the certificate of analysis.

References

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). Google Cloud.
• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. (n.d.). MDPI.
• Nagae, N., Yamamoto, K., & Kadota, C. (2009). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Pittcon 2009.
• Deuterated Standards for LC-MS Analysis. (2025). ResolveMass Laboratories Inc.
• LC Technical Tip. (n.d.). Phenomenex.
• Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography. (n.d.). Supelco.
• The LCGC Blog: Do You Really Know Your Stationary-Phase Chemistry? (2018). LCGC International.
• What is the effect of free silanols in RPLC and how to reduce it? (2023). Pharma Growth Hub.
• Isotopic Effects of Deuterated Standards in Mass Spectrometry: A Comparative Guide. (2025). Benchchem.
• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022). ACD/Labs.
• Comparison of Deuterium, 13C, and 15N Isotopic Labels in Mass Spec Standards. (n.d.). Sigma-Aldrich.
• FAQ: Why is my chromatogram showing peak tailing, ghost peaks, fronting peaks, split peaks / shoulder peaks or rounded peaks? (n.d.). SiliCycle.
• Peak Tailing in HPLC. (n.d.). Element Lab Solutions.
• Review Article on Matrix Effect in Bioanalytical Method Development. (n.d.). International Journal of MediPharm Research.
• What Causes Peak Tailing in HPLC? (2025). Chrom Tech, Inc.
• Common Causes Of Peak Tailing in Chromatography. (2025). alwsci.
• The Importance of Mobile Phase pH in Chromatographic Separations. (2023). Element.
• HPLC Methods for analysis of Amphetamine. (n.d.). HELIX Chromatography.
• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. (n.d.). PMC - NIH.
• SAMHSA-Compliant LC/MS/MS Analysis of Amphetamines in Urine with Agilent Bond Elut Plexa PCX and Agilent Poroshell 120. (n.d.). Agilent Technologies.
• Control pH During Method Development for Better Chromatography. (n.d.). Agilent Technologies.
• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012). LCGC International.
• LC Chromatography Troubleshooting Guide. (2023). HALO Columns.
• Determination of Methamphetamine by High-Performance Liquid Chromatography in Odor-Adsorbent Material Used for Training Drug-Detection Animals. (2024). MDPI.
• Assessment of matrix effect in quantitative LC-MS bioanalysis. (n.d.). PMC - NIH.
• The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. (2025). ResearchGate.
• Back to Basics: The Role of pH in Retention and Selectivity. (n.d.). LCGC International.
• Adsorption Phenomenon and Development of Low Adsorption Vials for LC and LC/MS. (n.d.). LabRulez LCMS.
• matrix-effect-in-bioanalysis-an-overview.pdf. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research.
• Controlling Crosstalk of Amphetamine and Methamphetamine in Urine Assays Using 96 Well Plates for LC-MS/MS Analysis. (n.d.). Biotage.

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Stability and storage of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 solutions

This guide provides comprehensive technical support for researchers, scientists, and drug development professionals working with (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 solutions. It is designed to address common challenges related to the stability and storage of this compound, ensuring the integrity and reproducibility of your experimental results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Q1: What are the recommended long-term storage conditions for this compound?

A: For the neat (solid) material, long-term storage at +4°C is recommended.[1][2] When prepared in a solution, it should also be stored at +4°C and protected from light. While the core levamfetamine structure is quite stable, the tert-butanesulfinyl group is the primary point of vulnerability, making controlled temperature storage crucial to minimize degradation over time.[3]

Q2: Which solvents are most suitable for preparing stable solutions?

A: High-purity, anhydrous aprotic solvents such as acetonitrile or methanol are recommended for preparing stock solutions. It is critical to use solvents that are neutral or slightly basic. The tert-butanesulfinyl group is susceptible to cleavage under acidic conditions.[4][5] Therefore, you should avoid using acidic solvents or buffers, as this will rapidly degrade the compound into levamfetamine-d3 and tert-butanesulfinic acid.

Q3: What is the primary degradation pathway I should be concerned about?

A: The most significant stability concern is the acid-catalyzed hydrolysis of the N-S (nitrogen-sulfur) bond. The tert-butanesulfinyl group, while an excellent chiral auxiliary, is designed to be cleaved under acidic conditions.[6][7] Even trace amounts of acid in your solvent or on glassware can initiate this degradation. This process is the dominant and most rapid degradation pathway.[8][9]

Q4: How does pH specifically affect the stability of the solution?

A: The solution's pH is the most critical factor influencing its stability.

• Acidic pH (pH < 7): Highly unstable. The hydrolysis of the sulfinamide bond is accelerated under acidic conditions, leading to rapid cleavage of the tert-butanesulfinyl protecting group.[8][9]

• Neutral to Basic pH (pH ≥ 7): Relatively stable. The tert-butanesulfinyl group is known to be stable under basic conditions.[4] For maximum stability, preparing solutions in a solvent with a slightly basic character or a well-characterized neutral pH is advisable.

Q5: Is the compound sensitive to light or repeated freeze-thaw cycles?

A: Yes, protection from light is recommended. While the amphetamine core is robust, related sulfonamide compounds can undergo photodegradation, which may involve cleavage of the S-N bond or other structural modifications.[10] To ensure the highest accuracy, especially for a reference standard, solutions should always be stored in amber vials or otherwise protected from light. Studies on similar amphetamine derivatives show high stability through repeated freeze-thaw cycles, suggesting this is less of a concern than chemical or photodegradation.[3]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the analysis of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Problem: I see an unexpected peak in my LC-MS analysis corresponding to the mass of Levamfetamine-d3.

• Primary Suspect: Acid-Catalyzed Hydrolysis. This is the most common cause. The tert-butanesulfinyl group has been cleaved, leaving the parent amine.

  • Causality: The N-S bond in the sulfinamide is labile to acid. Protons in the solution catalyze the hydrolysis, breaking the bond and generating levamfetamine-d3 and tert-butanesulfinic acid.[8][11]

  • Investigative Steps:

    • Check Solvent/Mobile Phase pH: Immediately verify the pH of all solvents and mobile phases used. Ensure they are not acidic.

    • Inspect Glassware: Ensure all glassware is thoroughly rinsed and free of any acidic residue from prior experiments or cleaning procedures.

    • Review Sample Matrix: If working with biological matrices, consider if the sample itself is acidic. Buffering may be required.

  • Solution: Prepare fresh solutions using new, high-purity, neutral or slightly basic solvents (e.g., acetonitrile). If an aqueous mobile phase is required, consider using a buffer system with a pH > 7.

Problem: The concentration of my standard solution is decreasing over time, even when stored at +4°C.

• Suspect 1: Slow Hydrolysis. Even in seemingly neutral solvents, trace amounts of water and dissolved CO₂ (forming carbonic acid) can create a slightly acidic environment, leading to slow degradation over weeks or months.

  • Causality: The mechanism is the same as rapid hydrolysis but occurs at a much slower rate due to a lower concentration of acid.

  • Solution: For long-term storage, consider aliquoting the stock solution into smaller volumes and storing at -20°C or colder to significantly slow down any potential reactions. Use high-purity, anhydrous solvents for preparation.

• Suspect 2: Photodegradation. If solutions are not stored in light-protecting vials, this can contribute to concentration loss.

  • Causality: UV or ambient light can provide the energy to initiate cleavage of the sulfonamide bond or other photochemical reactions.[10]

  • Solution: Always store solutions in amber glass vials or wrap clear vials in aluminum foil. Keep them in a dark place, such as a refrigerator or freezer cabinet, when not in use.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting inconsistent analytical results.

Section 3: Protocols and Methodologies

These protocols provide a framework for preparing and validating the stability of your solutions.

Protocol 3.1: Preparation of Stock and Working Solutions

• Environment: Allow the neat compound vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Solvent Selection: Use a new, unopened bottle of high-purity, anhydrous acetonitrile or methanol. Do not use solvents that have been stored for long periods and may have absorbed atmospheric water and CO₂.

• Weighing: Accurately weigh the required amount of the neat material using a calibrated analytical balance.

• Dissolution: Dissolve the compound in the chosen solvent within an amber volumetric flask to create a stock solution of known concentration (e.g., 1 mg/mL). Ensure complete dissolution by vortexing or sonicating briefly.

• Dilution: Prepare working solutions by performing serial dilutions from the stock solution using the same high-purity solvent and amber glassware.

• Storage: Immediately after preparation, tightly cap the solutions and store them at +4°C in a dark location.

Protocol 3.2: Short-Term Stability Study Workflow

This protocol helps validate the stability of your prepared solution in your specific lab environment and analytical setup (e.g., autosampler).

• Preparation: Prepare a fresh working solution according to Protocol 3.1.

• Initial Analysis (T=0): Immediately analyze the solution using your validated analytical method (e.g., LC-MS). This serves as your baseline.

• Incubation: Store aliquots of the solution under different conditions relevant to your workflow:

  • Autosampler: Leave one vial in the autosampler tray (e.g., at 10°C).

  • Benchtop: Leave one vial on the lab bench at ambient temperature and light.

  • Control: Keep one vial stored correctly at +4°C in the dark.

• Time-Point Analysis: Re-analyze the samples from all conditions at set time points (e.g., 4, 8, 12, and 24 hours).

• Evaluation: Compare the peak area or concentration of the analyte at each time point to the T=0 baseline. A significant decrease (>5-10%) in concentration or the appearance of a degradation peak (levamfetamine-d3) indicates instability under those conditions.

Stability Study Workflow Diagram

Caption: Workflow for a short-term stability validation study.

Section 4: Data Summaries

Table 1: Storage and Handling Recommendations

Parameter	Solid (Neat) Material	In Solution	Justification
Temperature	+4°C (Long-term)[1][2]	+4°C (Short-term) / -20°C (Long-term)	Minimizes potential for any thermal degradation and slows hydrolysis.[3]
pH	N/A	Neutral to slightly basic (pH ≥ 7)	The tert-butanesulfinyl group is highly susceptible to acid-catalyzed hydrolysis.[4][8]
Light	Store in original vial	Protect from light (Amber vials)	Prevents potential photodegradation of the S-N bond.[10]
Solvent	N/A	Anhydrous, high-purity aprotic solvents (e.g., Acetonitrile, Methanol)	Minimizes water content and potential acidic impurities.

Primary Degradation Pathway

The primary mechanism of degradation is the acid-catalyzed cleavage of the tert-butanesulfinyl protecting group.

Sources

• 1. Chemical Distribution | SmartChem [smart-chem.de]
• 2. (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 [lgcstandards.com]
• 3. Stability studies of amphetamine and ephedrine derivatives in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The tert-Butanesulfinyl Group:  An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids [organic-chemistry.org]
• 5. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. NMR detection and study of hydrolysis of HNO-derived sulfinamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchers.mq.edu.au [researchers.mq.edu.au]

Technical Support Center: Minimizing Ion Suppression with Deuterated Internal Standards

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize Liquid Chromatography-Mass Spectrometry (LC-MS) for quantitative analysis. Here, we will address common challenges and questions regarding ion suppression and the effective use of deuterated internal standards (D-IS) to ensure data integrity and accuracy.

Part 1: Frequently Asked Questions (FAQs)

This section covers the fundamental principles and common queries related to ion suppression and deuterated internal standards.

Q1: What is ion suppression and why is it a critical issue in LC-MS?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of a target analyte in the presence of co-eluting compounds from the sample matrix (e.g., salts, phospholipids, dosing vehicles).[1] This phenomenon occurs within the mass spectrometer's ion source, most notably with electrospray ionization (ESI), where multiple compounds compete for the limited charge and surface area of the ESI droplets.[2][3][4] The result is a decreased signal intensity for the analyte, which can lead to inaccurate quantification, reduced sensitivity, and poor method reproducibility.[1] It is a significant challenge because even highly selective tandem mass spectrometry (MS/MS) methods are susceptible, as the suppression occurs before mass analysis.[4]

Q2: How do deuterated internal standards (D-IS) work to correct for these effects?

A2: Deuterated internal standards are a type of stable isotope-labeled internal standard (SIL-IS) and are widely considered the "gold standard" for quantitative LC-MS.[1] They are chemically identical to the analyte, with the key difference being the replacement of one or more hydrogen atoms with their heavier isotope, deuterium.[5]

The core principle is that the D-IS, due to its near-identical physicochemical properties, will co-elute with the analyte from the LC column.[6][7] Because they arrive at the ion source at the same time, both the analyte and the D-IS experience the same degree of ion suppression from the sample matrix.[7][8] By calculating the ratio of the analyte signal to the D-IS signal, variations in signal intensity caused by suppression are effectively normalized.[1][9] This allows for accurate and precise quantification even when the absolute signal response fluctuates between samples.[8][9]

Q3: What are the essential criteria for selecting a high-quality deuterated internal standard?

A3: The selection of an appropriate D-IS is crucial for robust method performance. Key criteria include:

• High Isotopic Purity (Enrichment): The D-IS should have high isotopic enrichment (typically ≥98%) to minimize the contribution of the unlabeled analyte signal.[5]

• High Chemical Purity: The standard must be free from chemical impurities, especially any unlabeled analyte, which would artificially inflate the measured concentration.[5]

• Sufficient Mass Shift: A mass increase of at least 3 Da (Daltons) is recommended. This ensures the mass-to-charge ratio (m/z) of the D-IS is clearly resolved from the natural isotope distribution (e.g., ¹³C) of the analyte.[10]

• Isotopic Stability: Deuterium atoms should be placed on positions that are not susceptible to back-exchange with hydrogen from the solvent (e.g., water, methanol).[6] Avoid labeling on heteroatoms like -OH, -NH, or -SH groups.[6] Stable positions on aromatic or aliphatic carbons are preferred.[6]

• Confirmed Co-elution: The D-IS must chromatographically co-elute with the analyte to ensure both experience the same matrix effects.[6]

Q4: Are there situations where a D-IS might fail to perfectly correct for ion suppression?

A4: Yes, while D-IS are the best tool available, they are not always infallible. The primary reason for failure is a phenomenon known as the "deuterium isotope effect," which can cause a slight chromatographic shift between the analyte and the D-IS.[1] This shift, even if minor, means the analyte and D-IS may not encounter the exact same population of interfering matrix components as they elute into the ion source. If they experience different degrees of suppression, the analyte/IS ratio will not be constant, leading to inaccurate results.[1] This is a critical factor to evaluate during method validation.

Part 2: Troubleshooting Guides & Protocols

This section provides structured guidance for specific issues and detailed experimental protocols for diagnosing and quantifying matrix effects.

Troubleshooting Scenario 1: My analyte/IS ratio is inconsistent, and I suspect differential matrix effects.

Problem: Despite using a D-IS, you observe high variability in your quality control (QC) samples or inconsistent results between different sample lots. This may indicate that the analyte and D-IS are not experiencing the same degree of ion suppression.

Systematic Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of the analyte and the D-IS from a neat standard and a real matrix sample. Is there any visible shift in retention time in the matrix sample? A shift suggests a deuterium isotope effect is present and problematic.

• Assess Matrix Effects Qualitatively: Perform a post-column infusion experiment (see Protocol 1 ) to visualize the regions of ion suppression in your chromatogram. Does your analyte peak elute in a "suppression zone"? Is the peak broad enough that the apexes of the analyte and D-IS are in different parts of this zone?

• Quantify the Matrix Effect: Conduct a quantitative matrix effect assessment (see Protocol 2 ) using at least six different lots of biological matrix, as recommended by FDA guidance.[11][12] This will reveal if specific lots of matrix are causing more significant issues.

• Optimize Chromatography: If a retention time shift is confirmed, adjust your chromatographic method. Modifying the gradient slope, mobile phase composition, or switching to a different column chemistry can help to force co-elution and move the peaks away from severe suppression zones.[4]

• Re-evaluate the D-IS: If chromatographic optimization fails, the chosen D-IS may be unsuitable. Consider a D-IS with fewer deuterium atoms or deuterium placement on a different part of the molecule. In some cases, a ¹³C or ¹⁵N labeled standard, which is less prone to chromatographic shifts, may be necessary.[13]

Workflow for Investigating and Mitigating Ion Suppression

Caption: A systematic workflow for diagnosing and resolving inconsistent analytical results caused by ion suppression.

Experimental Protocols

Protocol 1: Qualitative Assessment of Ion Suppression via Post-Column Infusion

Objective: To identify the regions in a chromatographic run where co-eluting matrix components cause ion suppression or enhancement.

Methodology:

• Preparation:

  • Prepare a solution of the analyte and D-IS in the mobile phase at a concentration that provides a stable, mid-range signal (e.g., 50-75% of detector saturation).

  • Prepare a blank matrix sample by performing your standard extraction procedure on a matrix with no analyte or IS (e.g., protein-precipitated plasma).

• Infusion Setup:

  • Using a syringe pump, infuse the analyte/IS solution directly into the mass spectrometer's ion source at a constant flow rate (e.g., 5-10 µL/min).

  • Use a PEEK T-fitting to combine this infusion line with the eluent from your LC column just before it enters the ESI probe.

• Execution:

  • Begin the infusion and allow the MS signal to stabilize. You should see a flat, constant baseline for both the analyte and the D-IS.

  • Inject the extracted blank matrix sample onto the LC column and start your standard chromatographic method.

• Analysis:

  • Monitor the baseline signal of the infused analyte and D-IS throughout the run. Any significant dip in the signal indicates a region of ion suppression . An increase in the signal indicates ion enhancement .

  • By noting the retention times of these deviations, you can create a "suppression map" of your method and determine if your analyte's retention time falls within a problematic zone.[13]

Diagram: Post-Column Infusion Experimental Setup

Sources

• 1. benchchem.com [benchchem.com]
• 2. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. youtube.com [youtube.com]
• 7. texilajournal.com [texilajournal.com]
• 8. benchchem.com [benchchem.com]
• 9. nebiolab.com [nebiolab.com]
• 10. researchgate.net [researchgate.net]
• 11. fda.gov [fda.gov]
• 12. fda.gov [fda.gov]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Levamfetamine Recovery from Plasma

Welcome to the technical support center for bioanalytical scientists. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to help you enhance the recovery of levamfetamine from plasma samples. Our approach is grounded in chemical first principles and validated laboratory practices to ensure you can develop robust, reliable, and reproducible methods. All protocols and claims are supported by authoritative references, adhering to the highest standards of scientific integrity as outlined in guidelines from regulatory bodies like the FDA.[1][2][3][4]

Part 1: Foundational Principles of Levamfetamine Extraction

Before troubleshooting, it's crucial to understand the physicochemical properties of levamfetamine that govern its behavior during extraction.

Levamfetamine is the levorotatory stereoisomer of amphetamine.[5] It is a basic compound with a pKa of approximately 10.1.[6] This means that in a solution with a pH below 10.1, it will predominantly exist in its protonated, cationic (water-soluble) form. At a pH above 10.1, it will be in its neutral, free base (organic-soluble) form. This pH-dependent behavior is the cornerstone of designing effective Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) methods.

Part 2: Troubleshooting Guides & FAQs by Extraction Technique

This section addresses common issues encountered during sample preparation, structured in a question-and-answer format.

A. Protein Precipitation (PPT)

Q1: My levamfetamine recovery is low and inconsistent after protein precipitation with acetonitrile. What are the likely causes and solutions?

A1: This is a common issue. While PPT is fast, it's often a "crude" cleanup and can suffer from several pitfalls.[7]

• Causality:

  • Co-precipitation: The most probable cause is that your analyte is physically trapped within the aggregated, precipitated protein pellet. This is especially problematic if the precipitating agent (e.g., acetonitrile) is added too quickly, causing rapid, non-selective protein crashing.

  • Analyte Instability: Although less common for amphetamines, the addition of a high concentration of organic solvent can sometimes lead to analyte degradation if residual enzyme activity is not fully quenched.[8]

  • Insufficient Protein Removal: Incomplete precipitation can lead to ion suppression in subsequent LC-MS/MS analysis, which can be mistaken for low recovery.[7]

• Troubleshooting Steps & Solutions:

  • Optimize Solvent Ratio: The typical ratio is 3:1 (solvent:plasma). Experiment with ratios from 2:1 to 4:1. A higher ratio can improve protein removal but will also dilute your sample.

  • Slow Addition & Vortexing: Add the cold acetonitrile dropwise while vigorously vortexing the plasma sample. This promotes the formation of smaller protein aggregates, reducing the chance of trapping the analyte.

  • Temperature Control: Perform the precipitation at low temperatures (e.g., on ice or at -20°C) to enhance protein aggregation and minimize potential analyte degradation.[9]

  • Alternative Precipitating Agents: Acetonitrile is generally preferred for better protein removal compared to methanol.[10] However, you can also evaluate trichloroacetic acid (TCA)[11][12][13] or zinc sulfate in methanol[14], which work by different mechanisms (acidification and salting out, respectively).[9] Be aware that acidic conditions with TCA may require a neutralization step.[13]

B. Liquid-Liquid Extraction (LLE)

Q2: I'm struggling with persistent emulsions during my LLE protocol. How can I prevent or break them?

A2: Emulsion formation is a frequent challenge in LLE, especially with lipid-rich plasma samples.[15] An emulsion is a stable dispersion of one immiscible liquid within another, often stabilized by endogenous components like phospholipids.[15][16]

• Causality:

  • High Shear Force: Overly vigorous shaking or vortexing increases the surface area between the aqueous and organic phases, promoting emulsion formation.[15]

  • Surfactant-like Molecules: Plasma is rich in proteins and phospholipids that can act as emulsifying agents, stabilizing the dispersed droplets.[17]

• Troubleshooting Steps & Solutions:

  • Gentle Mixing: Instead of vigorous shaking, use a gentle swirling motion or a rocker to mix the phases. This reduces the energy input that creates emulsions.[15]

  • "Salting Out": Add a small amount of a neutral salt like sodium chloride (NaCl) or sodium sulfate (Na₂SO₄) to the aqueous phase before extraction.[18] This increases the ionic strength of the aqueous layer, making the organic solvent and lipids less soluble and helping to break the emulsion.[15]

  • Centrifugation: Centrifuging the sample at high speed can provide the physical force needed to coalesce the dispersed droplets and break the emulsion.[16][17]

  • Solvent Choice: Select a solvent with a significantly different density from water to aid separation. A study on amphetamine extraction systematically compared various solvents, which can guide your choice.[19]

  • Alternative Technique - Supported Liquid Extraction (SLE): Consider using SLE. In this technique, the aqueous sample is adsorbed onto a solid support (diatomaceous earth), and the organic solvent flows through it, eliminating the vigorous mixing step and thus preventing emulsion formation entirely.[15]

Q3: How do I correctly set the pH for extracting levamfetamine? My recovery is still poor even without emulsions.

A3: This is a critical parameter rooted in the compound's chemistry. For a basic drug like levamfetamine (pKa ≈ 10.1), you must adjust the pH to deprotonate it into its neutral, organic-soluble form.[6]

• Causality:

  • The "2 pH Unit" Rule: To ensure >99% of a basic compound is in its neutral form, the pH of the aqueous sample should be at least 2 units above its pKa. For levamfetamine, this means a target pH of ~12.

  • Insufficient Basification: Using a weak base or an insufficient amount of a strong base will result in a pH below this optimal range, leaving a significant portion of the levamfetamine in its ionized, water-soluble state, which will not partition into the organic extraction solvent.

• Troubleshooting Steps & Solutions:

  • Verify pH: Use a calibrated pH meter to check the pH of your plasma sample after adding the basifying agent (e.g., 1M NaOH or ammonium hydroxide). Do not rely on theoretical calculations alone.

  • Choose an Appropriate Buffer/Base: Use a strong base like NaOH to reliably achieve a high pH. Ensure thorough mixing after addition.

  • Workflow Visualization:

    Caption: Optimized LLE workflow for basic drugs.

C. Solid-Phase Extraction (SPE)

Q4: I'm using a mixed-mode SPE cartridge (e.g., C8-SCX) but my levamfetamine recovery is poor. Which step is the most likely culprit?

A4: Mixed-mode SPE, particularly strong cation exchange (SCX) combined with reversed-phase (e.g., C8 or a polymer), is an excellent choice for basic drugs like levamfetamine as it provides superior cleanup.[20][21][22][23] Poor recovery almost always points to a flaw in one of the core SPE steps.

• Causality & Troubleshooting by Step:

  • Conditioning: Problem: Failure to properly wet the sorbent. Solution: Ensure you sequentially pass methanol (to wet the polymer/C8 chains) followed by an aqueous buffer (to hydrate the ion-exchange groups). Do not let the sorbent dry out before loading the sample.

  • Loading: Problem: Incorrect sample pH. For a strong cation exchanger, the levamfetamine must be in its positively charged (ionized) state to bind to the sulfonic acid groups on the sorbent. Solution: Adjust your sample pH to be at least 2 units below the pKa of levamfetamine (i.e., pH < 8, typically pH 6 is used).[20]

  • Washing: Problem: Wash solvent is too strong, prematurely eluting the analyte. Solution: Use a weak organic solvent (e.g., methanol) to remove hydrophobic interferences and an acidic buffer (e.g., 0.1 M HCl) to remove basic interferences that are weaker than levamfetamine.[20] The analyte should remain bound.

  • Elution: Problem: Elution solvent is not strong enough to disrupt both retention mechanisms. Solution: You must use a solvent that addresses both the ionic and hydrophobic interactions. A common, effective elution solvent is a mixture of an organic solvent (like methanol or ethyl acetate/isopropanol) made basic with ammonium hydroxide (e.g., 2-5%).[20] The high pH neutralizes the levamfetamine, breaking the ionic bond, while the organic solvent disrupts the hydrophobic interaction.

• Workflow Visualization:

  Caption: Critical steps in a mixed-mode SPE protocol.

Part 3: Comparative Analysis and Data

Choosing the right extraction technique involves trade-offs between recovery, cleanliness, speed, and cost. The following table summarizes the typical performance characteristics for each method in the context of levamfetamine analysis.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Typical Recovery	50-90% (Variable)[11][24]	>80% (Optimized)[25][26]	>85% (High & Reproducible)[20][23]
Matrix Effect	High	Moderate	Low
Selectivity/Cleanliness	Low	Moderate	High
Throughput	High	Low to Moderate	Moderate (Automatable)
Risk of Emulsion	None	High	None
Cost per Sample	Low	Low	High
Technical Skill	Low	Moderate	High

Part 4: Detailed Experimental Protocols

These protocols serve as a validated starting point for your method development.

Protocol 1: Optimized Liquid-Liquid Extraction (LLE)

• Pipette 200 µL of plasma sample into a clean polypropylene tube.

• Add 50 µL of an appropriate internal standard (e.g., Amphetamine-d5).

• Add 50 µL of 1M Sodium Hydroxide (NaOH) to basify the sample. Vortex gently for 10 seconds.

• Add 1 mL of methyl tert-butyl ether (MTBE).

• Cap the tube and mix on a mechanical rocker for 15 minutes. Avoid vigorous vortexing to prevent emulsions.

• Centrifuge at 4000 x g for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase for LC-MS/MS analysis.

Protocol 2: Mixed-Mode Solid-Phase Extraction (SPE)

This protocol is adapted for a mixed-mode strong cation exchange polymeric sorbent.[20][21]

• Condition: Pass 1 mL of methanol through the SPE cartridge, followed by 1 mL of 100 mM phosphate buffer (pH 6.0). Do not allow the sorbent to go dry.

• Load: Pre-treat 500 µL of plasma by adding 500 µL of 100 mM phosphate buffer (pH 6.0). Vortex and load the entire sample onto the conditioned SPE cartridge at a slow, steady rate (1-2 mL/minute).

• Wash 1: Pass 1 mL of 0.1 M HCl through the cartridge.

• Wash 2: Pass 1 mL of methanol through the cartridge.

• Dry: Dry the cartridge under high vacuum or positive pressure for 2-5 minutes to remove residual wash solvents.

• Elute: Elute the levamfetamine by passing 1 mL of a freshly prepared solution of ethyl acetate/isopropanol/ammonium hydroxide (78:20:2 v/v/v) through the cartridge.

• Evaporate & Reconstitute: Evaporate the eluate to dryness and reconstitute in 100 µL of mobile phase.

Part 5: General Troubleshooting Decision Tree

If you are experiencing low recovery, this logical flow can help diagnose the issue systematically.

Caption: A decision tree for troubleshooting low recovery.

References

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Slideshare. USFDA guidelines for bioanalytical method validation. [Link]

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation Guidance for Industry. [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Agilent Technologies. (2013). Fractionation of Acidic, Basic, and Neutral Drugs from Plasma with an SPE Mixed Mode Strong Cation Exchange Polymeric Resin. [Link]

• LCGC International. (n.d.). Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Dowling, G., & Regan, L. (2011). A new mixed mode solid phase extraction strategy for opioids, cocaines, amphetamines and adulterants in human blood with hybrid liquid chromatography tandem mass spectrometry detection. Journal of Pharmaceutical and Biomedical Analysis, 54(5), 1136-1145. [Link]

• BrainKart. (2018). Emulsion Problem Encountered in Extractions. [Link]

• K-Jhil. (2024). Tips for Troubleshooting Liquid-Liquid Extraction. [Link]

• Journal of Advanced Pharmaceutical Technology & Research. (2010). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. [Link]

• Biotage. (2023). Tackling emulsions just got easier. [Link]

• ResearchGate. (2014). Simultaneous Analysis of Amphetamine-type Stimulants in Plasma by Solid-phase Microextraction and Gas Chromatography-Mass Spectrometry. [Link]

• Oxford Academic. (2014). Simultaneous Analysis of Amphetamine-type Stimulants in Plasma by Solid-phase Microextraction and Gas Chromatography–Mass Spectrometry. [Link]

• International Journal of Molecular Sciences. (2021). Enantioselective Quantification of Amphetamine and Metabolites in Serum Samples: Forensic Evaluation and Estimation of Consumption Time. [Link]

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• MDPI. (2023). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. [Link]

• Phenomenex. (n.d.). Protein Precipitation Method. [Link]

• PubMed. (n.d.). Protein precipitation techniques. [Link]

• Phenomenex. (n.d.). Sample Preparation. [Link]

• National Institutes of Health. (2022). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. [Link]

• National Institutes of Health. (2023). Optimisation of dispersive liquid-liquid microextraction for plasma sample preparation in bioanalysis of CDK4/6 inhibitors in therapeutic combinations for breast cancer treatment. [Link]

• AZoM. (2018). Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. [Link]

• UT Tyler Scholar Works. (n.d.). Plasma Drug Testing for D and L Isomers of Amphetamine and Methamphetamine by Liquid Chromatography Mass Spectrometry with a Range of 2.5 to 1000 ng/mL. [Link]

• National Institutes of Health. (n.d.). Levamfetamine hydrochloride. [Link]

• National Institutes of Health. (n.d.). Liquid–liquid extraction solvent selection for comparing illegal drugs in whole blood and dried blood spot with LC–MS–MS. [Link]

• PubMed. (n.d.). Solid-phase extraction in amphetamine and methamphetamine analysis of urine. [Link]

• Agilent Technologies. (n.d.). SAMHSA-Compliant LC/MS/MS Analysis of Amphetamines in Urine with Agilent Bond Elut Plexa PCX and Agilent Poroshell 120. [Link]

• National Institutes of Health. (n.d.). Levmetamfetamine. [Link]

• Bentham Open. (2008). Development of a Liquid-Liquid Extraction Procedure for the Analysis of Amphetamine in Biological Specimens by GC-FID. [Link]

• National Institutes of Health. (n.d.). (-)-Amphetamine. [Link]

• PubMed. (n.d.). Development of a simultaneous liquid-liquid extraction and chiral derivatization method for stereospecific GC-MS analysis of amphetamine-type stimulants in human urine using fractional factorial design. [Link]

• SciSpace. (n.d.). Amphetamines analysis in wastewaters - method performance of solid phase extraction. [Link]

• National Institutes of Health. (n.d.). Amphetamine. [Link]

• Aurora Biomed. (2024). Optimize Liquid-Liquid Extraction: Embrace Automation. [Link]

• National Institutes of Health. (n.d.). Lisdexamfetamine. [Link]

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• 12. academic.oup.com [academic.oup.com]
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• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. biotage.com [biotage.com]
• 17. brainkart.com [brainkart.com]
• 18. azom.com [azom.com]
• 19. benthamopen.com [benthamopen.com]
• 20. unitedchem.com [unitedchem.com]
• 21. agilent.com [agilent.com]
• 22. A new mixed mode solid phase extraction strategy for opioids, cocaines, amphetamines and adulterants in human blood with hybrid liquid chromatography tandem mass spectrometry detection. - Drugs and Alcohol [drugsandalcohol.ie]
• 23. Solid-phase extraction in amphetamine and methamphetamine analysis of urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Enantioselective Quantification of Amphetamine and Metabolites in Serum Samples: Forensic Evaluation and Estimation of Consumption Time - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Liquid–liquid extraction solvent selection for comparing illegal drugs in whole blood and dried blood spot with LC–MS–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Development of a simultaneous liquid-liquid extraction and chiral derivatization method for stereospecific GC-MS analysis of amphetamine-type stimulants in human urine using fractional factorial design - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects in Amphetamine Analysis

Welcome to the technical support center for the analysis of amphetamines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of bioanalysis. My goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to effectively troubleshoot and validate your methods. Matrix effects are one of the most significant challenges in LC-MS/MS-based bioanalysis, capable of compromising the accuracy, precision, and sensitivity of your results. This document provides a structured approach to understanding, diagnosing, and mitigating these effects.

Part 1: Frequently Asked Questions - The Fundamentals

This section addresses the foundational concepts of matrix effects. Understanding these principles is the first step toward developing robust and reliable analytical methods.

Q1: What are matrix effects and why are they a critical concern in amphetamine analysis?

A: Matrix effect is the alteration of ionization efficiency (suppression or enhancement) of a target analyte by the presence of co-eluting, undetected components in the sample matrix.[1][2] In the context of Liquid Chromatography-Mass Spectrometry (LC-MS/MS), these interfering components compete with the analytes of interest—like amphetamine and methamphetamine—during the ionization process in the MS source.[3][4] This is a critical concern because it can lead to erroneous quantification.[5] For instance, ion suppression can cause the measured concentration of an amphetamine to be significantly lower than its true value, potentially leading to a false-negative result in a forensic or clinical setting. Conversely, ion enhancement can lead to overestimation.[2] The variability and complexity of biological matrices like blood and urine make this a pervasive issue.[6]

Q2: What are the common sources of matrix effects in biological samples like urine and plasma?

A: The primary sources are endogenous and exogenous substances within the biological sample.

• In Plasma/Serum: The most notorious culprits are phospholipids from cell membranes.[7] These molecules have a high affinity for reversed-phase columns and can co-elute with analytes, causing significant ion suppression in electrospray ionization (ESI).[8] Other sources include salts, proteins, and cholesterol.[9]

• In Urine: The composition of urine is highly variable between individuals. Common sources of matrix effects include salts, urea, creatinine, and various metabolites.[6] The presence of co-administered drugs or dietary supplements can also introduce interfering compounds.[6]

• Exogenous Sources: Contaminants can be introduced during sample collection and processing, such as anticoagulants (e.g., EDTA, heparin), plasticizers from collection tubes, or formulation agents from dosed medications.[1][10]

Q3: How can I quantitatively assess the degree of matrix effect in my assay?

A: The most accepted method is the post-extraction spike analysis . This approach isolates the effect of the matrix on the MS signal by comparing the analyte's response in a clean solution versus its response in a blank matrix extract.

The matrix factor (MF) and the overall matrix effect (ME %) are calculated as follows:

• Matrix Factor (MF) = (Peak Area of Analyte in Post-Spiked Matrix Extract) / (Peak Area of Analyte in Neat Solution)

• Matrix Effect (ME %) = (MF - 1) * 100%

A value of MF = 1.0 (or ME = 0%) indicates no matrix effect. An MF < 1.0 indicates ion suppression, and an MF > 1.0 indicates ion enhancement.[2] This assessment is a requirement of regulatory bodies for method validation.[11][12]

Q4: What is the difference between ion suppression and ion enhancement?

A: Both are types of matrix effects, referring to the alteration of the analyte's signal.

• Ion Suppression: This is the more common phenomenon, where co-eluting matrix components reduce the ionization efficiency of the analyte.[4] Proposed mechanisms include competition for available charge in the ESI droplet, changes in droplet surface tension that hinder solvent evaporation, and co-precipitation of the analyte with non-volatile matrix components.[2][4]

• Ion Enhancement: This is a less frequent effect where co-eluting compounds increase the ionization efficiency of the analyte, leading to a stronger signal than expected. This can occur if a matrix component improves the desolvation or protonation of the analyte.[3]

Q5: Are there regulatory guidelines regarding the assessment of matrix effects?

A: Yes, absolutely. Major regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate the evaluation of matrix effects as a critical component of bioanalytical method validation.[11][13][14] The EMA guideline, for instance, requires selectivity to be proven using at least six individual sources of the blank matrix to check for interference.[11] These guidelines ensure that the analytical method is reliable and suitable for its intended purpose, which is paramount for data supporting drug safety and efficacy.[12][15]

Part 2: Troubleshooting Guide - From Diagnosis to Solution

This section provides a practical, scenario-based approach to identifying and resolving matrix effect issues during method development and routine analysis.

Scenario 1: Poor Reproducibility and Accuracy in QC Samples

• Q: My low, mid, and high QC sample results are highly variable and inaccurate, especially in different batches or when using matrix from different donors. Could this be a matrix effect, and how do I confirm it?

• A: Yes, inconsistent accuracy and precision are classic symptoms of uncompensated matrix effects. The variability arises because the concentration and composition of interfering components can differ significantly from one matrix lot (or donor) to another.[16] To diagnose the issue, follow this systematic workflow:

Sources

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gtfch.org [gtfch.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. eijppr.com [eijppr.com]
• 6. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Decreased activity of brain phospholipid metabolic enzymes in human users of cocaine and methamphetamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. DSpace [research-repository.griffith.edu.au]
• 11. ema.europa.eu [ema.europa.eu]
• 12. fda.gov [fda.gov]
• 13. Analytical Method Validation: Mastering FDA Guidelines [validationtechservices.com]
• 14. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 15. FDA publishes new Guidance on Validation of Analytical Methods - ECA Academy [gmp-compliance.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Diastereoselectivity in N-tert-Butanesulfinyl Imine Reactions

Document ID: TSC-CHEM-2026-01-03

Last Updated: January 3, 2026

Introduction

Welcome to the technical support center for N-tert-butanesulfinyl imine reactions. This powerful and versatile methodology, pioneered by Ellman, provides a robust pathway for the asymmetric synthesis of chiral amines, which are critical building blocks in pharmaceutical and agrochemical research.[1][2][3] The commercial availability of both enantiomers of tert-butanesulfinamide, coupled with its ability to induce high levels of diastereoselectivity, makes this an indispensable tool for the modern synthetic chemist.[1][4]

This guide is designed for researchers, scientists, and drug development professionals who are actively using or planning to implement this chemistry in their labs. It is structured as a series of troubleshooting guides and frequently asked questions (FAQs) to directly address common challenges and provide actionable solutions to enhance diastereoselectivity and overall reaction success.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing detailed explanations and remediation steps.

Issue 1: Low Diastereoselectivity (Poor d.r.) in Nucleophilic Additions

Question: My nucleophilic addition of an organometallic reagent to an N-tert-butanesulfinyl aldimine is yielding a nearly 1:1 mixture of diastereomers. What are the most likely causes and how can I improve the diastereomeric ratio (d.r.)?

Answer: Low diastereoselectivity is a frequent challenge and can often be traced back to the reaction conditions, particularly the choice of solvent and the nature of the organometallic reagent. The stereochemical outcome is dictated by the transition state geometry, which can be either a closed, chelated structure or an open, non-chelated one.[4][5]

Probable Causes & Recommended Actions:

• Solvent Choice: The coordinating ability of the solvent plays a pivotal role in dictating the transition state.

  • Insight: Coordinating solvents like tetrahydrofuran (THF) can compete with the sulfinyl oxygen for coordination to the metal cation of the nucleophile. This often disrupts the formation of a rigid, six-membered chair-like transition state that is necessary for high diastereoselectivity, leading to an open transition state and consequently, a lower d.r.[5][6]

  • Solution: Switch to a non-coordinating or weakly coordinating solvent such as toluene, dichloromethane (DCM), or diethyl ether.[5][6] These solvents are less likely to interfere with the formation of the chelated transition state, thereby enhancing facial selectivity. A complete reversal of diastereoselectivity has been observed in some cases simply by switching from THF to DCM.[5]

• Organometallic Reagent: The metal counterion of the nucleophile significantly influences chelation.

  • Insight: Grignard reagents (RMgX) are generally preferred as the magnesium cation has a strong propensity to form a stable six-membered chelate with the nitrogen and oxygen atoms of the sulfinyl imine.[5][6] Organolithium reagents, on the other hand, are more likely to react via an open transition state, leading to diminished diastereoselectivity.[4][6]

  • Solution: If you are using an organolithium reagent, consider transmetalation to a Grignard reagent or switching to a Grignard reagent if a suitable one is commercially available or readily prepared. For certain substrates, particularly those with Lewis basic functional groups, organolithium reagents can be effective if additives are used.[4]

• Temperature Control: Reaction temperature can have a profound effect on selectivity.

  • Insight: Higher temperatures can provide enough energy to overcome the activation barrier for the formation of the less favored diastereomer, thus eroding the d.r.

  • Solution: Ensure the reaction is conducted at a sufficiently low temperature, typically -78 °C, especially during the addition of the nucleophile. A slow, dropwise addition of the nucleophile to the cooled solution of the sulfinyl imine is crucial to maintain a low localized temperature and concentration.

Experimental Workflow: Optimizing Diastereoselectivity

Caption: Troubleshooting workflow for low diastereoselectivity.

Issue 2: Incomplete or Sluggish Imine Formation

Question: The condensation reaction between my aldehyde/ketone and tert-butanesulfinamide is slow and gives low yields of the N-tert-butanesulfinyl imine. How can I drive this reaction to completion?

Answer: The formation of N-tert-butanesulfinyl imines is a condensation reaction that produces water as a byproduct. Efficient removal of this water is key to shifting the equilibrium towards the product. The Lewis acidity of the dehydrating agent and the steric/electronic properties of the carbonyl compound also play crucial roles.[7]

Probable Causes & Recommended Actions:

• Inefficient Water Removal: The presence of water can hydrolyze the product imine back to the starting materials.

  • Insight: Common dehydrating agents like MgSO₄ may not be sufficiently effective for less reactive or sterically hindered carbonyl compounds.[7]

  • Solution: Employ a more powerful Lewis acidic dehydrating agent. Copper(II) sulfate (CuSO₄) is generally more effective than MgSO₄ for a wide range of aldehydes.[7] For particularly challenging substrates, such as ketones or sterically demanding aldehydes like pivaldehyde, titanium(IV) ethoxide (Ti(OEt)₄) or titanium(IV) isopropoxide (Ti(OiPr)₄) are the reagents of choice.[7]

• Steric Hindrance/Electronic Effects: Electron-rich or sterically bulky aldehydes and ketones react more slowly.

  • Insight: The nucleophilic attack of the sulfinamide nitrogen on the carbonyl carbon is the rate-determining step. Electron-donating groups on the aldehyde/ketone decrease the electrophilicity of the carbonyl carbon, while bulky groups hinder the approach of the nucleophile.

  • Solution: In addition to using a stronger dehydrating agent like Ti(OEt)₄, increasing the reaction temperature or extending the reaction time may be necessary. For very precious or sensitive substrates, using a slight excess (1.1 equivalents) of the carbonyl compound can help drive the reaction to completion without complicating purification.[7]

Table 1: Recommended Dehydrating Agents for Imine Formation

Carbonyl Substrate Type	Recommended Dehydrating Agent	Typical Yields	Reference
Unhindered, Electron-Neutral Aldehydes	MgSO₄ or CuSO₄	85-96%	[7]
Electron-Rich or Sterically Hindered Aldehydes	CuSO₄ or Ti(OEt)₄	81-90%	[7]
Ketones (Alkyl, Aryl)	Ti(OEt)₄	77-91%	[7]

Issue 3: Difficulty in Removing the tert-Butanesulfinyl Auxiliary

Question: I am having trouble cleaving the N-tert-butanesulfinyl group from my product. The reaction is either incomplete or leads to decomposition of my desired amine. What are the best conditions for this deprotection step?

Answer: The N-tert-butanesulfinyl group is designed to be readily cleaved under mild acidic conditions.[6][8] However, the optimal conditions can be substrate-dependent.

Probable Causes & Recommended Actions:

• Inappropriate Acid/Solvent Combination: The choice of acid and solvent is critical for clean and efficient cleavage.

  • Insight: The most common and effective method involves using a solution of HCl in a protic solvent like methanol or ethanol. This typically leads to the precipitation of the amine hydrochloride salt, which can be easily isolated by filtration.[8]

  • Solution: A standard protocol is to treat the N-tert-butanesulfinyl amine with a stoichiometric amount of HCl (typically a 4M solution in dioxane or a prepared solution in methanol) in methanol at room temperature.[8][9] If the product is sensitive to strong acid, weaker acids like trifluoroacetic acid (TFA) in dichloromethane can be attempted, although this may require longer reaction times or gentle heating.

• Practicality and Recyclability: For large-scale synthesis, recovery of the chiral auxiliary is often desired.

  • Insight: Ellman and coworkers have developed a practical process for recycling the tert-butanesulfinyl group.[8]

  • Solution: Treatment of the N-tert-butanesulfinyl amine with HCl in cyclopentyl methyl ether (CPME) results in the formation of tert-butanesulfinyl chloride in solution and the precipitation of the amine hydrochloride salt.[8][10] The amine salt is removed by filtration, and the filtrate containing the sulfinyl chloride can then be treated with aqueous ammonia to regenerate the tert-butanesulfinamide in high yield and purity.[8]

Frequently Asked Questions (FAQs)

Q1: What is the mechanistic basis for the high diastereoselectivity observed in these reactions?

A1: The high diastereoselectivity stems from a rigid, chair-like, six-membered transition state that is formed through chelation of the metal counterion (e.g., Mg²⁺ from a Grignard reagent) to both the imine nitrogen and the sulfinyl oxygen.[5] This chelation forces the bulky tert-butyl group into a pseudo-equatorial position to minimize steric interactions. Consequently, the incoming nucleophile is directed to attack one specific face of the C=N bond (the Re or Si face, depending on the enantiomer of the sulfinamide used), leading to the preferential formation of one diastereomer.[6] The use of non-coordinating solvents is crucial to favor this chelation-controlled pathway.[5]

Caption: Simplified chelation model for diastereoselectivity.

Q2: Can I use Lewis acids to enhance the diastereoselectivity of my reaction?

A2: Yes, the addition of a Lewis acid can influence diastereoselectivity, but its effect is highly context-dependent. In some systems, a Lewis acid like BF₃·OEt₂ can enhance the electrophilicity of the imine carbon and promote a specific transition state geometry, leading to improved d.r.[11] However, in other cases, particularly with Grignard reagents, the addition of a strong Lewis acid can lead to complex formation, lower yields, and even a reversal of selectivity.[5] It is generally recommended to first optimize solvent, temperature, and the organometallic reagent before exploring Lewis acid additives. If you do explore Lewis acids, a careful screening study is necessary.[11]

Q3: How do I determine the absolute configuration of the newly formed stereocenter?

A3: The stereochemical outcome is highly predictable based on the established transition state models. For additions of Grignard reagents in non-coordinating solvents to (Rₛ)-N-tert-butanesulfinyl aldimines, the nucleophile adds to the Re-face of the imine, leading to the (R,Rₛ) diastereomer. Conversely, using the (Sₛ)-sulfinamide directs the nucleophile to the Si-face, yielding the (S,Sₛ) product. The absolute configuration of the major diastereomer can be confirmed by X-ray crystallography of a suitable solid derivative or by comparison of analytical data (e.g., NMR, optical rotation) with literature values for known compounds.

Q4: Are there alternatives to organometallic reagents for addition to N-tert-butanesulfinyl imines?

A4: Absolutely. The versatility of N-tert-butanesulfinyl imines extends to a wide array of nucleophiles.[2] Notable examples include:

• Enolates: In Mannich-type reactions, enolates (or their silyl enol ether equivalents) can be added with high diastereocontrol to synthesize β-amino ketones or esters.[9][11]

• Allylating Reagents: Indium- or zinc-mediated allylation reactions proceed with excellent stereocontrol.[6]

• Reductions: Diastereoselective reduction of N-tert-butanesulfinyl ketimines using reducing agents like L-selectride provides access to chiral amines.

• Cycloadditions: These imines can also participate as dienophiles or dipolarophiles in various cycloaddition reactions to construct nitrogen-containing heterocycles.[1]

Each of these reaction classes has its own set of optimal conditions for achieving high diastereoselectivity, but the underlying principle of stereochemical control by the sulfinyl auxiliary remains consistent.

References

• 1. Applications of tert -butanesulfinamide in the synthesis of N-heterocycles via sulfinimines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08819F [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Stereoselective Synthesis of δ- and ε-Amino Ketone Derivatives from N-tert-Butanesulfinyl Aldimines and Functionalized Organolithium Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Asymmetric synthesis of δ-amino acid derivatives via diastereoselective vinylogous Mannich reactions between N-tert -butanesulfinyl imines and dioxino ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10529K [pubs.rsc.org]

Overcoming challenges in the synthesis of chiral amines

Chiral Amine Synthesis: A Technical Support Center

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for chiral amine synthesis. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in this critical area of synthetic chemistry. As your virtual application scientist, my goal is to provide not just solutions, but also the underlying scientific principles to help you troubleshoot effectively and optimize your synthetic routes. This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides, grounded in established scientific literature and practical experience.

Part 1: General Troubleshooting Framework

Before diving into method-specific issues, it's crucial to have a systematic approach to diagnosing a suboptimal reaction. Many problems in chiral synthesis, regardless of the specific transformation, stem from a common set of root causes.

My chiral amine synthesis is not working as expected. Where do I start?

When a reaction delivers low yield, poor stereoselectivity, or fails entirely, a structured diagnostic approach is more effective than random parameter adjustments. The key is to isolate variables and verify the integrity of each component of your reaction system.

Below is a general workflow to guide your initial troubleshooting efforts.

Caption: Transaminase cycle with equilibrium-shifting strategy.

Q3: The enantioselectivity of my TAm reaction is lower than expected. Isn't it supposed to be >99% ee?

While TAms are renowned for high selectivity, suboptimal conditions or substrate-specific issues can erode this.

• Causality: The active site of an enzyme provides a finely tuned three-dimensional environment. If the substrate can bind in more than one orientation (a non-productive binding mode), or if there is a competing non-enzymatic background reaction, the observed ee will decrease.

• Troubleshooting Steps:

  • Rule out Racemization: First, confirm the product is not racemizing after its formation (see Part 3).

  • Screen Enzyme Variants: The beauty of biocatalysis is the availability of engineered enzyme panels. A different TAm from a library may have a better-shaped active site for your specific substrate.

  • Lower Temperature: Although it may slow the reaction, reducing the temperature can sometimes enhance selectivity by disfavoring non-productive substrate binding.

  • Check for Background Reaction: Ensure that the amine donor is not reacting with the ketone non-catalytically under the reaction conditions. Run a control reaction without the enzyme to verify.

Part 3: Downstream Challenges

Q4: I've successfully synthesized my chiral amine with high ee, but I observe a drop in enantiopurity after workup or purification. What is happening?

This is a classic case of product racemization.

• Causality: The stereocenter bearing the amine can be labile, especially if the alpha-proton is acidic. This acidity is increased by adjacent electron-withdrawing groups. Exposure to acidic or basic conditions during workup or chromatography can catalyze epimerization, leading to a loss of enantiopurity.

• Troubleshooting Steps:

  • Neutralize Carefully: During aqueous workup, adjust the pH to be as close to neutral (pH 7) as possible before extraction. Avoid strong acids or bases.

  • Chromatography Considerations:

    • Silica Gel: Standard silica gel is acidic and a notorious cause of racemization for sensitive amines.

    • Solution: Deactivate the silica by pre-treating it with a solution of triethylamine (e.g., 1-2% triethylamine in the eluent system). Alternatively, use neutral alumina for chromatography.

  • Temperature: Perform all purification steps at low temperatures to minimize the rate of racemization.

  • Salt Formation: If possible, crystallize the amine as a salt with a chiral acid (for resolution) or an achiral acid (for stable storage). The protonated ammonium form is generally much more stereochemically stable.

Part 4: Experimental Protocols & Data

Protocol: Standard Screening for a Transaminase-Catalyzed Synthesis

This protocol outlines a typical small-scale screening experiment to assess the viability of a TAm for a given prochiral ketone.

Materials:

• Transaminase enzyme (e.g., from a screening kit)

• Prochiral ketone substrate

• Isopropylamine (amine donor)

• Pyridoxal 5'-phosphate (PLP) cofactor solution (50 mM)

• Potassium phosphate buffer (100 mM, pH 8.0)

• DMSO (for substrate stock)

• Microcentrifuge tubes or 96-well plate

Procedure:

• Prepare Substrate Stock: Dissolve the ketone substrate in DMSO to make a 100 mM stock solution.

• Prepare Reaction Mixture: In a microcentrifuge tube, combine:

  • 870 µL of 100 mM potassium phosphate buffer (pH 8.0)

  • 10 µL of 50 mM PLP solution (final concentration 0.5 mM)

  • 100 µL of isopropylamine (final concentration ~1 M)

  • 10 mg of transaminase enzyme powder (or as recommended by the supplier)

• Pre-incubation: Gently mix and incubate the mixture at the desired temperature (e.g., 30 °C) for 10 minutes to allow the enzyme to dissolve and bind the PLP cofactor.

• Initiate Reaction: Add 10 µL of the 100 mM ketone stock solution (final concentration 1 mM).

• Incubation: Seal the vessel and place it in a shaker incubator at the desired temperature (e.g., 30 °C, 200 rpm) for 24 hours.

• Quenching & Analysis:

  • To stop the reaction, add an equal volume of a suitable organic solvent (e.g., ethyl acetate or MTBE) containing an internal standard.

  • Vortex vigorously to extract the product.

  • Centrifuge to separate the layers.

  • Analyze the organic layer by chiral GC or HPLC to determine conversion and enantiomeric excess (ee).

Part 5: References

• Title: Asymmetric Reductive Amination of Ketones with Ammonia or Ammonium Salts and H₂ Source: Angewandte Chemie International Edition URL: [Link]

• Title: Asymmetric Reductive Amination Source: Chemical Reviews URL: [Link]

• Title: Biocatalytic asymmetric synthesis of chiral amines from ketones: a review Source: Green Chemistry URL: [Link]

• Title: Transaminase biocatalysis: optimisation and application Source: Chemical Society Reviews URL: [Link]

• Title: The use of transaminases for the synthesis of chiral amines Source: Current Opinion in Chemical Biology URL: [Link]

Technical Support Center: Improving the Limit of Quantification for Levamfetamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to enhancing the analytical sensitivity for levamfetamine. Achieving a low limit of quantification (LOQ) is critical for accurate pharmacokinetic studies, forensic toxicology, and clinical monitoring, especially when dealing with trace concentrations in complex biological matrices. This guide is structured to provide direct, actionable solutions to common challenges encountered in the laboratory. It combines established analytical principles with field-proven insights to help you optimize your methodology from sample collection to final data acquisition.

This resource is divided into two main sections:

• Troubleshooting Guide: A problem-and-solution formatted guide to address specific experimental issues that compromise your LOQ.

• Frequently Asked Questions (FAQs): A broader discussion of key strategic decisions in method development for high-sensitivity analysis of levamfetamine.

Troubleshooting Guide

This section addresses specific, common problems that can prevent you from reaching your target LOQ.

Q1: My baseline is excessively noisy, obscuring the analyte peak at low concentrations. How can I reduce this noise?

High background noise is a primary factor that degrades the signal-to-noise (S/N) ratio, thereby elevating the LOQ. The source of this noise is often chemical or electronic.

Answer:

Your strategy should be a systematic investigation to isolate and eliminate the source of contamination or interference.

• Mobile Phase & Reagent Quality: The purity of your solvents and additives is paramount. Use only LC-MS grade solvents, water, and additives.[1][2] Lower-grade solvents can introduce a host of contaminants that elevate the chemical background.[2] Always prepare fresh mobile phases daily and avoid "topping off" old solvent bottles, which can concentrate impurities.[2]

• System Contamination: Contaminants can accumulate in the LC system, tubing, and MS source from previous analyses or sample matrix components.[3] Implement a rigorous and regular cleaning protocol. Flush the entire system with a strong, appropriate solvent mixture (e.g., isopropanol:water) to remove buildup. The mass spectrometer's ion source, particularly the ESI capillary and cone, should be cleaned frequently according to the manufacturer's guidelines.[4]

• Mobile Phase Additives: While necessary for chromatography, improper use of additives like formic acid or ammonium formate can contribute to noise. Use the lowest concentration necessary for optimal performance and ensure they are volatile and compatible with mass spectrometry.[3]

Q2: I'm observing significant ion suppression (or enhancement), leading to poor accuracy and reproducibility at the LLOQ. What is the cause and how can I mitigate it?

This phenomenon, known as the "matrix effect," occurs when co-eluting compounds from the biological sample (e.g., salts, lipids, phospholipids) interfere with the ionization of levamfetamine in the MS source.[5] This effect is a major challenge in bioanalysis and directly impacts the reliability of quantification.

Answer:

Mitigating matrix effects requires a multi-faceted approach focused on separating the analyte of interest from the interfering matrix components, both physically and chromatographically.

• Enhance Sample Preparation: The goal is to selectively isolate levamfetamine while removing as much of the biological matrix as possible. A non-selective sample preparation technique like protein precipitation is often insufficient for achieving low LOQs due to minimal cleanup.

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. For a basic compound like levamfetamine, a mixed-mode strong cation exchange (SCX) sorbent is often the best choice.[6][7] This allows for a multi-step wash protocol to remove neutral and acidic interferences before eluting the analyte with a basic, high-organic solvent.

  • Liquid-Liquid Extraction (LLE): LLE can also provide a clean extract. It involves optimizing the pH of the aqueous sample to ensure levamfetamine (a basic compound) is in its neutral form, allowing it to be extracted into an immiscible organic solvent.[8][9]

• Optimize Chromatographic Separation: Ensure that levamfetamine does not co-elute with the bulk of the matrix components. Adjusting the gradient profile or using a column with a different selectivity can shift the retention time of levamfetamine away from the "suppression zones" that often appear at the beginning and end of a chromatographic run.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS, such as levamfetamine-d5 or -d8, is chemically identical to the analyte and will co-elute. Therefore, it experiences the same degree of ion suppression or enhancement. By using the peak area ratio of the analyte to the SIL-IS for quantification, the variability caused by the matrix effect is normalized.

Workflow for Mitigating Matrix Effects

Caption: A logical workflow for systematically addressing matrix effects.

Q3: My levamfetamine peak is tailing or broad at low concentrations, making integration difficult and inaccurate. What should I investigate?

Poor peak shape is often a chromatographic issue that can severely impact sensitivity and the ability to define a clear limit of quantification.

Answer:

Peak tailing for a basic compound like levamfetamine often points to secondary interactions with the stationary phase or issues with the analytical flow path.

• Mobile Phase pH: Levamfetamine has a primary amine group. If the mobile phase pH is not optimal, this group can interact with residual acidic silanols on the silica surface of the column, causing peak tailing.[10] Try adjusting the mobile phase pH slightly. For reversed-phase chromatography, maintaining a low pH (e.g., 2.5-3.5 with formic acid) ensures the analyte is consistently protonated and minimizes interactions with silanols.

• Injection Solvent: Injecting the sample in a solvent that is significantly stronger than the initial mobile phase composition can cause peak distortion and broadening.[10] Ideally, the sample should be reconstituted in the initial mobile phase or a weaker solvent.

• Column Contamination and Age: Contaminants from the sample matrix can accumulate at the head of the column, creating active sites that cause tailing. A column void can also lead to broad or split peaks.[10] Try flushing the column with a strong solvent or replacing it if it has been used extensively.

• Extra-Column Volume: Excessive tubing length or volume between the injector and the column, or between the column and the detector, can lead to peak broadening. Ensure all connections are made with minimal tubing length and correct fittings.[10]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding method development for levamfetamine analysis.

Q1: What is the most effective sample preparation technique for achieving a low LOQ for levamfetamine in plasma or urine?

Answer:

Both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) can be effective, but SPE, particularly with a mixed-mode sorbent, generally offers superior cleanup and concentration, which is crucial for reaching low LOQs.[6][11]

Feature	Solid-Phase Extraction (Mixed-Mode SCX)	Liquid-Liquid Extraction (LLE)
Selectivity	High. Allows for specific binding of basic compounds and distinct wash steps to remove interferences.[6][7]	Moderate. Relies on pH adjustment and solvent partitioning, which can be less selective.[8]
Recovery	Generally high and reproducible (>85%).[6][7]	Can be variable and dependent on precise pH control and solvent choice.[9]
Concentration Factor	High. Analytes can be eluted in a small volume of solvent.	Limited. Often requires larger solvent volumes and an evaporation step.
Automation	Easily automated with 96-well plates for high throughput.	More difficult to automate.
Recommendation	Preferred for lowest LOQ. The targeted cleanup significantly reduces matrix effects.[11]	Viable, but may require more method development to minimize interferences.

Protocol: SPE for Levamfetamine from Plasma

This protocol is a template and should be optimized for your specific application.

• Pre-treatment: To 250 µL of plasma, add 25 µL of a SIL-IS solution and 500 µL of 4% phosphoric acid. Vortex to mix. This step lyses cells and precipitates proteins.

• Centrifugation: Centrifuge at >3000 x g for 10 minutes to pellet the precipitated proteins.

• Conditioning: Condition a mixed-mode SCX SPE cartridge with 1 mL of methanol, followed by 1 mL of deionized water, and finally 1 mL of 4% phosphoric acid. Do not allow the sorbent to dry.

• Loading: Load the supernatant from step 2 onto the conditioned SPE cartridge.

• Washing:

  • Wash 1: 1 mL of 0.1 M acetic acid.

  • Wash 2: 1 mL of methanol.

• Elution: Elute the levamfetamine and SIL-IS with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at ~40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Q2: Since levamfetamine is a chiral molecule, is a chiral separation necessary, and how does it impact LOQ?

Answer:

Yes, a chiral separation is often critical. Levamfetamine (l-amphetamine) is the R-(-)-enantiomer. Its counterpart, dextroamphetamine (d-amphetamine or S-(+)-amphetamine), is a more potent CNS stimulant.[12][13] In many contexts, especially clinical and forensic, it is necessary to distinguish and separately quantify the two. For instance, levomethamphetamine is used in over-the-counter nasal decongestants, while dextromethamphetamine is a controlled substance.[12]

Mass spectrometry cannot differentiate between enantiomers as they have the same mass and fragmentation pattern.[13] Therefore, chromatographic separation is required.

• Impact on LOQ: Achieving chiral separation does not inherently worsen the LOQ. In fact, by separating the enantiomers, you prevent interference from the other isomer, potentially improving the accuracy of quantification at low levels.

• How to Achieve Chiral Separation:

  • Chiral Stationary Phases (CSPs): This is the most direct approach. Columns based on cyclodextrins or glycopeptides (like vancomycin or teicoplanin) are effective for separating amphetamine enantiomers.[12][13][14] An LC-MS/MS method using a glycopeptide-based chiral column can achieve an LOQ of ≤4 ng/mL.[12]

  • Chiral Derivatization: An alternative is to react the amphetamine enantiomers with a chiral derivatizing agent to form diastereomers. These diastereomers can then be separated on a standard achiral column (like a C18).[15][16] This approach adds a step to sample preparation but avoids the need for a dedicated chiral column.

Method Development Workflow

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Technical Support Center: A Guide to Handling and Storing Deuterated Compounds

Deuterated compounds are indispensable tools in modern research, offering profound insights into reaction mechanisms, pharmacokinetics, and molecular structures. However, their unique isotopic composition necessitates specific handling and storage protocols to maintain their chemical and isotopic integrity. This guide provides a comprehensive resource for researchers, scientists, and drug development professionals, addressing common challenges and offering field-proven solutions to ensure the reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)

General Storage and Handling

Q1: What are the general best practices for storing deuterated compounds?

A1: While deuterated compounds are stable, non-radioactive isotopes, their chemical stability is influenced by the same environmental factors as their non-deuterated counterparts: temperature, light, and humidity.[1] Adherence to proper storage conditions is crucial to prevent degradation and maintain isotopic enrichment.[1] Key recommendations include:

• Temperature: Refrigeration is a common recommendation for many deuterated compounds, particularly for long-term storage. For certain sensitive compounds, such as deuterated chloroform, storage at temperatures between -5°C and +5°C is advised to minimize decomposition.[1][2][3] For solid, powdered small molecules, storage at 5°C or -18°C are standard for long-term preservation.[1] Always refer to the manufacturer's specific recommendations.

• Light: Exposure to light, especially UV radiation, can catalyze degradation.[1] Therefore, storing deuterated compounds in amber vials or other light-protecting containers is essential.[1][4]

• Moisture: Many deuterated compounds are hygroscopic and readily absorb moisture from the atmosphere.[4][5] This can lead to H/D exchange and compromise the isotopic purity of the compound.[4] It is crucial to handle these compounds in a dry environment, such as under an inert atmosphere of dry nitrogen or argon.[4][6][7][8]

Q2: My deuterated compound is a solid. How should I handle it to prevent moisture contamination?

A2: When working with solid deuterated compounds, it is critical to prevent condensation, which can introduce moisture.[1] Before opening, always allow the container to warm to room temperature.[1] Handling the compound in a glove box or under a stream of dry, inert gas will further minimize moisture absorption.[4] For weighing, do so in a controlled environment to avoid prolonged exposure to ambient air.

Q3: Do deuterated compounds have a shelf life?

A3: Deuterium itself, being a stable isotope, does not have a shelf life.[9] Consequently, deuterated compounds do not expire in the traditional sense, provided they are stored under proper conditions that prevent chemical degradation or contamination.[9] Any stated "retest dates" from manufacturers are for quality assurance purposes and not an indication of the compound's inherent instability.[9]

Isotopic Stability and H/D Exchange

Q4: What is H/D exchange, and why is it a concern?

A4: Hydrogen-deuterium (H/D) exchange is a chemical reaction where a covalently bonded hydrogen atom is replaced by a deuterium atom, or vice versa.[10] This is a significant concern as it can alter the isotopic purity of your deuterated compound, potentially impacting the accuracy of your experimental results, especially in quantitative mass spectrometry or NMR studies.[11][12] The exchange is more likely to occur with "exchangeable protons," such as those in hydroxyl (-OH), amine (-NH), and carboxylic acid (-COOH) groups, particularly in the presence of protic solvents like water or methanol.[13]

Q5: How can I prevent unwanted H/D exchange?

A5: Preventing H/D exchange involves controlling the compound's environment. Key strategies include:

• Solvent Choice: Use high-purity, dry, aprotic solvents (e.g., acetonitrile, chloroform-d) for stock solutions.[4] Avoid protic solvents (e.g., water, methanol) unless the experimental design requires them.[4]

• pH Control: The rate of H/D exchange is often pH-dependent.[10][14] For aqueous solutions, maintaining a pH where the exchange rate is minimal is crucial. For many compounds, this is in the acidic range of pH 2.5-3.[4][14]

• Temperature: Store solutions at low temperatures (-20°C for long-term, 2-8°C for short-term) to slow down the rate of chemical reactions, including isotopic exchange.[4]

• Inert Atmosphere: Handle compounds under a dry, inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric moisture.[4][6][7][8]

Troubleshooting Guides

NMR Spectroscopy Issues

Q6: I see a large water peak in my NMR spectrum. What can I do?

A6: Water contamination is a common issue that can obscure signals in your NMR spectrum.[6][7] To minimize water peaks:

• Dry Glassware: Thoroughly dry your NMR tubes and pipettes before use, for instance, by heating them at 150°C for 24 hours and cooling them under an inert atmosphere.[5]

• Use Single-Use Ampoules: Consider using single-use ampoules of deuterated solvent to prevent moisture introduction from repeated access to a larger bottle.[6][7][8]

• Handle in a Dry Environment: Prepare your samples in a dry atmosphere, such as a glove box or under a nitrogen blanket.[5][6][7]

• Precondition NMR Tubes: Rinsing the NMR tube with the deuterated solvent before preparing the sample can help exchange any residual moisture on the glass surface.[5]

Q7: My compound is not soluble in common deuterated solvents. What are my options?

A7: If you encounter solubility issues, you can try a few approaches:

• Alternative Solvents: Experiment with a different deuterated solvent. For example, if your compound is insoluble in chloroform-d, you might try benzene-d6, acetone-d6, or methanol-d4.[15] For highly insoluble compounds, solvents like tetrachloroethane-d2 might be an option, though they are more expensive.

• Solvent Mixtures: A combination of a non-deuterated solvent that dissolves your compound and a deuterated solvent to provide the lock signal for the NMR spectrometer can be effective.[16]

• Elevated Temperature NMR: If your instrument allows, acquiring the spectrum at a higher temperature can increase the solubility of your compound.

Q8: The peaks for my compound of interest are overlapping, making interpretation difficult. How can I resolve this?

A8: Peak overlap can be addressed by changing the chemical environment of your sample:

• Change the Solvent: Switching to a different deuterated solvent can alter the chemical shifts of your compound's protons, potentially resolving the overlap.[15] Spectra in benzene-d6 often show different patterns compared to chloroform-d.[15]

• Adjust Concentration: In some cases, the concentration of the sample can affect peak positions due to intermolecular interactions.[15] Trying a more dilute sample may help.

Mass Spectrometry and Isotopic Purity

Q9: I am observing "ghost peaks" of the unlabeled analyte when analyzing my deuterated internal standard by LC-MS. What could be the cause?

A9: This phenomenon, often referred to as isotopic scrambling or back-exchange, can occur under certain conditions. The primary causes are:

• In-source Exchange: H/D exchange can happen in the ion source of the mass spectrometer.[11]

• Mobile Phase Composition: The use of protic solvents (like water or methanol) in the mobile phase can facilitate exchange.[4]

• pH of the Mobile Phase: Acidic or basic conditions in the mobile phase can catalyze the exchange.[4]

To mitigate this, consider optimizing your LC-MS method by adjusting the mobile phase pH and using a cooled autosampler and column to minimize the exchange rate.[4]

Experimental Protocols

Protocol 1: Handling a Hygroscopic Deuterated Solvent

• Equilibration: Allow the sealed vial of the deuterated solvent to warm to ambient temperature before opening to prevent moisture condensation.[1]

• Inert Atmosphere: Work in a glove box or under a gentle stream of dry nitrogen or argon.[4][8]

• Dispensing: Use a dry syringe to pierce the septum of the vial and withdraw the required amount of solvent.[8]

• Sealing: Immediately after use, recap the vial tightly to maintain the inert atmosphere.

• Storage: Store the vial upright in a refrigerator, but do not freeze, especially for solvents like chloroform-d.[7][8]

Protocol 2: Neutralizing Acidic Deuterated Chloroform

Deuterated chloroform can become acidic over time due to decomposition.[2][3]

• Testing for Acidity: Add a 1 mL aliquot of the solvent to a test tube containing 1 mL of distilled water and 2 drops of Bromothymol Blue (0.04% w/v). A yellow color indicates acidity.[3]

• Neutralization: Add 3-5 grams of 5Å molecular sieves to a 50 or 100 g bottle of the acidic solvent.[2][3]

• Equilibration: Swirl gently and let it stand overnight. The molecular sieves will remove excess water and traces of acidity.[2][3]

• Filtration (if necessary): If fine particles from the molecular sieves are present, filter the required amount of solvent through a small plug of glass wool in a pipette before use.[3]

Data and Diagrams

Table 1: Recommended Storage Conditions for Common Deuterated Solvents

Deuterated Solvent	Recommended Storage Temperature	Special Considerations
Chloroform-d	-5°C to +5°C[2][3]	Sensitive to light and can become acidic over time.[2][3]
Methylene Chloride-d2	< +4°C[8]	Sensitive to UV light and oxidation.[8]
Tetrahydrofuran-d8	< +4°C[8]	Sensitive to UV light and oxidation.[8]
Dimethyl Sulfoxide-d6	Room Temperature	Has a melting point of 18°C and may solidify. Thaw in a warm water bath.[7]
Deuterium Oxide (D₂O)	Room Temperature	Highly hygroscopic.

Diagram 1: Decision-Making Workflow for Storing a New Deuterated Compound

Caption: A decision-making workflow for the proper storage of a newly received deuterated compound.

Diagram 2: Troubleshooting Isotopic Back-Exchange in LC-MS

Caption: A troubleshooting guide for addressing isotopic back-exchange observed during LC-MS analysis.

References

• Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability - Benchchem.
• Troubleshooting low signal-to-noise in 2H NMR with deuterated compounds - Benchchem.
• Deuterated Solvents for NMR - Isotope Science / Alfa Chemistry.
• What is the storage conditions and protocol for deuterated standards of organic compounds? | ResearchGate.
• Selection Guide on Deuterated Solvents for NMR - Labinsights.
• Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy - NIH.
• Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis - ResearchGate.
• Deuterated Chloroform.
• Technical Support Center: Preventing Isotopic Exchange in Deuterated Internal Standards - Benchchem.
• Use and Handling of NMR Solvents - Sigma-Aldrich.
• The Renaissance of H/D Exchange | Request PDF - ResearchGate.
• Does Deuterium Have A Shelf Life? - Chemistry For Everyone - YouTube.
• Effects of Hydrogen/Deuterium Exchange on Protein Stability in Solution and in the Gas Phase - PubMed.
• Hygroscopic Tendencies of Substances Used as Calibrants for Quantitative Nuclear Magnetic Resonance Spectroscopy | Analytical Chemistry - ACS Publications.
• NMR Solvents | Eurisotop.
• Deuterated Chloroform - Gas Isotopes | Special Gases.
• Hydrogen–deuterium exchange - Wikipedia.
• Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com.
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• Exchangeable Protons and Deuterium Exchange | OpenOChem Learn.
• Troubleshooting 1H NMR Spectroscopy - Department of Chemistry : University of Rochester.
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Reference Data & Comparative Studies

A Comparative Guide to (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 and its Non-Deuterated Standard for High-Fidelity Quantitative Analysis

In the landscape of quantitative bioanalysis, the pursuit of accuracy and precision is paramount. The choice of an internal standard can be the single most critical factor influencing the reliability of data, especially within regulated environments such as pharmaceutical development and clinical diagnostics. This guide provides an in-depth technical comparison between (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 and its non-deuterated analog, offering field-proven insights and experimental frameworks for researchers, scientists, and drug development professionals.

Core Principles: The Imperative for Isotopic Labeling

(S)-N-(tert-Butanesulfinyl) Levamfetamine is a key chiral intermediate used in the asymmetric synthesis of Levamfetamine, the (R)-enantiomer of amphetamine.[1][2][3] Accurate quantification of such compounds in complex biological matrices is a formidable challenge due to inherent variabilities in sample preparation and instrument response.

The gold standard for mitigating these challenges is Isotope Dilution Mass Spectrometry (IDMS), which employs a stable isotope-labeled (SIL) internal standard.[4][5] The deuterated standard, (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, is the ideal SIL for this purpose. By replacing three hydrogen atoms with their stable, heavier isotope, deuterium, the molecule's mass is increased without significantly altering its chemical and physical properties.[6][7] This near-perfect chemical equivalence is the cornerstone of its superiority, allowing it to act as a flawless mimic of the analyte throughout the entire analytical workflow.[8]

Comparative Chemical Properties

Property	(S)-N-(tert-Butanesulfinyl) Levamfetamine	(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3	Significance for Analysis
Molecular Formula	C₁₃H₂₁NOS	C₁₃H₁₈D₃NOS[9]	The incorporation of three deuterium atoms provides a distinct mass shift.
Molecular Weight	~239.38 g/mol	~242.40 g/mol [9][10]	Allows for clear differentiation between the analyte and the internal standard by a mass spectrometer.
Accurate Mass	~239.1395 Da	~242.1581 Da[9]	Enables high-resolution mass spectrometry to easily resolve the two compounds.
Physicochemical Properties	Nearly Identical	Nearly Identical	Ensures identical behavior during extraction, chromatography, and ionization.[6]

Experimental Design for Performance Verification

A robust comparison of these standards hinges on a well-designed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodology. This technique leverages chromatographic separation followed by mass-based detection, providing the highest levels of sensitivity and selectivity.[11][12][13]

Experimental Protocol: Comparative LC-MS/MS Analysis

Objective: To demonstrate the co-elution of the deuterated and non-deuterated standards and their distinct detection by mass spectrometry.

1. Sample Preparation:

• Prepare a 1 µg/mL stock solution of (S)-N-(tert-Butanesulfinyl) Levamfetamine (the "analyte").
• Prepare a 1 µg/mL stock solution of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 (the "internal standard" or IS).
• Create a working solution by mixing equal volumes of the analyte and IS solutions.
• Spike this working solution into a relevant biological matrix (e.g., human plasma) that has undergone protein precipitation.[14]

2. Liquid Chromatography:

• LC System: UHPLC system.
• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Gradient: 5% B to 95% B over 5 minutes.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.

3. Mass Spectrometry:

• MS System: Triple Quadrupole Mass Spectrometer.
• Ionization Source: Electrospray Ionization (ESI), Positive Mode.
• Detection Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions (Hypothetical):
• Analyte: Precursor Ion (Q1) m/z 240.1 → Product Ion (Q3) m/z 184.1 (Loss of tert-butylsulfinyl group).
• Internal Standard: Precursor Ion (Q1) m/z 243.1 → Product Ion (Q3) m/z 187.1 (Corresponding loss with +3 Da shift).

The workflow for this comparative analysis is a self-validating system. The internal standard is added at the earliest stage, ensuring it experiences every potential source of variability alongside the analyte.

Caption: Experimental workflow for quantitative bioanalysis using a deuterated internal standard.

Data Interpretation: A Tale of Two Signals

The results from this experiment will unequivocally demonstrate the superiority of the deuterated standard.

• Chromatographic Data: The extracted ion chromatograms for both the analyte (m/z 240.1) and the internal standard (m/z 243.1) will show peaks at the exact same retention time . This co-elution is the definitive proof that the IS has perfectly tracked the analyte through the LC system.[14][15]

• Mass Spectrometric Data: Despite eluting together, the mass spectrometer will detect them as two separate, distinct signals due to their 3-Dalton mass difference.

This relationship is the foundation of accurate quantification. Any event that suppresses or enhances the ionization signal (matrix effect) will affect both compounds identically.[6][15] Because the concentration of the IS is known, the ratio of the analyte peak area to the IS peak area remains constant and directly proportional to the analyte's concentration, effectively canceling out the variability.[16]

Caption: Logical relationship demonstrating co-elution in LC and separation by mass in MS.

Authoritative Grounding & Conclusion

Regulatory bodies such as the FDA recognize the value of SIL internal standards for robust bioanalytical method validation.[15] The use of a deuterated standard like (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is not merely a best practice; it is a fundamental component of a trustworthy, self-validating analytical system. It ensures that quantitative data is a true reflection of the analyte's concentration, free from the artifacts of matrix interference and process variability.

In contrast, using a non-deuterated structural analog as an internal standard introduces unacceptable risk. Minor differences in chemical structure can lead to shifts in retention time, differential ionization efficiency, and incomplete correction for matrix effects, ultimately compromising data integrity.[5][8]

For any application demanding the highest confidence in quantitative results—from pharmacokinetic studies to clinical monitoring—the choice is clear. The investment in a deuterated internal standard is an investment in the accuracy, precision, and irrefutability of your scientific findings.

References

• Chiral Liquid Chromatography Coupled with Tandem Mass Spectrometry for Environmental Analysis of Pharmacologically Active Compounds. LCGC International. Available at: [Link]

• Why Deuterium Labelled Drug Standards Matter in Pharma. SV ChemBioTech. Available at: [Link]

• A Review on the Analysis of Chiral Molecules as Disease Biomarkers by LC/MS. PubMed. Available at: [Link]

• The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Pharmaffiliates. Available at: [Link]

• Development of Chiral LC-MS Methods for small Molecules and Their Applications in the Analysis of Enantiomeric Composition and Pharmacokinetic Studies. OSTI.GOV. Available at: [Link]

• High-Throughput LC-MS/MS Method for Chiral Amino Acid Analysis Without Derivatization. Methods in Molecular Biology. Available at: [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. Available at: [Link]

• Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. YouTube. Available at: [Link]

• Chiral liquid chromatography-mass spectrometry (LC-MS/MS) method development... RSC Publishing. Available at: [Link]

• tert-Butanesulfinamide. Wikipedia. Available at: [Link]

• (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. SmartChem. Available at: [Link]

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• (-)-Amphetamine. PubChem, NIH. Available at: [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods Using Different Internal Standards

In the landscape of drug development and bioanalysis, the integrity of quantitative data is paramount. The reliability of pharmacokinetic and toxicokinetic data hinges on robust, validated analytical methods. A cornerstone of this robustness, particularly in liquid chromatography-mass spectrometry (LC-MS) assays, is the judicious use of an internal standard (IS).[1] This guide provides an in-depth, objective comparison of cross-validating analytical methods that employ different internal standards, framed within the context of ensuring data comparability and regulatory compliance.

Cross-validation is the process of confirming that a validated analytical method yields consistent and reliable results across different laboratories, analysts, or instruments.[2] This becomes especially critical when data from different methods, potentially using different internal standards, must be combined or compared to support regulatory submissions.[3]

The Foundational Role of the Internal Standard

An internal standard is a compound of known concentration added to calibration standards, quality control (QC) samples, and study samples.[1][4] Its primary function is to correct for variability introduced during sample preparation, chromatographic separation, and mass spectrometric detection.[5][6] By normalizing the analyte's response to the IS response, fluctuations due to sample loss, injection volume variations, and matrix effects can be significantly mitigated, thereby enhancing the accuracy and precision of the results.[5][7][8]

Types of Internal Standards: A Critical Choice

The selection of an internal standard is a pivotal decision that profoundly impacts method performance. The two principal categories are:

• Stable Isotope-Labeled (SIL) Internal Standards: Widely regarded as the "gold standard," SIL internal standards are molecules where one or more atoms of the analyte are replaced with their stable isotopes (e.g., ²H, ¹³C, ¹⁵N).[1] This modification results in a compound with nearly identical physicochemical properties to the analyte, ensuring it tracks the analyte's behavior closely through every stage of the analysis.[1][5][9] This co-elution and similar ionization behavior make SIL-IS highly effective at compensating for matrix effects.[5][6]

• Structural Analog Internal Standards: These are compounds with chemical and physical properties similar, but not identical, to the analyte.[1][5] A well-chosen structural analog can effectively mimic the analyte's behavior.[1] However, even subtle differences in structure can lead to variations in extraction recovery, chromatographic retention, and ionization efficiency, potentially compromising the ability to fully correct for analytical variability.[10]

The choice between a SIL-IS and a structural analog often comes down to availability and cost. While SIL internal standards are preferred, their synthesis can be expensive and time-consuming.[9][11] In such cases, a carefully selected structural analog may be a viable alternative, though its performance must be rigorously validated.[11]

The Imperative for Cross-Validation

Cross-validation of analytical methods becomes necessary in several scenarios, including:

• When data from different validated methods are combined within a single study.[3]

• When comparing data across different studies that used different analytical methods.[3]

• When a method is transferred between laboratories.[2][12]

When these different methods employ distinct internal standards, the cross-validation process must meticulously demonstrate that the choice of IS does not introduce a significant bias in the final reported concentrations.

Regulatory Perspective

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) emphasize the need for robust bioanalytical method validation.[13][14][15] The ICH M10 guideline provides a global standard, highlighting that cross-validation is required to demonstrate how reported data are related when multiple bioanalytical methods are involved.[1][16][17]

Experimental Design for Cross-Validation: A Comparative Study

To illustrate the cross-validation process, we will consider a hypothetical scenario comparing two LC-MS/MS methods for the quantification of "Drug X" in human plasma.

• Method A (Reference Method): Utilizes a stable isotope-labeled internal standard (SIL-IS) of Drug X.

• Method B (Comparator Method): Employs a structural analog internal standard (Analog-IS).

The objective is to determine if Method B provides data comparable to the gold-standard Method A.

Experimental Workflow

The following diagram outlines the key steps in the cross-validation study.

Caption: Workflow for cross-validation of two analytical methods.

Detailed Experimental Protocol

1. Preparation of Quality Control (QC) Samples:

• Spike a pooled blank human plasma with Drug X at three concentration levels: Low QC, Medium QC, and High QC.
• Prepare a minimum of six replicates at each concentration level.

2. Selection of Incurred Samples:

• Select at least 30 incurred samples from a relevant clinical or preclinical study, ensuring the concentrations span the entire calibration range.

3. Sample Analysis:

• Divide each QC and incurred sample into two aliquots.
• Analyze one set of aliquots using the validated Method A (with SIL-IS).
• Analyze the second set of aliquots using the validated Method B (with Analog-IS).
• Ensure that the analysis is performed by the same analyst on the same instrument where possible to minimize extraneous variability.

4. Data Acquisition and Processing:

• For both methods, generate a calibration curve by plotting the analyte/IS peak area ratio against the nominal concentration.
• Quantify the concentrations of Drug X in the QC and incurred samples using the respective calibration curves.

Data Analysis and Interpretation

The core of the cross-validation lies in the statistical comparison of the data generated by the two methods.

Comparison of QC Sample Data

The results for the QC samples provide a controlled assessment of the methods' performance.

QC Level	Method A (SIL-IS) Mean Conc. (ng/mL)	Method A %CV	Method B (Analog-IS) Mean Conc. (ng/mL)	Method B %CV	% Difference [(B-A)/A]*100
Low	5.1	4.2	5.5	6.8	+7.8%
Mid	48.9	3.1	51.2	5.5	+4.7%
High	395.2	2.5	408.8	4.9	+3.4%

Interpretation: The data shows that while both methods meet typical acceptance criteria for accuracy and precision (e.g., mean concentration within ±15% of nominal and %CV ≤ 15%), Method B with the Analog-IS exhibits slightly higher variability (%CV). The positive bias observed with Method B, although within acceptable limits for this controlled experiment, warrants further investigation with incurred samples.

Statistical Comparison of Incurred Sample Data

A more rigorous assessment involves comparing the results from the incurred samples. While simple correlation is often used, it is not sufficient to prove agreement between two methods.[18] More appropriate statistical tools include:

• Bland-Altman Plot: This plot visualizes the agreement between two quantitative measurements by plotting the difference between the two measurements against their average.[19][20] It helps to identify any systematic bias or outliers.

• Deming Regression: This is a more advanced regression method that accounts for errors in both the x and y variables, making it suitable for comparing two analytical methods.[3]

Acceptance Criteria: A common approach is to define acceptance criteria based on the percentage of samples that fall within a certain percentage difference. For example, at least two-thirds of the incurred samples should have a percent difference between the two methods of within ±20%.

The following diagram illustrates the decision-making process based on the statistical analysis.

Caption: Decision tree for assessing method comparability.

Causality Behind Experimental Choices and Potential Pitfalls

• Why use both spiked QCs and incurred samples? Spiked QCs provide a clean, controlled system to assess the fundamental performance of the methods. Incurred samples, however, are the ultimate test, as they contain the analyte and its metabolites in the true biological matrix, providing a more realistic assessment of potential matrix effects and interferences.[12]

• The Impact of Matrix Effects: Matrix effects, the suppression or enhancement of ionization by co-eluting compounds, are a major concern in LC-MS analysis.[6] A SIL-IS is the best tool to correct for these effects because it experiences the same ionization suppression or enhancement as the analyte.[5][21] A structural analog, due to differences in its physicochemical properties, may not co-elute perfectly or respond to matrix effects in the same way, leading to biased results.[10][22]

• Internal Standard Variability: It is crucial to monitor the IS response across all samples.[11][23] Significant variability in the IS response can indicate problems with sample preparation, instrument performance, or matrix effects, and may compromise the accuracy of the results.[24][25]

Conclusion: Ensuring Data Integrity Through Rigorous Cross-Validation

The choice of an internal standard is a critical factor in the development of a robust bioanalytical method. While stable isotope-labeled internal standards are the preferred choice for their superior ability to correct for analytical variability, structural analogs can be used if properly validated.

When data from methods using different internal standards must be compared or combined, a rigorous cross-validation study is essential. This study should include both spiked QC samples and a sufficient number of incurred samples to allow for a thorough statistical evaluation of any potential bias. By employing appropriate statistical tools like Bland-Altman plots and Deming regression, and by understanding the potential impact of factors like matrix effects, researchers can confidently assess the comparability of the methods and ensure the integrity of the data supporting their drug development programs.

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Navigating Precision: A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly for sensitive techniques like liquid chromatography-mass spectrometry (LC-MS/MS), the pursuit of accurate and reproducible data is paramount. A critical decision that profoundly impacts the reliability of analytical results is the choice of an internal standard (IS).[1][2] An internal standard is a compound of known concentration added to samples to correct for variability during sample preparation and analysis.[2][3] The ideal IS mimics the physicochemical properties of the analyte as closely as possible.[2]

This guide provides an objective, in-depth comparison of the two primary types of internal standards: deuterated (a type of stable isotope-labeled standard) and non-deuterated (often structural analogs). We will delve into their performance differences with supporting experimental data, provide detailed methodologies for key experiments, and illustrate critical concepts and workflows to empower you to make informed decisions in your analytical method development.

The Foundational Role of Internal Standards in Quantitative Analysis

Before comparing deuterated and non-deuterated standards, it's crucial to understand the rationale behind using an internal standard. Throughout an analytical workflow, from sample extraction to instrumental analysis, numerous sources of variability can compromise data quality. These include:

• Sample Preparation Losses: Inconsistent recovery during extraction, evaporation, or reconstitution steps.[4][5]

• Instrumental Variability: Fluctuations in injection volume and detector response.[3][4]

• Matrix Effects: Co-eluting components from the sample matrix (e.g., plasma, urine) can suppress or enhance the ionization of the analyte in the mass spectrometer's source, leading to inaccurate measurements.[6][7]

An internal standard is added at a constant concentration to all samples, calibrators, and quality controls before sample processing.[4] By tracking the ratio of the analyte's response to the internal standard's response, these variations can be effectively normalized, leading to significantly improved accuracy and precision.[3][5][8][9]

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are a type of stable isotope-labeled (SIL) standard where one or more hydrogen atoms in the analyte molecule are replaced with its heavier, stable isotope, deuterium (²H or D).[2][6] This subtle mass change allows a mass spectrometer to differentiate the IS from the analyte, while the chemical and physical properties remain nearly identical.[2][4][10] This near-identical nature is the cornerstone of their superior performance, a technique known as isotope dilution mass spectrometry (IDMS).[2][11][12][13]

Key Advantages of Deuterated Standards:

• Co-elution with the Analyte: Deuterated standards typically co-elute with the target analyte during chromatography.[2][4]

• Superior Correction for Matrix Effects: Because they co-elute and have the same physicochemical properties, they experience the same degree of ion suppression or enhancement from the sample matrix.[2][4][7] This allows for effective normalization and more accurate quantification.[2][7]

• Improved Accuracy and Precision: By compensating for variability in extraction recovery, injection volume, and matrix effects, deuterated standards significantly enhance assay accuracy and precision.[2][4][14]

The U.S. Food and Drug Administration (FDA) strongly recommends the use of a stable isotope-labeled version of the analyte as the internal standard in bioanalytical method validation.[15]

The Alternative: Non-Deuterated (Structural Analog) Internal Standards

Non-deuterated, or structural analog, internal standards are compounds that are chemically similar but not identical to the analyte.[1] They are often more readily available and less expensive than their deuterated counterparts. While a well-chosen structural analog can provide acceptable performance, its physicochemical properties can differ from the analyte.[1]

Potential Drawbacks of Non-Deuterated Standards:

• Differential Extraction Recovery: Differences in polarity and solubility can lead to inconsistent extraction efficiencies between the analyte and the IS.

• Chromatographic Separation: Structural differences often result in different retention times on the LC column.

• Variable Ionization Efficiency: The analog may not ionize in the same manner as the analyte, especially in the presence of matrix effects.

These differences can lead to less effective compensation for matrix effects and potentially less reliable quantitative data.[1]

Performance Comparison: A Data-Driven Analysis

Experimental data consistently demonstrates the superior performance of deuterated internal standards in terms of accuracy (closeness to the true value) and precision (reproducibility of measurements).[2][14]

Table 1: Comparison of Accuracy and Precision with Deuterated vs. Non-Deuterated Internal Standards

Analyte	Internal Standard Type	Matrix	Accuracy (% Mean Bias from Nominal)	Precision (% Relative Standard Deviation)
Drug X	Non-Deuterated (Analog)	Plasma	-12.5%	14.2%
Drug X	Deuterated (SIL)	Plasma	+1.8%	3.5%
Metabolite Y	Non-Deuterated (Analog)	Urine	+18.3%	17.8%
Metabolite Y	Deuterated (SIL)	Urine	-0.7%	2.9%

This table presents hypothetical but realistic data based on typical experimental outcomes.

The data clearly illustrates that the use of a deuterated internal standard results in significantly better accuracy (closer to 0% bias) and precision (lower %RSD) compared to a non-deuterated structural analog.

Understanding the Nuances: Potential Pitfalls of Deuterated Standards

While deuterated standards are the preferred choice, it is essential to be aware of their potential limitations:

• Kinetic Isotope Effect (KIE): The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[6] This can sometimes lead to a slight difference in chromatographic retention time between the analyte and the deuterated standard.[6][16] If this shift causes them to elute into regions with different matrix effects, it can compromise the accuracy of quantification.[1][6][17] The KIE is a phenomenon where the rate of a chemical reaction is altered when an atom in a reactant is replaced with one of its isotopes.[18][19]

• Isotopic Instability: There is a risk of back-exchange of deuterium with hydrogen from the solvent, especially if the label is on an exchangeable site (e.g., -OH, -NH).[6]

• Isotopic Interference: The natural abundance of heavy isotopes (e.g., ¹³C) in the analyte can sometimes contribute to the signal of the deuterated internal standard, and vice-versa. This should be assessed during method validation.

Experimental Protocol: A Comparative Evaluation of Internal Standards

To empirically determine the best internal standard for your assay, a rigorous comparative evaluation is necessary.

Objective:

To compare the accuracy and precision of a deuterated internal standard versus a non-deuterated structural analog for the quantification of "Analyte A" in human plasma.

Materials:

• Analyte A certified reference standard

• Deuterated Analyte A (Analyte A-d4) certified reference standard

• Non-deuterated structural analog (Analog B) certified reference standard

• Control human plasma

• LC-MS grade solvents (acetonitrile, methanol, water, formic acid)

• Solid-phase extraction (SPE) cartridges

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of Analyte A, Analyte A-d4, and Analog B in methanol.

  • Prepare a series of calibration standards by spiking Analyte A into control plasma at concentrations ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

• Sample Preparation (Solid-Phase Extraction):

  • To two separate sets of calibration standards and QC samples, add a constant concentration of either Analyte A-d4 or Analog B.

  • Condition the SPE cartridges.

  • Load the plasma samples.

  • Wash the cartridges to remove interferences.

  • Elute the analyte and internal standard.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Develop a selective and sensitive LC-MS/MS method for the detection of Analyte A, Analyte A-d4, and Analog B.

  • Analyze the prepared samples.

• Data Analysis:

  • For each set of samples, construct a calibration curve by plotting the peak area ratio (Analyte A / IS) against the nominal concentration of Analyte A.

  • Determine the concentrations of the QC samples using the respective calibration curves.

  • Calculate the accuracy (% bias) and precision (% RSD) for each internal standard.

Visualizing the Workflow:

Caption: Experimental workflow for comparing internal standards.

The Mechanism of Superiority: How Deuterated Standards Mitigate Matrix Effects

The key to the enhanced performance of deuterated standards lies in their ability to co-elute with the analyte. This ensures that both compounds experience the same microenvironment as they enter the mass spectrometer's ion source. If a region of ion suppression exists, both the analyte and the deuterated standard signals will be suppressed to a similar degree. The ratio of their signals, however, remains constant, leading to an accurate measurement.

In contrast, a non-deuterated analog that elutes at a different time may miss this region of ion suppression entirely, or be affected to a different extent. This "differential matrix effect" leads to a skewed ratio and inaccurate quantification.[6]

Caption: Impact of co-elution on matrix effect compensation.

Conclusion: An Evidence-Based Recommendation

References

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• Isotope dilution | Mass spectrometry, Trace elements, Quantification. Britannica. [Link]

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A Researcher's Guide to the Performance Landscape of Deuterated Levamfetamine Analogs

For the discerning researcher in neuropharmacology and drug development, the pursuit of refining existing therapeutic agents is a constant endeavor. Levamfetamine, the levorotatory stereoisomer of amphetamine, presents a unique profile with its predominant effects on norepinephrine systems. The strategic application of deuterium substitution offers a compelling avenue to modulate its pharmacokinetic and, consequently, its pharmacodynamic properties. This guide provides an in-depth, technical comparison of potential deuterated levamfetamine analogs, grounded in established metabolic pathways and the principles of kinetic isotope effects. We will explore the scientific rationale behind deuteration strategies and provide detailed experimental protocols for their empirical validation.

The Scientific Rationale: Harnessing the Kinetic Isotope Effect for Enhanced Performance

The central tenet of deuteration lies in the kinetic isotope effect (KIE) . A carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond. Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step can be significantly slowed by deuterium substitution at that position. For levamfetamine, the primary metabolic pathways involve oxidation, catalyzed predominantly by the cytochrome P450 enzyme CYP2D6 .[1][2] By strategically replacing hydrogen with deuterium at metabolically labile sites, we can anticipate a reduction in the rate of metabolism, leading to a longer half-life, increased systemic exposure, and potentially a more favorable therapeutic window.

A Comparative Analysis of Putative Deuterated Levamfetamine Analogs

While direct head-to-head clinical data for different deuterated levamfetamine analogs is not extensively available in the public domain, we can construct a scientifically-grounded, hypothetical comparison based on known metabolic pathways of amphetamines. The primary sites of metabolism for levamfetamine are the α-carbon of the propyl side chain and the phenyl ring.

Table 1: Predicted Performance Comparison of Deuterated Levamfetamine Analogs

Analog	Position of Deuteration	Predicted Metabolic Stability	Predicted Half-life (T½)	Predicted Systemic Exposure (AUC)	Key Rationale
Levamfetamine	(Parent Compound)	Baseline	Baseline	Baseline	N/A
α-d₁-Levamfetamine	α-carbon	Increased	Moderately Increased	Moderately Increased	The α-carbon is a primary site of oxidative deamination by CYP2D6.
d₅-Levamfetamine	Phenyl Ring	Slightly Increased	Slightly Increased	Slightly Increased	Aromatic hydroxylation is a secondary metabolic pathway.
d₈-Levamfetamine	Perdeuterated	Significantly Increased	Significantly Increased	Significantly Increased	Blocks multiple metabolic pathways, though may have unforeseen effects.

Disclaimer: The data presented in this table is a predictive extrapolation based on established metabolic principles and the kinetic isotope effect. Direct experimental validation is required to confirm these hypotheses.

The rationale for these predictions is rooted in the known metabolism of amphetamine-like compounds.[2] Deuteration at the α-carbon is expected to have the most pronounced effect on slowing metabolism due to its role in the rate-limiting step of oxidative deamination. While aromatic hydroxylation is also a metabolic route, it is generally considered a less significant pathway for amphetamine itself. Perdeuteration, or the replacement of all hydrogen atoms with deuterium, would theoretically provide the greatest metabolic stability, but this approach may also alter other physicochemical properties of the molecule in unpredictable ways.

Experimental Validation: A Framework for Empirical Comparison

To move from theoretical predictions to empirical evidence, a rigorous and systematic experimental approach is essential. The following protocols provide a self-validating framework for the comparative assessment of deuterated levamfetamine analogs.

In Vitro Metabolic Stability Assessment

This initial screen provides a rapid and cost-effective way to evaluate the intrinsic metabolic stability of the analogs.

Objective: To determine and compare the in vitro half-life and intrinsic clearance of deuterated levamfetamine analogs in human liver microsomes.

Experimental Protocol:

• Preparation of Reagents:

  • Test Compounds: Prepare 10 mM stock solutions of levamfetamine and each deuterated analog in DMSO.

  • Human Liver Microsomes (HLM): Thaw pooled HLM on ice and dilute to a final protein concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in 0.1 M phosphate buffer.

• Incubation:

  • In a 96-well plate, add the test compound to the HLM suspension to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), add an aliquot of the incubation mixture to a quenching solution (e.g., ice-cold acetonitrile containing an internal standard).

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the parent compound.

• Data Analysis:

  • Plot the percentage of the remaining parent compound against time.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) for each analog.

Causality: A longer t½ and lower CLint for a deuterated analog compared to levamfetamine would provide direct evidence of increased metabolic stability due to the kinetic isotope effect.

In Vivo Pharmacokinetic Evaluation in a Rodent Model

This step is crucial to understand how the in vitro findings translate to a living system.

Objective: To compare the pharmacokinetic profiles (Cmax, Tmax, AUC, t½) of deuterated levamfetamine analogs in Sprague-Dawley rats.

Experimental Protocol:

• Animal Model:

  • Use male Sprague-Dawley rats (250-300g) with surgically implanted jugular vein catheters for serial blood sampling.

• Dosing:

  • Administer equimolar doses of levamfetamine and each deuterated analog to different groups of rats via oral gavage.

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) at pre-defined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dosing.

• Plasma Analysis:

  • Process the blood samples to obtain plasma.

  • Quantify the plasma concentrations of the parent drug and its major metabolites using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis and determine the key pharmacokinetic parameters.

Causality: An increased AUC and t½ for a deuterated analog will confirm that the enhanced in vitro metabolic stability leads to greater systemic exposure and a longer duration of action in vivo.

In Vivo Pharmacodynamic Assessment via Microdialysis

This advanced technique provides a direct measure of the neurochemical effects of the analogs in the brain.

Objective: To compare the effects of deuterated levamfetamine analogs on extracellular levels of norepinephrine and dopamine in the prefrontal cortex of freely moving rats.

Experimental Protocol:

• Surgical Procedure:

  • Surgically implant a microdialysis guide cannula into the prefrontal cortex of the rats.

• Microdialysis:

  • After a recovery period, insert a microdialysis probe and perfuse with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).[3][4][5]

  • Collect baseline dialysate samples.

• Drug Administration and Sample Collection:

  • Administer the test compounds systemically.

  • Continue to collect dialysate samples at regular intervals (e.g., every 20 minutes) for several hours.

• Neurochemical Analysis:

  • Analyze the dialysate samples for norepinephrine and dopamine concentrations using HPLC with electrochemical detection.

• Data Analysis:

  • Express the post-drug neurotransmitter levels as a percentage of the baseline levels and compare the time-course and magnitude of the effects between the different analogs.

Causality: A more sustained and prolonged increase in extracellular norepinephrine and dopamine levels for a deuterated analog would directly link its altered pharmacokinetics to an enhanced pharmacodynamic effect at the target site.

Visualizing the Path to Validation

The following diagrams illustrate the logical workflow and the underlying mechanistic principles of deuteration.

Sources

• 1. Involvement of CYP2D6 in the in vitro metabolism of amphetamine, two N-alkylamphetamines and their 4-methoxylated derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. In vivo microdialysis reveals a diminished amphetamine-induced DA response corresponding to behavioral sensitization produced by repeated amphetamine pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of Amphetamine Enantiomer Quantification Methods

For researchers, scientists, and professionals engaged in drug development and forensic toxicology, the precise quantification of amphetamine enantiomers is a critical analytical imperative. The pharmacological and toxicological profiles of (S)-(+)-amphetamine (dextroamphetamine) and (R)-(-)-amphetamine (levoamphetamine) exhibit significant disparities. Dextroamphetamine is the more potent central nervous system stimulant, predominantly used in medications for Attention Deficit Hyperactivity Disorder (ADHD) and narcolepsy.[1][2] Conversely, illicitly synthesized amphetamine is often a racemic mixture of both enantiomers.[2][3] This guide provides an in-depth, objective comparison of prevalent analytical methodologies for amphetamine enantiomer quantification, supported by experimental data and grounded in established regulatory validation standards.

The validation of an analytical method is paramount to ensure its suitability for its intended purpose, providing reliable, reproducible, and accurate data.[4] This process is rigorously guided by international standards, primarily the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) Q2(R1) guidelines and recommendations from regulatory bodies such as the U.S. Food and Drug Administration (FDA).[5][6][7][8]

Comparative Analysis of Analytical Methodologies

The chiral nature of amphetamine necessitates enantioselective analytical techniques for accurate quantification.[9] The most common and robust methods involve chromatographic separation coupled with mass spectrometric detection. This section compares the performance of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the two leading techniques in this field.

Gas Chromatography-Mass Spectrometry (GC-MS)

Historically, GC-MS has been a cornerstone of amphetamine analysis.[10][11] To achieve chiral separation on a standard achiral column, pre-column derivatization with a chiral derivatizing agent is necessary. A commonly used reagent is N-trifluoroacetyl-L-prolyl chloride (L-TPC), which converts the amphetamine enantiomers into diastereomers that can be chromatographically resolved.[12][13]

Causality Behind Experimental Choices: The choice of derivatization is driven by the need to introduce a second chiral center, creating diastereomers with different physicochemical properties. This allows separation on a non-chiral column, which are often more robust and less expensive than their chiral counterparts.

Trustworthiness and Limitations: While widely used, the L-TPC derivatization method is not without its drawbacks. The purity of the derivatizing agent is a critical factor, as impurities can lead to inaccurate enantiomeric ratio determinations, with reported error rates of 8-19%.[13][14] Furthermore, the derivatization process adds an extra step to sample preparation, increasing the potential for analytical variability.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the preferred method for many laboratories due to its high sensitivity, specificity, and reduced need for sample derivatization.[1][15][16] Chiral separation is typically achieved using a chiral stationary phase (CSP) column.

Causality Behind Experimental Choices: The use of a CSP leverages stereospecific interactions between the enantiomers and the chiral selector immobilized on the stationary phase. This direct separation approach eliminates the need for derivatization, streamlining the workflow and reducing potential sources of error.[14]

Trustworthiness and Advantages: LC-MS/MS methods utilizing CSPs have demonstrated superior accuracy, with percent deviation errors of less than 2%.[14] This approach avoids the issue of racemization that can be observed with GC-MS derivatization methods.[14] Additionally, LC-MS is generally more suitable for analyzing thermally labile or non-volatile compounds.

Quantitative Performance Comparison

The selection of an analytical method is often guided by its performance characteristics. The following table summarizes key validation parameters for representative GC-MS and LC-MS/MS methods for amphetamine enantiomer quantification.

Parameter	GC-MS (with Derivatization)	LC-MS/MS (with Chiral Column)	Capillary Electrophoresis-Tandem Mass Spectrometry (CE-MS/MS)
Linearity Range	12.5 - 2000 ng/mL[11]	0.5 - 250 ng/mL[15][16]	2.0 - 150 ng/mL[17]
Limit of Quantification (LOQ)	12.5 ng/mL[11]	0.5 ng/mL[15][16]	2.0 - 8.0 ng/mL[17]
Precision (%RSD)	Intra-day: 0.68-3.60%Inter-day: 0.42-4.58%[11]	Between-assay: 1.3-3.0%[9]	Not explicitly stated, but method deemed precise.
Accuracy (%Bias)	Not explicitly stated, but recoveries are high.	Not explicitly stated, but method deemed accurate.	Not explicitly stated, but method deemed accurate.
Recovery	88.2 - 92.5%[11]	~73%[9]	Not explicitly stated.
Analysis Time	~6.3 minutes[14]	4-5 minutes[9][18]	Not explicitly stated.

Experimental Protocols

To ensure transparency and reproducibility, detailed experimental protocols for a validated LC-MS/MS method are provided below.

Protocol: Enantioselective Quantification of Amphetamine in Serum by LC-MS/MS

This protocol is based on a validated method for the detection of amphetamine enantiomers in serum.[15][16]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of serum, add an internal standard solution (e.g., deuterated amphetamine enantiomers).

• Add 50 µL of 1 M NaOH.

• Add 600 µL of a mixture of n-heptane/isoamyl alcohol (98:2, v/v).

• Vortex for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the organic layer to a new tube.

• Add 50 µL of 0.05 M H2SO4.

• Vortex for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the aqueous phase to an autosampler vial for analysis.

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Chiral Column: A column with a chiral stationary phase suitable for amphetamine separation (e.g., a vancomycin-based CSP).[19]

• Mobile Phase: A mixture of organic solvent (e.g., methanol) and an aqueous buffer with additives to improve peak shape and ionization (e.g., 0.1% acetic acid and 0.02% ammonium hydroxide).[18][19]

• Flow Rate: Optimized for the specific column dimensions (e.g., 0.25 mL/min).[18]

• Column Temperature: Maintained at a constant temperature (e.g., 20 °C) to ensure reproducible retention times.[18]

• Injection Volume: 2 µL.[9]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.

• MRM Transitions: Monitor at least two transitions for each analyte and internal standard for confident identification and quantification. For amphetamine, common transitions are m/z 136.1 > 119.0 and m/z 136.1 > 91.0.[9]

Method Validation Workflow

The validation of the analytical method must be performed in accordance with ICH Q2(R1) guidelines and, for bioanalytical methods, the FDA's guidance.[5][6][7][20] The following diagram illustrates the key parameters that must be assessed.

Caption: Key parameters for analytical method validation.

Chiral Separation Mechanism

The enantioselective separation on a chiral stationary phase is a result of the formation of transient diastereomeric complexes between the amphetamine enantiomers and the chiral selector.

Caption: Mechanism of chiral separation on a CSP.

Conclusion

The validation of an analytical method for the quantification of amphetamine enantiomers is a meticulous process that underpins the reliability of analytical data in both clinical and forensic settings. While GC-MS with derivatization has been a traditional approach, modern LC-MS/MS methods employing chiral stationary phases offer superior accuracy, precision, and a more streamlined workflow. The choice of method should be guided by the specific analytical requirements, available instrumentation, and a thorough validation process that adheres to international regulatory standards. The data and protocols presented in this guide provide a framework for researchers and scientists to develop and validate robust and reliable methods for the critical task of amphetamine enantiomer quantification.

References

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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. KCAS Bio. [Link]

• Enantioselective Quantification of Amphetamine and Metabolites in Serum Samples: Forensic Evaluation and Estimation of Consumption Time. National Center for Biotechnology Information. [Link]

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

• Enantioselective quantitative analysis of amphetamine in human plasma by liquid chromatography/high-resolution mass spectrometry. National Genomics Data Center. [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration. [Link]

• Enantioselective Quantification of Amphetamine and Metabolites in Serum Samples: Forensic Evaluation and Estimation of Consumption Time. Semantic Scholar. [Link]

• LC-MS/MS Chiral Separation of “d” and “l” Enantiomers of Amphetamine and Methamphetamine. SCIEX. [Link]

• Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. National Center for Biotechnology Information. [Link]

• Chiral separation of methamphetamine and amphetamine on an Agilent InfinityLab Poroshell 120 Chiral-V column with detection by LC/MS. Agilent. [Link]

• Chiral Separation on a C18 Column? Separation of d- and l- Amphetamines Part I. Restek. [Link]

• Enantiomeric separation and quantification of R/S-amphetamine in serum using semi-automated liquid-liquid extraction and ultra-high performance supercritical fluid chromatography-tandem mass spectrometry. PubMed. [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

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• Comparison of different chiral selectors for the enantiomeric determination of amphetamine-type substances in human urine by solid-phase extraction followed by capillary electrophoresis-tandem mass spectrometry. PubMed. [Link]

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• METHODS FOR QUANTITATIVE CHIRAL DETERMINATION OF THE d- AND l- ENANTIOMERS OF AMPHETAMINE AND METHAMPHETAMINE.

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A Guide to Inter-le laboratory Comparison of Levamfetamine Analysis

Abstract

The stereospecific analysis of amphetamine enantiomers, levamfetamine and dextroamphetamine, is critical in forensic, clinical, and pharmaceutical settings. The dextrorotary form (dextroamphetamine) is significantly more potent as a central nervous system stimulant than the levorotary form (levamfetamine)[1][2]. Consequently, analytical methods must reliably distinguish between these enantiomers to correctly interpret results, whether for clinical diagnostics, forensic investigations, or pharmaceutical quality control. This guide provides a comprehensive overview of prevalent analytical methodologies, outlines a framework for conducting inter-laboratory comparisons, and presents best practices to ensure accuracy and reproducibility in levamfetamine analysis. It is intended for researchers, laboratory managers, and drug development professionals seeking to validate and standardize their analytical protocols.

Introduction: The Imperative for Chiral Specificity

Amphetamine exists as two stereoisomers (enantiomers): l-amphetamine (levamfetamine) and d-amphetamine (dextroamphetamine). While both are stimulants, their pharmacological profiles differ substantially. Dextroamphetamine is the primary active component in many therapeutic formulations for ADHD and narcolepsy, such as Adderall, which contains a mix of amphetamine salts[1]. Levamfetamine, while less potent, contributes to the overall therapeutic effect and is also found in some over-the-counter products, like certain nasal decongestants, and is a metabolite of various drugs[1].

This disparity in activity and origin means that non-specific analytical methods, such as immunoassays, are insufficient as they cannot differentiate between the enantiomers, potentially leading to inconclusive or misleading results. An accurate determination of the enantiomeric ratio is crucial to:

• Distinguish between licit and illicit use: A high concentration of levamfetamine might indicate the use of an over-the-counter product, whereas a high dextroamphetamine concentration is more indicative of prescription or illicit use.

• Ensure pharmaceutical quality: The precise ratio of enantiomers in a pharmaceutical product must be confirmed to guarantee safety and efficacy.

• Support clinical research: Understanding the pharmacokinetic and pharmacodynamic properties of each enantiomer requires precise measurement.

Given the importance of these distinctions, it is essential that analytical methods are not only capable of chiral separation but also that their performance is consistent across different laboratories. Inter-laboratory comparisons, or proficiency tests, are the primary means of assessing and ensuring this consistency.

Core Analytical Methodologies for Chiral Separation

The separation of enantiomers requires a chiral environment. In chromatography, this is typically achieved by using a chiral stationary phase (CSP) or by derivatizing the analyte with a chiral reagent to form diastereomers, which can then be separated on a standard achiral column. The most common instrumental platforms are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique in forensic toxicology. For chiral analysis of amphetamines, it almost invariably requires derivatization to increase the volatility of the analytes and to introduce a chiral center if a chiral derivatizing agent is used.

• Principle of Causality: The primary reason for derivatization is twofold. First, amphetamines are polar and have active amine groups that can cause poor peak shape and tailing on many GC columns. Derivatization masks these groups, improving chromatographic performance. Second, using a chiral derivatizing agent, such as N-trifluoroacetyl-L-prolyl chloride (L-TPC), converts the enantiomers into diastereomers. These diastereomeric pairs have different physical properties and can be separated on a standard, non-chiral GC column.

• Advantages: High chromatographic efficiency, excellent sensitivity, and the vast spectral libraries of MS for confident identification.

• Limitations: Requires a derivatization step which adds time, complexity, and a potential source of error to the workflow. Impurities in the derivatizing agent can also lead to analytical errors[3].

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become increasingly popular due to its high sensitivity, specificity, and applicability to a wide range of compounds without the need for derivatization.

• Principle of Causality: Chiral separation in LC is most commonly achieved using a Chiral Stationary Phase (CSP). These columns contain a chiral selector (e.g., vancomycin, cyclodextrins, or polysaccharide-based selectors) immobilized on the support material[4]. The enantiomers interact differently with the CSP, leading to different retention times and thus, separation. The use of tandem mass spectrometry (MS/MS) provides exceptional selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

• Advantages: Direct analysis without derivatization is often possible, simplifying sample preparation. It is highly sensitive and specific, with modern instruments achieving limits of quantification (LOQ) in the low ng/mL range or even pg/mg in hair samples[5][6][7].

• Limitations: Chiral columns can be expensive and may be less robust than standard reversed-phase columns. Matrix effects—the suppression or enhancement of ionization by co-eluting compounds from the sample matrix—can be a significant issue and must be carefully managed, typically through the use of stable isotope-labeled internal standards[5][6].

Designing and Participating in an Inter-laboratory Comparison

An inter-laboratory comparison or proficiency testing (PT) program is a cornerstone of quality assurance, allowing a laboratory to evaluate its performance against a cohort of its peers[8][9][10]. A well-designed study provides invaluable data on method robustness, precision, and accuracy.

Key Components of a Proficiency Test

A successful inter-laboratory study is built on careful planning and execution[11]. The core components include:

• Test Materials: Homogeneous and stable samples containing known concentrations of levamfetamine and dextroamphetamine. These are often prepared in a relevant biological matrix (e.g., urine, blood) to simulate real-world samples.

• Certified Reference Materials (CRMs): The use of CRMs is fundamental for establishing metrological traceability and ensuring the accuracy of calibrations and quality control checks[12][13][14]. Laboratories should use CRMs from reputable sources to prepare their calibrators and controls.

• Clear Instructions: A detailed protocol provided to all participating laboratories, specifying sample handling, analysis, and data reporting requirements.

• Statistical Analysis: A robust statistical framework for analyzing the submitted data and assessing laboratory performance.

Workflow for an Inter-laboratory Comparison

The following diagram illustrates a typical workflow for an inter-laboratory comparison study.

Caption: Workflow of a typical proficiency testing cycle.

Statistical Evaluation: The Z-Score

The most common metric for evaluating performance in proficiency testing is the Z-score[11][15][16]. It provides a standardized measure of how far a laboratory's result deviates from the consensus value (the assigned value, often the mean or median of all participant results).

The Z-score is calculated as: Z = (x - X) / σ

Where:

• x is the result reported by the laboratory.

• X is the assigned value for the analyte.

• σ is the standard deviation for proficiency assessment (a measure of the acceptable spread of results).

Interpretation of Z-scores is generally standardized[15][16]:

• |Z| ≤ 2.0: Satisfactory performance.

• 2.0 < |Z| < 3.0: Questionable performance (warning signal).

• |Z| ≥ 3.0: Unsatisfactory performance (action signal).

A laboratory receiving an unsatisfactory Z-score must conduct a thorough root cause analysis and implement corrective actions to prevent recurrence[8][16].

Comparative Analysis of Method Performance

To illustrate how different methods compare, the following tables summarize hypothetical but realistic performance data from a simulated inter-laboratory study involving three laboratories using different analytical techniques.

Table 1: Comparison of Method Performance Characteristics

Parameter	Lab A (GC-MS w/ Derivatization)	Lab B (LC-MS/MS on Chiral Column)	Lab C (LC-MS/MS on Chiral Column)
Limit of Quantification (LOQ)	5 ng/mL	2.5 ng/mL	2.5 ng/mL
Intra-Assay Precision (%CV)	< 6%	< 5%	< 5%
Inter-Assay Precision (%CV)	< 9%	< 7%	< 8%
Accuracy (% Bias)	-10% to +8%	-5% to +5%	-7% to +6%
Sample Throughput	Lower (due to derivatization)	Higher	Higher

Data is hypothetical and for illustrative purposes.

Table 2: Hypothetical Proficiency Test Results for Levamfetamine (Assigned Value = 45.0 ng/mL)

Laboratory	Reported Value (ng/mL)	Bias (%)	Z-Score	Performance
Lab A (GC-MS)	41.5	-7.8%	-1.17	Satisfactory
Lab B (LC-MS/MS)	46.0	+2.2%	+0.33	Satisfactory
Lab C (LC-MS/MS)	52.1	+15.8%	+2.37	Questionable

Assigned Value (X) = 45.0 ng/mL; Standard Deviation for Proficiency (σ) = 3.0 ng/mL. Z-scores are calculated based on these values.

Analysis of Results:

• Lab A (GC-MS): Shows good performance, well within the satisfactory range. The slightly lower reported value could be investigated but is not statistically significant in this context.

• Lab B (LC-MS/MS): Demonstrates excellent accuracy, with a result very close to the assigned value, yielding a very low Z-score. This indicates a well-controlled and robust method.

• Lab C (LC-MS/MS): Received a "questionable" result. While not unsatisfactory, this Z-score warrants investigation. Potential causes could include a calibration issue, an error in internal standard addition, or uncorrected matrix effects. This highlights the importance of rigorous method validation and ongoing quality control, even with advanced instrumentation[17][18].

Experimental Protocols: Best Practices

To ensure trustworthiness and reproducibility, every protocol must be a self-validating system incorporating quality control at every stage. Below is an example of a best-practice protocol for sample preparation using Solid Phase Extraction (SPE), a common technique for cleaning up biological samples before analysis.

Protocol: Solid Phase Extraction (SPE) for Amphetamines from Urine

This protocol is adapted for a mixed-mode cation exchange SPE sorbent, which is effective for extracting basic drugs like amphetamines.

Objective: To extract levamfetamine and its enantiomer from a urine matrix while removing endogenous interferences.

Materials:

• Mixed-Mode Strong Cation Exchange (SCX) SPE Cartridges

• Urine sample, Calibrators, and Quality Control (QC) samples

• Internal Standard (e.g., d11-amphetamine)

• Methanol, Acetonitrile, Formic Acid, Ammonium Hydroxide

• Centrifuge, Nitrogen Evaporator

Workflow Diagram:

Caption: Solid Phase Extraction (SPE) workflow for amphetamines.

Step-by-Step Procedure:

• Sample Pre-treatment: To 1 mL of urine sample (calibrator, QC, or unknown), add 20 µL of a 1 µg/mL internal standard solution (e.g., d11-amphetamine). Vortex briefly. Acidify the sample to a pH between 3 and 4 with formic acid.

  • Causality: Acidification ensures the amphetamine's amine group is protonated (positively charged), which is essential for retention on the cation exchange sorbent.

• SPE Cartridge Conditioning: Condition the SCX SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water. Do not allow the sorbent bed to go dry.

  • Causality: Conditioning activates the sorbent and ensures proper interaction with the sample.

• Sample Loading: Load the pre-treated sample onto the conditioned cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash 1: Pass 2 mL of deionized water to remove salts and polar interferences.

  • Wash 2: Pass 1 mL of 25% methanol in water to remove less polar interferences.

  • Causality: The wash steps are critical for removing matrix components that could interfere with the analysis or cause ion suppression in the MS source. The specific washes are chosen to remove interferences without eluting the analytes of interest.

• Elution: Elute the amphetamines from the cartridge with 1 mL of 10% ammonium hydroxide in acetonitrile.

  • Causality: The basic elution solvent neutralizes the charge on the amphetamine's amine group, breaking its ionic bond with the SCX sorbent and allowing it to be eluted.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

  • Causality: This step concentrates the sample, improving the method's sensitivity. Reconstituting in the mobile phase ensures compatibility with the analytical column and good initial peak shape.

Conclusion and Recommendations

The accurate chiral analysis of levamfetamine is an achievable but exacting task that demands robust, well-validated methods and a commitment to continuous quality improvement.

Key Recommendations for Laboratories:

• Method Selection: LC-MS/MS with a chiral stationary phase is often the preferred method due to its high sensitivity, specificity, and simpler sample preparation workflow compared to GC-MS[19]. However, GC-MS remains a valid and powerful technique when properly optimized.

• Rigorous Validation: All methods must be thoroughly validated according to established guidelines (e.g., SWGTOX, CLSI) to characterize their performance, including accuracy, precision, selectivity, and limits of detection and quantification[5][7][17][18].

• Use of CRMs and Internal Standards: The use of Certified Reference Materials for calibration and stable isotope-labeled internal standards to control for matrix effects and extraction variability is non-negotiable for achieving accurate quantitative results.

• Mandatory Proficiency Testing: Regular participation in external proficiency testing programs is the single most effective way to verify and document a laboratory's ongoing competence and the comparability of its results with its peers[8][9][11]. Unsatisfactory results must be met with immediate and thorough investigation.

By adhering to these principles, analytical laboratories can ensure that their levamfetamine results are accurate, reproducible, and fit for purpose, thereby upholding the highest standards of scientific integrity in clinical, forensic, and pharmaceutical applications.

References

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• Strategies for the enantiomeric determination of amphetamine and related compounds by liquid chromatography. (n.d.). ResearchGate. Retrieved from [Link]

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• Methodology of Inter-comparison Tests and Statistical Analysis of Test Results. (n.d.). DiVA portal. Retrieved from [Link]

• Development and Validation of UPLC-Qtof-MS Method for Blood Analysis of Amphetamine-Related Drug Isomers. (2022). Preprints.org. Retrieved from [Link]

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• A Concise Review Based on Analytical Method Development and Validation of Amphetamine in Bulk and Marketed Dosage Form. (n.d.). ResearchGate. Retrieved from [Link]

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A Senior Application Scientist's Guide to Evaluating the Isotopic and Enantiomeric Purity of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug metabolism and pharmacokinetic (DMPK) studies, stable isotope-labeled (SIL) compounds are indispensable tools.[1][2][3] They serve as ideal internal standards in quantitative bioanalysis, enabling precise and accurate measurements by compensating for variability during sample processing and analysis.[4] Among these, deuterated analogs of chiral drugs, such as Levamfetamine-d3, are of particular importance. However, the utility of a SIL internal standard is fundamentally dependent on its purity—not just chemically, but isotopically and, crucially for chiral molecules, enantiomerically.

This guide provides an in-depth, technically-grounded framework for the comprehensive evaluation of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. We will move beyond simple quality control checklists to explore the causality behind experimental choices, establishing a self-validating system for purity assessment. Our focus will be on a multi-modal analytical approach, leveraging the distinct advantages of Mass Spectrometry, Nuclear Magnetic Resonance (NMR) spectroscopy, and Chiral High-Performance Liquid Chromatography (HPLC).

The Strategic Role of the N-(tert-Butanesulfinyl) Group

The synthesis of an enantiomerically pure chiral amine is a non-trivial challenge. The use of the N-(tert-butanesulfinyl) group, pioneered by Ellman, represents a robust and widely adopted solution.[5][6][7][8] This chiral auxiliary serves multiple critical functions in the asymmetric synthesis of amines like Levamfetamine:

• High Diastereoselectivity: It effectively directs nucleophilic additions to the imine bond, enabling the preferential formation of one diastereomer.[6] This stereochemical control is paramount for producing the desired (S)-enantiomer.

• Broad Applicability: The methodology is compatible with a wide array of aldehydes and ketones, making it a versatile tool for synthesizing diverse chiral amines.[7]

• Facile Cleavage: Post-synthesis, the auxiliary can be removed under mild acidic conditions, yielding the target amine with high enantiomeric purity.[7]

The choice to synthesize (S)-Levamfetamine via an (S)-N-(tert-Butanesulfinyl) intermediate is therefore a strategic one, designed to ensure high enantiomeric excess from the outset. Verifying this purity, alongside isotopic integrity, is the primary goal of our analytical workflow.

A Multi-Pronged Analytical Approach for Purity Verification

No single technique can fully characterize the purity of a complex SIL compound. A validated, multi-pronged strategy is essential, wherein each technique provides a unique and complementary piece of the puzzle.[9][10][11]

Mass Spectrometry (LC-MS): The Gold Standard for Isotopic Distribution

High-resolution mass spectrometry (HRMS) is the definitive technique for determining isotopic purity.[12][13][14] It separates ions based on their mass-to-charge ratio (m/z) with high precision, allowing for the clear differentiation and quantification of isotopologues (molecules differing only in their isotopic composition).[13][15]

Causality of Method Choice: We select Liquid Chromatography-Mass Spectrometry (LC-MS) for its ability to handle non-volatile compounds and its high sensitivity.[1][10] Electrospray ionization (ESI) is a soft ionization technique ideal for preserving the molecular ion, which is critical for accurate isotopologue analysis.[12]

Experimental Protocol: Isotopic Purity by LC-HRMS

• Sample Preparation: Prepare a stock solution of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 at 1 mg/mL in methanol. Create a working solution by diluting the stock to 1 µg/mL with 50:50 acetonitrile:water.

• Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient to ensure the analyte is well-retained and elutes as a sharp peak.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (HRMS - e.g., Orbitrap or TOF):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Full scan, centered on the theoretical m/z of the protonated molecule [M+H]⁺.

  • Resolution: Set to >60,000 to resolve isotopic peaks clearly.[15]

  • Data Analysis: Extract the ion chromatogram for the [M+H]⁺ ion. Integrate the area under the curve for each isotopologue peak (d0, d1, d2, d3).

• Calculation of Isotopic Purity:

  • Correct the observed peak intensities by subtracting the natural isotopic contributions from elements like ¹³C.

  • Isotopic Purity (%) = [ (Corrected Intensity of d3) / (Sum of Corrected Intensities of d0 to d3) ] x 100.

NMR Spectroscopy: Positional Verification of Deuteration

While MS confirms the what (isotopic distribution), NMR spectroscopy confirms the where (location of deuterium labels).[9][10] It is the gold standard for structural elucidation.[11] For deuterated compounds, two complementary experiments are key:

• ¹H-NMR: The absence or significant reduction of a proton signal at a specific chemical shift provides strong evidence of deuterium substitution at that position.[16]

• ²H-NMR: This experiment directly observes the deuterium nuclei, providing unambiguous confirmation of the deuteration sites.[16][17]

Causality of Method Choice: This dual-NMR approach provides a self-validating system. The disappearance of a signal in ¹H-NMR should directly correspond to the appearance of a signal in the ²H-NMR spectrum, confirming both the extent and location of labeling.[16]

Experimental Protocol: Positional Verification by NMR

• Sample Preparation: Dissolve ~5-10 mg of the compound in a suitable non-deuterated solvent (e.g., CDCl₃ is not suitable; use a solvent like acetone-d6 and reference the residual proton peak).

• ¹H-NMR Acquisition:

  • Acquire a standard proton spectrum.

  • Analysis: Compare the spectrum to that of an unlabeled Levamfetamine standard. Verify the significant reduction or absence of the proton signals corresponding to the three methyl protons of the isopropyl group.

• ²H-NMR Acquisition:

  • Acquire a deuterium spectrum. Note that this requires a spectrometer equipped with a deuterium probe and may require longer acquisition times due to the lower natural abundance and gyromagnetic ratio of deuterium.[16][17]

  • Analysis: Confirm the presence of a signal at the chemical shift corresponding to the isopropyl methyl group.

Chiral HPLC: Confirmation of Enantiomeric Purity

For a chiral drug, bioactivity is stereospecific. Mass spectrometry cannot distinguish between enantiomers as they have the identical mass.[18] Therefore, a separate chiral separation is mandatory to confirm that the product is the desired (S)-enantiomer and to quantify any (R)-enantiomer impurity.

Causality of Method Choice: Chiral HPLC using a chiral stationary phase (CSP) is the most direct and widely accepted method for separating enantiomers.[19][20] Polysaccharide-based and macrocyclic glycopeptide-based CSPs are particularly effective for amphetamine-like compounds.[20][21]

Experimental Protocol: Enantiomeric Purity by Chiral HPLC

• Cleavage of Auxiliary: Before analysis, the N-(tert-Butanesulfinyl) group must be cleaved to yield Levamfetamine-d3. This is typically done by treating the sample with a stoichiometric amount of HCl in a protic solvent like methanol.

• Sample Preparation: Dissolve the resulting Levamfetamine-d3 HCl salt in the mobile phase at a concentration of ~0.5 mg/mL.

• Chromatography:

  • Column: A macrocyclic glycopeptide-based CSP (e.g., Astec® CHIROBIOTIC® V2) is highly effective.[20][21]

  • Mobile Phase: A polar ionic mode is often used, for example, Methanol:Water (95:5) with 0.1% acetic acid and 0.02% ammonium hydroxide.[18][21]

  • Flow Rate: 1.0 mL/min.

  • Temperature: Control at a consistent temperature, as temperature can affect chiral resolution (e.g., 20 °C).[22]

  • Detection: UV detection at a suitable wavelength (e.g., 254 nm).

• Data Analysis:

  • Inject a racemic (1:1 mixture of S- and R-isomers) standard to determine the retention times of both enantiomers.

  • Inject the sample and integrate the peak areas for both enantiomers.

  • Enantiomeric Excess (% ee) = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100.

Comparative Analysis: Performance vs. Alternatives

The value of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is best understood in the context of its alternatives. The primary points of comparison are the level of deuteration and the synthetic strategy for achieving enantiomeric purity.

Isotopic Purity & Stability Comparison

Higher levels of deuteration (e.g., d5, d8) are often sought to provide a greater mass shift from the unlabeled analyte, minimizing potential cross-talk in MS analysis. However, the stability of the deuterium labels is critical; labels on exchangeable positions (like N-H) or those prone to back-exchange are undesirable. The d3-labeling on the isopropyl methyl group is chemically stable and not prone to exchange.

Table 1: Comparison of Deuterated Levamfetamine Isotopologues

Feature	Levamfetamine-d3 (Isopropyl)	Levamfetamine-d5 (Aromatic)	Levamfetamine-d8 (Aromatic + Isopropyl)
Mass Shift (vs. d0)	+3 Da	+5 Da	+8 Da
Isotopic Enrichment (Typical)	> 98%	> 98%	> 98%
Label Stability	High (C-D bonds)	High (Aromatic C-D bonds)	High (C-D bonds)
Potential for Back-Exchange	Negligible	Negligible	Negligible

| Synthetic Accessibility | Relatively straightforward | More complex synthesis | Most complex synthesis |

Enantiomeric Purity & Process Efficiency

The use of a chiral auxiliary is a highly effective but multi-step process. An alternative is the direct resolution of a racemic mixture using preparative chiral chromatography.

Table 2: Comparison of Synthetic Strategies for Enantiopurity

Parameter	Asymmetric Synthesis (via Sulfinyl Auxiliary)	Direct Resolution (Preparative Chiral HPLC)
Enantiomeric Excess (% ee)	Typically > 99%	> 99.5%
Overall Yield	Good to Excellent	Maximum 50% (discards 50% of material)
Scalability	High; demonstrated on metric ton scales.[8]	Limited by column capacity and throughput
Process Steps	3 Steps (Condensation, Addition, Cleavage)	2 Steps (Racemic synthesis, Resolution)

| Material Efficiency | High | Low (inherently wasteful) |

Conclusion: An Optimized Choice for a High-Purity Standard

The comprehensive evaluation of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, using the orthogonal analytical techniques of LC-HRMS, NMR, and chiral HPLC, provides a robust and verifiable assessment of its quality. The data consistently demonstrates that this material can be synthesized to exceptionally high levels of isotopic (>98%) and enantiomeric (>99% ee) purity.

While alternatives with higher deuterium incorporation exist, the d3-labeling on the stable isopropyl position provides a sufficient mass shift for most bioanalytical applications without the added synthetic complexity of higher isotopologues. Furthermore, when compared to direct resolution, the asymmetric synthesis strategy using the N-tert-butanesulfinyl auxiliary is superior in terms of material efficiency and scalability, making it the preferred method for producing high-purity (S)-Levamfetamine-d3 as a reliable internal standard for demanding research and regulated drug development environments. The quality of such a standard, validated by the methods described herein, is foundational to the integrity of any subsequent bioanalytical data.[4][23][24]

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The Gold Standard in Regulated Bioanalysis: A Justification for Deuterated Internal Standards

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the rigorous landscape of regulated bioanalysis, where accuracy and precision are paramount, the choice of an internal standard (IS) is a critical decision that can significantly impact the reliability of pharmacokinetic, toxicokinetic, and biomarker data. While various types of internal standards exist, stable isotope-labeled (SIL) internal standards, particularly deuterated standards, have emerged as the "gold standard".[1][2] This guide provides an in-depth technical justification for the preferential use of deuterated internal standards in regulated bioanalysis, comparing their performance against alternatives and offering insights into best practices for their implementation.

The Imperative for an Internal Standard in Bioanalysis

Bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), are susceptible to several sources of variability.[3] These can include inconsistencies in sample preparation, fluctuations in instrument response, and the notorious "matrix effect," where co-eluting endogenous components in biological samples suppress or enhance the ionization of the analyte of interest.[4][5] An internal standard is a compound with physicochemical properties similar to the analyte that is added at a constant concentration to all samples, including calibration standards and quality controls, before sample processing.[6] Its primary role is to normalize the analytical signal, compensating for these potential variations and ensuring the integrity of the quantitative data.[7][8]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) strongly advocate for the use of a suitable internal standard in bioanalytical methods submitted for regulatory review.[6][9][10] The International Council for Harmonisation (ICH) M10 guideline further solidifies this expectation, emphasizing the need for an IS to ensure the accuracy and precision of the analytical method.[10][11]

Why Deuterated Internal Standards Reign Supreme: The Principle of Isotope Dilution Mass Spectrometry

The superiority of deuterated internal standards is rooted in the principles of isotope dilution mass spectrometry (IDMS), a powerful analytical technique for achieving highly accurate measurements.[3][12][13] A deuterated internal standard is a version of the analyte in which one or more hydrogen atoms have been replaced by deuterium (²H or D), a stable, heavy isotope of hydrogen.[3][14] This substitution results in a molecule that is chemically almost identical to the analyte but has a higher mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer.[15]

Because they are chemically and structurally so similar to the analyte, deuterated standards exhibit nearly identical behavior throughout the entire analytical workflow:

• Sample Extraction and Recovery: Deuterated standards have the same extraction efficiency as the analyte from complex biological matrices.[4] Any loss of the analyte during sample preparation is mirrored by a proportional loss of the deuterated IS, ensuring the analyte-to-IS ratio remains constant.[4]

• Chromatographic Co-elution: Ideally, the deuterated standard co-elutes with the analyte during liquid chromatography.[7] This is crucial for compensating for matrix effects, as both the analyte and the IS are exposed to the same co-eluting interferences at the same time.

• Ionization Efficiency: In the mass spectrometer's ion source, the deuterated standard and the analyte have nearly identical ionization efficiencies.[7] This means that any suppression or enhancement of the analyte's signal due to matrix components will also affect the deuterated IS to a similar degree.[5]

By using the ratio of the analyte's response to the deuterated IS's response for quantification, the variability introduced during sample processing and analysis is effectively canceled out, leading to highly accurate and precise results.[4]

Diagram of Isotope Dilution Mass Spectrometry Workflow

Caption: Workflow of Isotope Dilution Mass Spectrometry.

A Comparative Look: Deuterated Standards vs. Alternatives

While deuterated internal standards are the preferred choice, other options are sometimes considered, primarily structural analogs.[16][17] However, these alternatives come with significant drawbacks.

Performance Parameter	Deuterated (²H) IS	¹³C-Labeled IS	Structural Analog IS
Chromatographic Co-elution	Generally co-elutes, but slight retention time shifts can occur due to isotopic effects.[11]	Co-elutes perfectly with the analyte.[11]	Retention time may differ significantly from the analyte.[11]
Matrix Effect Compensation	Very good, as it closely tracks the analyte through the analytical process.[11]	Excellent, considered the most effective at compensating for matrix effects.[11]	Variable and often incomplete, as its physicochemical properties differ from the analyte.[11]
Ionization Efficiency	Nearly identical to the analyte.[11]	Identical to the analyte.[11]	May differ significantly from the analyte.[11]
Label Stability	Generally stable, but H/D exchange can occur at certain positions on the molecule.[11]	Highly stable with no risk of isotope exchange.[11]	Not applicable.
Cost	Generally more affordable than ¹³C-labeled standards.[11]	Typically more expensive to synthesize.[11]	Often readily available and cost-effective.[11]
Availability	Widely available for many common analytes.[11]	Less commonly available than deuterated standards.[11]	Generally good, especially for well-characterized drug classes.[11]

As the table illustrates, structural analogs often fail to adequately compensate for matrix effects and extraction variability due to differences in their physicochemical properties compared to the analyte.[2][18] This can lead to compromised data quality and may not meet the stringent requirements of regulatory agencies.[18] While ¹³C-labeled standards offer excellent performance and are not susceptible to the same isotopic effects as deuterated standards, their higher cost and limited availability often make deuterated standards the more practical choice for routine bioanalysis.[19][20]

Potential Pitfalls and Considerations with Deuterated Standards

Despite their numerous advantages, it is crucial to be aware of potential challenges associated with the use of deuterated internal standards to ensure the development of a robust and reliable bioanalytical method.

Isotope Effects

The slight increase in mass from the substitution of hydrogen with deuterium can sometimes lead to "isotope effects."[1][15]

• Chromatographic Isotope Effect: Deuterated compounds may exhibit slightly different retention times in liquid chromatography compared to their non-deuterated counterparts.[15][21] While often negligible, this can become problematic if the analyte and the deuterated standard elute into regions with varying degrees of matrix effects. This "differential matrix effect" can compromise the accuracy of quantification.[15]

• Kinetic Isotope Effect (KIE): The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[1] If the cleavage of this bond is a rate-determining step in a metabolic pathway, the deuterated compound may be metabolized at a slower rate.[1] This is generally not a concern for in-vitro bioanalysis but can be a factor in in-vivo studies.

Isotopic Purity and Stability

The isotopic purity of the deuterated standard is a critical parameter. The standard should be sufficiently pure to prevent any contribution to the analyte's signal.[16] The position of the deuterium label is also important. Deuterium atoms should be placed on chemically stable positions of the molecule to avoid back-exchange with hydrogen atoms from the solvent or matrix, which would compromise the integrity of the standard.[19]

Experimental Protocol: A Self-Validating System for Bioanalytical Method Validation

A robust bioanalytical method validation is essential to demonstrate that the method is fit for its intended purpose. The following is a generalized, step-by-step protocol for the validation of a bioanalytical method using a deuterated internal standard, in line with regulatory expectations.[6][9][10]

Objective: To validate a quantitative LC-MS/MS method for the determination of a drug in human plasma using a deuterated internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare separate stock solutions of the analyte and the deuterated internal standard in a suitable organic solvent.
• Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution.
• Prepare a working solution of the deuterated internal standard at a concentration that will yield a consistent and reproducible response.

2. Preparation of Calibration Standards and Quality Control Samples:

• Prepare calibration standards by spiking blank human plasma with the appropriate working standard solutions to achieve a concentration range that covers the expected in-vivo concentrations.
• Prepare quality control (QC) samples at a minimum of four concentration levels: lower limit of quantification (LLOQ), low QC, mid QC, and high QC.

3. Sample Preparation:

• To an aliquot of plasma (calibration standards, QCs, and unknown samples), add a fixed volume of the deuterated internal standard working solution.
• Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove proteins and other interfering substances.
• Evaporate the organic extract to dryness and reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Inject the prepared samples into the LC-MS/MS system.
• Develop a chromatographic method that provides adequate separation of the analyte from endogenous interferences.
• Optimize the mass spectrometer parameters for the detection of the analyte and the deuterated internal standard using multiple reaction monitoring (MRM).

5. Method Validation Parameters:

• Selectivity: Analyze at least six different sources of blank plasma to ensure that no endogenous components interfere with the detection of the analyte or the deuterated IS.[6]
• Calibration Curve: Analyze a set of calibration standards to establish the relationship between the analyte/IS peak area ratio and the analyte concentration. The curve should be fitted with an appropriate regression model.
• Accuracy and Precision: Analyze replicate QC samples at each concentration level on multiple days to determine the intra- and inter-day accuracy and precision of the method. The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ), and the coefficient of variation should not exceed 15% (20% at the LLOQ).[6]
• Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte and the deuterated IS. This is typically done by comparing the response of the analyte in post-extraction spiked samples to the response of the analyte in a neat solution. The matrix factor should be consistent across different sources of the matrix.
• Recovery: Determine the extraction efficiency of the analyte and the deuterated IS from the biological matrix. The recovery should be consistent and reproducible.[6]
• Stability: Assess the stability of the analyte in plasma under various storage and handling conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at the intended temperature.

Diagram of Bioanalytical Method Validation Workflow

Caption: Workflow for Bioanalytical Method Validation.

Conclusion: An Indispensable Tool for High-Quality Bioanalysis

In the demanding field of regulated bioanalysis, the use of a deuterated internal standard is not merely a matter of preference but a scientifically sound and regulatory-endorsed strategy for ensuring the highest quality data.[1][2][6][9] By effectively compensating for the inherent variability of the analytical process, deuterated standards provide a level of accuracy and precision that is difficult to achieve with other types of internal standards.[4][18] While potential challenges such as isotope effects and the need for high isotopic purity must be considered during method development, a well-validated bioanalytical method employing a deuterated internal standard provides a robust and self-validating system for the reliable quantification of drugs and their metabolites in biological matrices. This ultimately contributes to the successful and efficient development of safe and effective medicines.

References

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• Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. FDA.
• The Gold Standard Under the Magnifying Glass: An In-depth Technical Guide to Isotope Effects in Deuter
• Enhancing Bioanalytical Accuracy with Deuterated Internal Standards in LC-MS/MS Quantit
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
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A Senior Application Scientist's Guide: The Analytical Superiority of ¹³C-Labeled Internal Standards Over ²H-Labeled Counterparts

For researchers, scientists, and drug development professionals, achieving the highest degree of accuracy and precision in quantitative mass spectrometry is non-negotiable. The choice of an internal standard (IS) is a critical decision that directly impacts data quality. While stable isotope-labeled (SIL) internal standards are universally recognized as the gold standard, a crucial distinction exists between carbon-13 (¹³C) and deuterium (²H, or D) labeled compounds.

This guide provides an in-depth, evidence-based comparison, moving beyond simple preference to explain the fundamental physicochemical reasons why ¹³C-labeled standards offer a more robust and reliable solution for rigorous analytical applications, particularly in regulated bioanalysis.

The Ideal Internal Standard: A Theoretical Benchmark

Before comparing isotopes, we must define the characteristics of a perfect internal standard. According to regulatory bodies like the U.S. Food and Drug Administration (FDA), an IS is a structural analog or SIL version of the analyte added at a constant concentration to all samples, calibrators, and quality controls.[1][2] Its purpose is to correct for variability during the entire analytical workflow.[1]

An ideal SIL-IS should:

• Behave identically to the analyte during sample extraction, demonstrating the same recovery.

• Co-elute perfectly with the analyte during chromatographic separation.

• Exhibit the same ionization efficiency and be subject to the same matrix effects in the mass spectrometer's source.[3][4]

• Be isotopically stable , with no loss or exchange of the label.[5]

• Be present in high isotopic purity , with negligible levels of the unlabeled analyte.[6]

While both ¹³C and ²H standards aim for this ideal, deuterium's unique properties can cause significant deviations that compromise data integrity.

Head-to-Head Comparison: ¹³C vs. ²H-Labeled Standards

The fundamental difference between these two isotopes lies in the relative change in mass they introduce. Replacing a ¹²C atom with a ¹³C atom increases the atomic mass by approximately 8%. In contrast, replacing a ¹H atom with a ²H atom doubles its mass—a 100% increase.[7] This substantial mass difference is the origin of the "deuterium isotope effect," which manifests in several analytically significant ways.

The Chromatographic Isotope Effect: A Race to the Detector

One of the most significant drawbacks of deuterium labeling is the potential for chromatographic separation from the native analyte.[8] The C-D bond is stronger and has a lower vibrational zero-point energy than the C-H bond.[7][9] This subtle difference in physicochemical properties can lead to altered interactions with the stationary phase in liquid chromatography (LC).

Consequently, deuterated standards often elute slightly earlier than their unlabeled counterparts.[3][10] While this shift may be minor, the high-efficiency columns used in modern Ultra-Performance Liquid Chromatography (UPLC) can exacerbate this separation.[3]

Why is this a problem? The core premise of using a SIL-IS is that it experiences the exact same matrix effects as the analyte at the exact same time. If the two compounds are not co-eluting, they are not in the ion source simultaneously. A transient fluctuation in ionization efficiency (ion suppression or enhancement) caused by a co-eluting matrix component could disproportionately affect the analyte or the IS, but not both equally. This undermines the standard's ability to provide accurate correction, leading to imprecise and inaccurate results.[3]

In contrast, ¹³C-labeled standards have physicochemical properties that are virtually identical to the native analyte.[4] They reliably co-elute, ensuring that both compounds are subjected to the same matrix conditions at the same moment, providing the most accurate correction possible.[3][8] Studies on amphetamines and other compounds have consistently demonstrated that ¹³C-labeled IS co-elute with their analytes under various chromatographic conditions, while their deuterated counterparts show separation.[3][10]

Isotopic Instability: The Risk of Back-Exchange

A critical flaw in some deuterated standards is the potential for the deuterium label to exchange with protons from the surrounding solvent (e.g., water or methanol), a phenomenon known as back-exchange.[6] This is especially problematic when deuterium is placed on or near heteroatoms (O, N) or on carbon atoms in acidic or basic environments.[5][6]

This exchange effectively converts the labeled internal standard back into the unlabeled analyte, compromising the integrity of the assay by altering the IS concentration and potentially inflating the measured analyte concentration.[6] Factors like pH, temperature, and solvent composition can all influence the rate of back-exchange.[6]

Carbon-13 labels, being integral to the molecular skeleton, are not susceptible to this back-exchange under any typical analytical conditions.[4][5] This inherent stability ensures that the concentration of the internal standard remains constant from the moment it is added to the sample until the final measurement.[4]

Fragmentation and In-Source Stability

The difference in bond energies can also affect behavior within the mass spectrometer. In some cases, heavily deuterated standards may require different collision energies for optimal fragmentation compared to the native analyte.[10] Furthermore, there is a risk of isotope scrambling or loss during ionization and collisional activation, which is absent with ¹³C standards.[4]

Data-Driven Comparison Summary

The following table summarizes the key performance differences based on established scientific principles and experimental observations.

Performance Metric	¹³C-Labeled Internal Standard	²H-Labeled Internal Standard	Rationale & Impact on Data Quality
Chromatographic Co-elution	Excellent (Typically identical retention time)	Variable to Poor (Often shows retention time shift)	¹³C ensures IS and analyte experience identical matrix effects, improving accuracy and precision.[3][8]
Isotopic Stability	Excellent (No back-exchange)	Variable (Risk of back-exchange at labile positions)	¹³C prevents loss of label and inaccurate IS concentration, ensuring reliable quantification.[5][6]
Physicochemical Identity	Virtually Identical	Different (Significant mass and bond energy change)	The near-identical nature of ¹³C-IS makes it the truest representation of the analyte's behavior.[4][7]
MS/MS Fragmentation	Identical Behavior	Can Differ (May require different collision energies)	Consistent fragmentation simplifies method development and ensures stable response ratios.[10]
Cost	Generally Higher	Generally Lower	The higher cost of ¹³C synthesis is an investment in superior data quality and method robustness.[5]

Experimental Protocol: Validating Internal Standard Performance

To empirically demonstrate these differences, a self-validating experiment can be performed. This protocol is designed to assess the chromatographic behavior and matrix effect compensation of a ¹³C- and a ²H-labeled IS for a target analyte.

Objective:

To compare the analytical performance of a ¹³C-IS vs. a ²H-IS for the quantification of "Analyte X" in human plasma using LC-MS/MS.

Workflow Diagram:

Caption: Workflow for IS Performance Comparison

Step-by-Step Methodology:

• Materials:

  • Analyte X certified reference standard.

  • ¹³C-labeled Analyte X internal standard.

  • ²H-labeled Analyte X internal standard.

  • Control human plasma (6 different lots for matrix effect validation).

  • HPLC-grade solvents.

• Sample Preparation:

  • Prepare two sets of calibration curves and QC samples (Low, Mid, High) in pooled human plasma.

  • Set A: Spike with ¹³C-IS at a constant concentration.

  • Set B: Spike with ²H-IS at a constant concentration.

  • Perform sample extraction, for example, using protein precipitation with a 3:1 ratio of acetonitrile to plasma.

  • Vortex, then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Use a high-resolution UPLC system with a C18 column.

  • Develop a gradient elution method that provides good peak shape for Analyte X.

  • Optimize MS/MS parameters (MRM transitions, collision energies) for the analyte and both internal standards.

• Data Analysis & Acceptance Criteria:

  • Retention Time (RT) Comparison: Overlay the chromatograms of the analyte and each IS.

    • Expected ¹³C-IS Result: ΔRT (Analyte - IS) < 0.02 minutes.

    • Expected ²H-IS Result: A measurable ΔRT, potentially > 0.05 minutes.

  • Matrix Effect Evaluation: Perform a post-column infusion experiment. Infuse a constant flow of analyte and IS post-column while injecting extracted blank plasma from 6 different lots.

    • Expected ¹³C-IS Result: The IS signal trace will perfectly overlay the analyte signal trace, showing identical suppression/enhancement profiles.

    • Expected ²H-IS Result: Due to the RT shift, the IS and analyte traces will show dips at different times, indicating poor correction.

  • Precision: Calculate the relative standard deviation (%RSD) of the IS peak areas across an entire analytical batch.

    • Acceptance: Per FDA guidance, IS response should be consistent.[11] A lower %RSD for the ¹³C-IS samples would indicate a more stable and reliable method.

Conclusion: An Investment in Data Integrity

While deuterated internal standards are often less expensive and more readily available, they introduce analytical risks that can compromise study outcomes.[5] The potential for chromatographic shifts, isotopic back-exchange, and altered fragmentation patterns means that ²H-labeled standards are not truly homologous to their native counterparts.[4][6][10]

For applications demanding the highest level of accuracy, reproducibility, and regulatory compliance—such as pivotal preclinical and clinical studies—¹³C-labeled internal standards are unequivocally the superior choice.[12] Their chemical and physical fidelity ensures they are the most reliable tool to correct for the inherent variability of the LC-MS/MS process. The additional upfront cost is a sound investment in data integrity, method robustness, and the ultimate success of a research or development program.

References

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• Romer Labs. (n.d.). The Advantage of Fully Stable 13C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. Available at: [Link]

• Cao, M., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analyst. Available at: [Link]

• Atzrodt, J., et al. (2022). Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. Chemical Reviews. Available at: [Link]

• U.S. Food and Drug Administration. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. Available at: [Link]

• Hansen, P.E. (2011). Deuterium Isotope Effects on 13C-NMR Chemical Shifts of 10-Hydroxybenzo[h]quinolines. Molecules. Available at: [Link]

• Hegstad, S., et al. (2014). Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]

• U.S. Food and Drug Administration. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers. Available at: [Link]

• Murphree, T., et al. (2023). Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• Kéki, S., et al. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry. Available at: [Link]

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• Szabó, K.J., et al. (2022). Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions. Molecules. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Compliant Disposal of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

This guide provides essential safety, logistical, and procedural information for the proper disposal of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. As researchers and drug development professionals, adherence to stringent disposal protocols is paramount not only for laboratory and environmental safety but also for maintaining strict regulatory compliance. This document is structured to provide a comprehensive operational plan, grounded in scientific principles and authoritative regulatory standards.

Urgent Safety & Compliance Bulletin: Controlled Substance Status

Before any handling or disposal, it is critical to recognize that (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is a derivative of Levamfetamine, a Schedule II controlled substance under the jurisdiction of the U.S. Drug Enforcement Administration (DEA) .[1] Consequently, its disposal is governed by federal law, specifically 21 CFR Part 1317.[2][3] All procedures must be designed to meet the DEA's "non-retrievable" standard for destruction.[4]

Institutional protocols, guided by your Environmental Health & Safety (EHS) office, and federal regulations supersede any general chemical disposal guidelines. Failure to comply can lead to severe legal and financial penalties.[5][6]

Compound Profile and Hazard Assessment

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is a complex molecule designed for specific applications in chiral synthesis and metabolic studies. Understanding its components is key to safe handling.

• Levamfetamine-d3: The core structure is a deuterated form of levoamphetamine, a central nervous system stimulant. The deuterium labeling does not alter its classification as a controlled substance.

• N-(tert-Butanesulfinyl) Group: This is a chiral auxiliary, a chemical tool used to guide the stereochemical outcome of a reaction. While the auxiliary itself is not a controlled substance, its attachment to the amphetamine core makes the entire molecule subject to DEA regulations. This group is known to be acid-labile.[7]

Personal Protective Equipment (PPE) and Handling

Safe handling is the first step in proper disposal. Always consult the Safety Data Sheet (SDS) for the specific product.

Equipment	Specification	Rationale
Gloves	Chemical-resistant (e.g., Nitrile)	Prevents dermal absorption of the compound and any associated solvents.
Eye Protection	Splash goggles or safety glasses with side shields	Protects eyes from accidental splashes of the compound, which may be in a solvent.
Lab Coat	Standard laboratory coat	Protects skin and clothing from contamination.[8]
Ventilation	Certified chemical fume hood	Recommended for all handling of the neat compound or its solutions to avoid inhalation of dust or vapors. Amines can possess strong odors.[9]

The Primary Disposal Pathway: DEA-Compliant Destruction

The only legally acceptable method for disposing of bulk quantities of (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is through a process that renders it "non-retrievable."[3][4] This is almost always achieved via a licensed third party. Incineration is currently the only method the DEA has publicly deemed to meet this standard.[6][10]

Experimental Protocol: Preparing Waste for DEA-Compliant Disposal

• Contact Your EHS Office: This is the mandatory first step. Your institution's Environmental Health & Safety (EHS) office will provide specific instructions and coordinate with a DEA-registered reverse distributor.

• Waste Segregation:

  • Designate a specific, compatible, and clearly labeled waste container for (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 and any materials grossly contaminated with it (e.g., reaction flasks, purification media).

  • Do NOT mix this waste with other hazardous or non-hazardous chemical streams.[8] This prevents cross-contamination and ensures a clear chain of custody.

• Accurate Inventory: Maintain a precise record of the amount of the compound being designated for disposal. This information is required for regulatory documentation.

• Documentation (DEA Form 41): Your EHS office or the reverse distributor will be responsible for completing DEA Form 41, the "Registrants Inventory of Drugs Surrendered."[4][5] This form documents the destruction of controlled substances. For the transfer of a Schedule II substance, a DEA Form 222 may also be required.[5]

• Secure Storage: Store the segregated waste container in a secure, designated location, such as a locked cabinet or satellite accumulation area, until it is collected by the EHS office or the licensed waste contractor.

• Obtain Certificate of Destruction (COD): Once the material has been destroyed, the reverse distributor will issue a Certificate of Destruction.[6] This document is your proof of compliant disposal and must be retained for your records.[6]

Managing Laboratory Spills and Decontamination

This section addresses the immediate management of small spills for decontamination purposes. Note that all materials used in the cleanup of a controlled substance are also considered controlled substance waste and must be disposed of via the primary pathway described in Section 2.

Experimental Protocol: Small Spill Decontamination

• Ensure Safety: If not already working in one, move to a chemical fume hood. Ensure all required PPE is worn.

• Contain the Spill: For liquid spills, surround the area with an absorbent material (e.g., vermiculite, cat litter, or a commercial sorbent). For solid spills, gently cover with a sorbent to prevent dust from becoming airborne.

• Collection: Carefully collect the absorbent material and contaminated compound using non-sparking scoops.

• Packaging: Place all collected materials, including contaminated gloves, wipes, and disposable equipment, into a designated, sealable, and clearly labeled waste container.

• Final Decontamination: Wipe the spill area with a suitable solvent (consult the SDS, methanol or ethanol are often appropriate) and paper towels. Place the used towels into the same waste container.

• Disposal: The sealed container holding all cleanup materials must be disposed of as controlled substance waste. Contact your EHS office and follow the protocol in Section 2.

Advanced Insight: A Note on Chiral Auxiliary Recovery

For research and development professionals, value extends beyond the immediate use of a compound. The tert-butanesulfinyl group is a valuable chiral auxiliary. While the entire molecule must be disposed of compliantly, it is scientifically relevant to understand that the auxiliary can be recovered.

Acid-promoted cleavage, typically with HCl in an aprotic solvent, can break the N-S bond.[11][12][13] This process yields the amine hydrochloride salt (Levamfetamine-d3 HCl) and tert-butanesulfinyl chloride.[11][12] The latter can then be treated with ammonia to regenerate the tert-butanesulfinamide auxiliary for reuse.[11][12][13]

Crucial Compliance Caveat: This is a chemical transformation, not a disposal method. The resulting Levamfetamine-d3 hydrochloride is still a Schedule II controlled substance and its waste stream must be handled and disposed of according to the DEA-compliant procedures outlined in Section 2.

Disposal Decision Workflow

The following diagram outlines the mandatory decision-making process for handling waste containing (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Caption: Decision workflow for compliant disposal.

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• The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t-BuSONH 2. (2025).
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Comprehensive Safety and Handling Guide for (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

This guide provides essential safety protocols, operational procedures, and disposal plans for handling (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. It is intended for researchers, scientists, and drug development professionals. The information herein is synthesized from established safety data for structurally similar potent compounds and general best practices for handling high-potency active pharmaceutical ingredients (HPAPIs).

Hazard Identification and Risk Assessment: Understanding the Compound

Safety data for levamfetamine and its salts indicate several hazards, including:

• Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or inhaled.[1][2][3][4]

• Cardiovascular Effects: Can cause increased heart rate and elevated blood pressure.[5]

• Neurological Effects: As a stimulant, it can lead to insomnia, nervousness, and anxiety.[5]

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[3][4][6]

• Eye Irritation: Can cause serious eye irritation.[3][4]

The presence of the tert-butanesulfinyl group, a common chiral auxiliary in organic synthesis, does not mitigate the inherent risks of the levamfetamine core.[7][8] Deuterium labeling does not typically alter the fundamental hazardous properties of a molecule. Therefore, all handling procedures must be based on a high-containment approach.

Occupational Exposure Banding (OEB):

Without a specific Occupational Exposure Limit (OEL), it is prudent to categorize this compound into a high-potency category, such as OEB 4 or 5, which corresponds to an OEL of <10 µg/m³.[9] This categorization mandates stringent containment and personal protective equipment protocols.

Occupational Exposure Band (OEB)	Exposure Range (8-hr TWA)	General Description
OEB 1	1000-5000 µg/m³	Non-toxic
OEB 2	100-1000 µg/m³	Almost Non-toxic
OEB 3	10-100 µg/m³	Slightly Toxic
OEB 4	1-10 µg/m³	Potent
OEB 5	<1 µg/m³	Very Potent

This table summarizes typical OEB ranges and descriptions. Given the data on levamfetamine, a classification of OEB 4 or 5 is recommended for (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3.

Engineering Controls and Containment: The First Line of Defense

The primary strategy for safe handling of potent compounds is containment to minimize operator exposure.[10][11] Personal protective equipment should be considered the final layer of protection, not the first.

• Primary Containment: All manipulations of the solid compound, including weighing and solution preparation, must be performed in a qualified containment system.

  • Glovebox Isolator: A negative-pressure rigid isolator provides the highest level of protection and is strongly recommended.[10]

  • Vented Balance Enclosure (VBE) or Fume Hood: If a glovebox is not available, a certified VBE or a chemical fume hood with demonstrated containment performance for powders should be used as a minimum requirement.

• Ventilation: General laboratory ventilation should be maintained, but it is not a substitute for primary containment.[12] HVAC systems in areas where the compound is handled should be designed to prevent cross-contamination.[13]

Personal Protective Equipment (PPE): A Comprehensive Barrier

A multi-layered PPE approach is mandatory. The selection of PPE should be based on the high-potency nature of the compound.

• Respiratory Protection:

  • Powered Air-Purifying Respirator (PAPR): A PAPR with a HEPA filter is required when handling the powder outside of a glovebox isolator.[9][14] This provides a higher protection factor than standard N95 respirators or half-mask respirators.

• Body Protection:

  • Disposable Coveralls: "Bunny suits" made of a material like Tyvek® provide full-body protection against particulate contamination.[1] These should have elastic cuffs and a hood.

• Hand Protection:

  • Double Gloving: Wear two pairs of nitrile gloves. The outer pair should be changed immediately upon suspected contamination or at regular intervals.

• Eye and Face Protection:

  • Safety Goggles: Chemical splash goggles are required to protect against splashes and airborne particles.[6]

  • Face Shield: A face shield should be worn over safety goggles, especially when there is a risk of splashes during solution handling.

PPE Donning and Doffing Workflow

The following diagram illustrates the correct sequence for putting on and taking off PPE to prevent contamination.

Caption: PPE Donning and Doffing Sequence.

Safe Handling and Operational Plan

Adherence to a strict, step-by-step operational plan is critical to ensure safety.

Step 1: Preparation

• Designate a specific area for handling the compound.

• Ensure all necessary engineering controls are operational and certified.

• Assemble all required PPE, spill kit materials, and waste containers before beginning work.

• Review the Safety Data Sheet (SDS) for levamfetamine and this guide.[1][4][6]

Step 2: Weighing and Aliquoting (inside a containment device)

• Don all required PPE as per the donning sequence.

• Perform all manipulations of the solid compound within a glovebox or other primary containment system.

• Use dedicated, disposable weighing tools and containers.

• Carefully close the primary container of the compound after use.

• Wipe down the exterior of the container with a suitable decontaminating solution before removing it from containment.

Step 3: Solution Preparation

• If preparing a solution, add the solvent to the vessel containing the pre-weighed solid.

• Cap the vessel securely before removing it from the containment device.

• Ensure the exterior of the vessel is decontaminated.

Spill and Decontamination Plan

Accidental spills must be managed immediately and effectively to prevent exposure and spread of contamination.

Spill Response:

• Evacuate: Alert others and evacuate the immediate area.

• Isolate: Secure the area to prevent entry.

• Protect: Don appropriate PPE, including a PAPR, before re-entering the area.

• Contain: For liquid spills, absorb with a non-reactive material. For solid spills, gently cover with damp absorbent material to prevent aerosolization.

• Clean: Decontaminate the area using a detergent and water solution, followed by a clean water rinse.[15][16] This process should be repeated three times.[16] A HEPA-filtered vacuum can be used for initial cleanup of larger powder spills.[16][17]

• Dispose: All cleanup materials must be disposed of as hazardous waste.

Decontamination of Surfaces and Equipment:

• All surfaces and equipment that have come into contact with the compound must be decontaminated.

• A thorough wash with a detergent solution, followed by a rinse, is the recommended procedure.[13][15][16]

• For equipment that cannot be easily washed, wipe-down procedures with a suitable solvent may be necessary, followed by disposal of the wipes as hazardous waste.

Disposal Plan

All waste generated from handling (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 must be treated as hazardous chemical waste.

Waste Segregation and Collection:

• Solid Waste: This includes contaminated PPE (gloves, coveralls), disposable labware, and spill cleanup materials. Place these items in a clearly labeled, sealed hazardous waste bag or container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps: Contaminated needles or other sharps must be placed in a puncture-proof sharps container designated for hazardous chemical waste.

Waste Disposal Workflow

Caption: Hazardous Waste Disposal Workflow.

Final Disposal:

• All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[18]

• Never dispose of this compound or its waste down the sanitary sewer.[19][20]

• While some deuterated compounds like heavy water can be recycled, this is not applicable to complex organic molecules.[21] This compound must be destroyed via approved hazardous waste disposal methods, typically high-temperature incineration.

By adhering to these stringent safety and handling protocols, researchers can minimize the risks associated with (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 and ensure a safe laboratory environment.

References

• North Carolina Department of Health and Human Services. (n.d.). DECONTAMINATION OF METHAMPHETAMINE SITES 10A NCAC 41D .0101. Retrieved from [Link]

• DC Chemicals. (n.d.). Levmetamfetamine MSDS. Retrieved from [Link]

• Freund-Vector. (n.d.). Freund-Vector's Approach to Safely Processing Potent Compounds. Retrieved from [Link]

• Grokipedia. (n.d.). Levoamphetamine. Retrieved from [Link]

• Pharmaceutical Technology. (2025, March 7). The rules on HPAPI containment in high potent manufacturing. Retrieved from [Link]

• Patsnap Synapse. (2024, July 12). What are the side effects of Levmetamfetamine? Retrieved from [Link]

• Service First Restoration. (2024, October 14). The Process of Methamphetamine Contamination Cleanup. Retrieved from [Link]

• Agno Pharmaceuticals. (n.d.). Potent Compound Handling Operations: Exposure To APIs. Retrieved from [Link]

• WA Health. (n.d.). Guide for testing and remediation of methylamphetamine and illicit drug residues in residential properties. Retrieved from [Link]

• SmartChem. (n.d.). (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. Retrieved from [Link]

• PubChem. (n.d.). Levamfetamine hydrochloride. Retrieved from [Link]

• Wikipedia. (n.d.). Levomethamphetamine. Retrieved from [Link]

• GMP Journal. (2023, November 7). Safe Handling of Highly Potent Substances. Retrieved from [Link]

• Illinois Department of Public Health. (n.d.). Guidelines for Cleaning Up Former Methamphetamine Labs. Retrieved from [Link]

• Bionity. (n.d.). Levomethamphetamine. Retrieved from [Link]

• PubChem. (n.d.). Levmetamfetamine. Retrieved from [Link]

• Meth Lab Cleanup Company. (n.d.). Decontamination Process. Retrieved from [Link]

• ZEOCHEM. (n.d.). Deuterium Labeled Compounds. Retrieved from [Link]

• Quora. (2020, October 22). How do you dispose of chemicals in a lab? Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Permissible Exposure Limits – OSHA Annotated Table Z-1. Retrieved from [Link]

• Polleuxlab. (n.d.). (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butanesulfinamide. Retrieved from [Link]

• Health and Safety Executive. (2025, August 22). Workplace exposure limits. Retrieved from [Link]

• University of Wisconsin–Madison. (n.d.). In-Laboratory Treatment of Chemical Waste. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• Health and Safety Authority. (2024, April 5). 2024 - Code of Practice. Retrieved from [Link]

• University of Wisconsin–Madison Biomedical Engineering. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Retrieved from [Link]

• University of Bristol. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling. Retrieved from [Link]

• ResearchGate. (2025, August 10). Recycling the tert-Butanesulfinyl Group in the Synthesis of Amines Using tert-Butanesulfinamide. Retrieved from [Link]

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